Benzaldehyde tosylhydrazone

• CAS: 17227-34-8

Core Science & Biosynthesis

Synthesis of Benzaldehyde Tosylhydrazone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of benzaldehyde (B42025) tosylhydrazone from benzaldehyde and p-toluenesulfonylhydrazide. It is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis. This document details the chemical reaction, experimental protocols, and quantitative data associated with the synthesis. A clear visualization of the reaction pathway is also provided.

Introduction

Benzaldehyde tosylhydrazone is a versatile organic compound and a key intermediate in various synthetic transformations. It serves as a precursor for the in situ generation of diazo compounds, which are valuable reagents in cyclopropanation, epoxidation, and C-H insertion reactions. The relative stability and ease of handling of tosylhydrazones make them a safer alternative to the direct use of often explosive and toxic diazo compounds. This guide outlines a reliable and high-yielding procedure for the preparation of benzaldehyde tosylhydrazone.

Reaction Scheme and Mechanism

The synthesis of benzaldehyde tosylhydrazone proceeds via the condensation reaction of benzaldehyde with p-toluenesulfonylhydrazide. The reaction involves the nucleophilic attack of the terminal nitrogen of the hydrazide on the electrophilic carbonyl carbon of the aldehyde, followed by the elimination of a water molecule to form the corresponding hydrazone. The reaction is typically carried out in a protic solvent, such as methanol (B129727) or ethanol, and can be catalyzed by acid, although it often proceeds efficiently without a catalyst.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of benzaldehyde tosylhydrazone as described in the detailed experimental protocol.

Parameter	Value	Reference
Benzaldehyde (molar equivalent)	1.0	[1]
p-Toluenesulfonylhydrazide (molar equivalent)	1.1	[1]
Solvent	Absolute Methanol	[1]
Reaction Time	15 minutes	[1]
Reaction Temperature	Mildly exothermic, then cooled in an ice bath	[1]
Product Yield	87-93%	[1]
Melting Point	124–125°C	[1]
Appearance	Colorless crystalline solid	[2]

Experimental Protocol

This section provides a detailed experimental procedure for the synthesis of benzaldehyde tosylhydrazone, adapted from a well-established method.[1]

Materials:

• Benzaldehyde (freshly distilled, 7.50 g, 0.071 mol)

• p-Toluenesulfonylhydrazide (14.6 g, 0.078 mol)

• Absolute Methanol (25 mL)

• 125-mL Erlenmeyer flask

• Büchner funnel

• Ice bath

• Aspirator vacuum

Procedure:

• Place 14.6 g (0.078 mol) of p-toluenesulfonylhydrazide into a 125-mL Erlenmeyer flask.

• Add 25 mL of absolute methanol to the flask to create a slurry.

• While swirling the slurry, rapidly add 7.50 g (0.071 mol) of freshly distilled benzaldehyde. A mildly exothermic reaction will occur, and the p-toluenesulfonylhydrazide will dissolve.

• Continue to swirl the mixture. The benzaldehyde tosylhydrazone will begin to crystallize within a few minutes.

• After 15 minutes, cool the reaction mixture in an ice bath to ensure complete crystallization.

• Collect the crystalline product by vacuum filtration using a Büchner funnel.

• Wash the collected product with a small amount of cold methanol to remove any unreacted starting materials.

• Dry the product under an aspirator vacuum.

• The resulting dry benzaldehyde tosylhydrazone weighs between 16.97–18.19 g (87–93% yield) and has a melting point of 124–125°C. Further purification is typically not necessary.

Alternative Solvent-Free Synthesis:

An alternative, environmentally friendly method involves the manual grinding of a 1:1 molar mixture of benzaldehyde and p-toluenesulfonylhydrazide in a mortar and pestle at room temperature.[3] The reaction is monitored by thin-layer chromatography and is typically complete within one minute. The resulting solid is then washed with petroleum ether and filtered to yield the desired product in excellent yield.[3]

Visualization of the Synthesis Pathway

The following diagram illustrates the chemical transformation from benzaldehyde to benzaldehyde tosylhydrazone.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chembk.com [chembk.com]
• 3. Rapid Synthesis of N‐Tosylhydrazones under Solvent‐Free Conditions and Their Potential Application Against Human Triple‐Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Mechanism of Benzaldehyde Tosylhydrazone Formation

A-102-1-2-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tosylhydrazones are a class of organic compounds characterized by the functional group RR'C=NNHTs (where Ts is a tosyl group, p-CH₃C₆H₄SO₂). They are versatile intermediates in organic synthesis, most notably serving as precursors to diazo compounds for reactions like the Shapiro and Bamford-Stevens reactions, as well as in transition metal-catalyzed cross-coupling and cyclopropanation reactions.[1][2][3] The formation of benzaldehyde (B42025) tosylhydrazone from benzaldehyde and p-toluenesulfonylhydrazide is a fundamental example of hydrazone synthesis. This guide provides a detailed examination of the underlying mechanism, supported by experimental data and protocols.

Core Mechanism of Formation

The synthesis of benzaldehyde tosylhydrazone is a condensation reaction between benzaldehyde and p-toluenesulfonylhydrazide. The reaction proceeds via a two-step nucleophilic addition-elimination mechanism.

• Nucleophilic Addition: The reaction is initiated by the nucleophilic attack of the terminal amino group (-NH₂) of p-toluenesulfonylhydrazide on the electrophilic carbonyl carbon of benzaldehyde. This step results in the formation of a tetrahedral intermediate known as a carbinolamine (or hemiaminal).

• Dehydration (Elimination): The carbinolamine intermediate is generally unstable and readily undergoes dehydration (elimination of a water molecule) to form the stable C=N double bond of the tosylhydrazone. This elimination step is the rate-determining step of the overall reaction.

The Role of Catalysis

The formation of hydrazones is typically catalyzed by acid.[4] The catalysis plays a dual role:

• Activation of the Carbonyl Group: In the presence of an acid catalyst, the carbonyl oxygen of benzaldehyde is protonated. This protonation increases the electrophilicity of the carbonyl carbon, making it more susceptible to attack by the weakly nucleophilic tosylhydrazine.

• Facilitating Dehydration: The hydroxyl group of the carbinolamine intermediate is a poor leaving group. Acid catalysis facilitates its departure as a water molecule by protonating it, converting it into a much better leaving group (-OH₂⁺).

The reaction rate is highly pH-dependent. While acid catalysis accelerates the reaction, excessively low pH can be detrimental.[4] At very low pH, the hydrazine (B178648) nucleophile itself becomes protonated, forming an unreactive hydrazinium (B103819) ion and thereby slowing down or inhibiting the initial nucleophilic attack.[4] Consequently, the reaction is often fastest at a weakly acidic pH, typically around 4.5, which strikes a balance between activating the carbonyl and maintaining a sufficient concentration of the free nucleophile.[4][5]

The overall mechanism can be visualized as a logical workflow:

Caption: Reaction pathway for the acid-catalyzed formation of benzaldehyde tosylhydrazone.

Experimental Protocol

A reliable and high-yield synthesis of benzaldehyde tosylhydrazone can be performed under mild conditions, as demonstrated in established procedures.[6][7]

Materials:

• p-Toluenesulfonylhydrazide (14.6 g, 0.078 mol)

• Freshly distilled Benzaldehyde (7.50 g, 0.071 mol)

• Absolute Methanol (B129727) (25 mL)

• 125-mL Erlenmeyer flask

• Büchner funnel

• Ice bath

Procedure:

• A 14.6 g sample of p-toluenesulfonylhydrazide is placed in a 125-mL Erlenmeyer flask.[6]

• 25 mL of absolute methanol is added to create a slurry.[6]

• While swirling the slurry, 7.50 g of freshly distilled benzaldehyde is added rapidly.[6]

• A mildly exothermic reaction occurs, and the p-toluenesulfonylhydrazide dissolves.[6]

• Within a few minutes, the benzaldehyde tosylhydrazone product begins to crystallize.[6]

• The mixture is allowed to stand for 15 minutes to ensure complete crystallization.[6]

• The flask is then cooled in an ice bath to maximize precipitation.[6]

• The crystalline product is collected by vacuum filtration using a Büchner funnel.[6]

• The collected solid is washed with a small amount of cold methanol to remove any unreacted starting materials.[6]

• The product is dried under vacuum to yield the final benzaldehyde tosylhydrazone.[6]

The following diagram illustrates the experimental workflow:

Caption: Step-by-step workflow for the synthesis of benzaldehyde tosylhydrazone.

Quantitative Data Summary

The synthesis protocol described is highly efficient and yields a product of high purity.

Parameter	Value	Reference
Yield	87–93%	[6]
Melting Point	124–125°C	[6]
Molecular Formula	C₁₄H₁₄N₂O₂S	[8]
Molecular Weight	274.34 g/mol	[8]

Spectroscopic Data

Spectroscopic analysis is crucial for confirming the structure of the synthesized benzaldehyde tosylhydrazone.

¹H NMR Spectroscopy

The proton NMR spectrum provides characteristic signals for the aromatic protons, the methyl group of the tosyl moiety, the N-H proton, and the methine proton (CH =N).

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
11.48	Singlet	1H	NH
7.93	Singlet	1H	CH =N
7.78	Doublet	2H	Ar-H (ortho to SO₂)
7.62	Multiplet	2H	Ar-H (benzaldehyde ring)
7.39	Doublet	2H	Ar-H (meta to SO₂)
7.21	Triplet	2H	Ar-H (benzaldehyde ring)
2.34	Singlet	3H	Ar-CH ₃

(Note: Data corresponds to a representative spectrum in DMSO-d₆.[3] Peak positions may vary slightly based on the solvent used.)

¹³C NMR Spectroscopy

The carbon NMR spectrum confirms the carbon framework of the molecule.

Chemical Shift (δ) ppm	Assignment
146.4	C =N
143.9	Ar-C (ipso, attached to SO₂)
136.6	Ar-C (ipso, attached to C=N)
130.8 - 127.7	Aromatic C H carbons
21.4	Ar-C H₃

(Note: Data corresponds to a representative spectrum in DMSO-d₆.[3] Peak positions may vary slightly based on the solvent used.)

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying key functional groups present in the molecule.

Wavenumber (cm⁻¹)	Vibration	Functional Group
~3211	N-H Stretch	N-H
~1601	C=N Stretch	Imine
~1360, ~1159	Asymmetric & Symmetric SO₂ Stretch	Sulfonyl

(Note: Data corresponds to a representative spectrum.[3])

Conclusion

The formation of benzaldehyde tosylhydrazone is a classic example of a nucleophilic addition-elimination reaction. The mechanism is well-understood and is significantly influenced by pH, with mild acid catalysis being optimal for achieving high reaction rates and yields. The synthesis is straightforward, high-yielding, and produces a stable, crystalline solid that serves as a valuable intermediate for a wide array of subsequent organic transformations. The structural identity of the product is readily confirmed by standard spectroscopic techniques, providing a robust foundation for its use in research and development.

References

• 1. Shapiro reaction - Wikipedia [en.wikipedia.org]
• 2. Tosylhydrazone - Wikipedia [en.wikipedia.org]
• 3. Rapid Synthesis of N‐Tosylhydrazones under Solvent‐Free Conditions and Their Potential Application Against Human Triple‐Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. bristol.ac.uk [bristol.ac.uk]
• 8. Benzaldehyde tosylhydrazone | C14H14N2O2S | CID 5397192 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Characterization of Benzaldehyde Tosylhydrazone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic characterization of benzaldehyde (B42025) tosylhydrazone, a key intermediate in organic synthesis. The document outlines the principal spectroscopic data and provides detailed experimental protocols for its synthesis and analysis, facilitating its application in research and development.

Core Spectroscopic Data

The structural identity and purity of benzaldehyde tosylhydrazone (C₁₄H₁₄N₂O₂S) can be confirmed through a combination of spectroscopic techniques. The key quantitative data from Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS) are summarized below.

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
Data not explicitly available in search results

Note: While search results indicate the availability of ¹H NMR spectra, specific chemical shifts and coupling constants were not explicitly detailed. Researchers should refer to spectral databases for this information.

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
Data not explicitly available in search results

Note: While search results indicate the availability of ¹³C NMR spectra, specific chemical shifts were not explicitly detailed. Researchers should refer to spectral databases for this information.

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Functional Group Assignment
3300	N-H stretch
1590	C=N stretch

Note: The IR spectrum of tosylhydrazones is characterized by specific stretching frequencies. The N-H stretch typically appears around 3300 cm⁻¹, while the C=N stretch is observed around 1590 cm⁻¹.[1]

Table 4: Mass Spectrometry (MS) Data

m/z	Interpretation
274.07759887	[M]+ (Monoisotopic Mass)[2]
90	Top Peak[2]
91	2nd Highest Peak (in one dataset)[2]
118	2nd Highest Peak (in another dataset)[2]
92	3rd Highest Peak[2]

Experimental Protocols

Synthesis of Benzaldehyde Tosylhydrazone

A standard and efficient method for the preparation of benzaldehyde tosylhydrazone is through the condensation reaction of benzaldehyde and p-toluenesulfonylhydrazide.[3]

Materials:

• p-Toluenesulfonylhydrazide

• Freshly distilled benzaldehyde

• Absolute methanol (B129727)

Procedure:

• In a 125-mL Erlenmeyer flask, create a slurry by adding 25 mL of absolute methanol to 14.6 g (0.078 mol) of p-toluenesulfonylhydrazide.[3]

• While swirling the slurry, rapidly add 7.50 g (0.071 mol) of freshly distilled benzaldehyde. A mild exothermic reaction will occur, leading to the dissolution of the p-toluenesulfonylhydrazide.[3]

• Continue to swirl the mixture. The benzaldehyde tosylhydrazone product will begin to crystallize within a few minutes.[3]

• After 15 minutes, cool the mixture in an ice bath to maximize crystallization.[3]

• Collect the crystalline product by filtration using a Büchner funnel.[3]

• Wash the collected product with a small amount of cold methanol to remove any unreacted starting materials.[3]

• Dry the product under vacuum. The expected yield of benzaldehyde tosylhydrazone (mp 124–125°C) is typically between 87–93%.[3]

References

• 1. ijrte.org [ijrte.org]
• 2. Benzaldehyde tosylhydrazone | C14H14N2O2S | CID 5397192 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to Benzaldehyde Tosylhydrazone: Properties, Synthesis, and Reactivity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzaldehyde (B42025) tosylhydrazone is a versatile and important intermediate in modern organic synthesis. As a stable, crystalline solid, it serves as a convenient and safer precursor to highly reactive species such as diazo compounds and carbenes. Its primary application lies in the Shapiro and Bamford-Stevens reactions, which provide efficient routes to alkenes from carbonyl compounds. This technical guide provides a comprehensive overview of the physical and chemical properties of benzaldehyde tosylhydrazone, detailed experimental protocols for its synthesis and key reactions, and an exploration of its synthetic utility.

Core Physical and Chemical Properties

Benzaldehyde tosylhydrazone is a white to pale-yellow crystalline solid at room temperature. It is generally stable under standard conditions but can decompose upon heating or exposure to light. It is advisable to store the compound in a cool, dark place. While insoluble in water, it exhibits good solubility in various organic solvents, including ethanol (B145695) and dimethylformamide.

Quantitative Data Summary

Property	Value	Source(s)
Molecular Formula	C₁₄H₁₄N₂O₂S	--INVALID-LINK--
Molar Mass	274.34 g/mol	--INVALID-LINK--
Melting Point	124-125 °C	--INVALID-LINK--
Appearance	White to pale-yellow crystalline solid	[Various supplier websites]
Solubility	Insoluble in water; Soluble in ethanol, dimethylformamide	--INVALID-LINK--
Stability	Stable at room temperature; decomposes upon heating or exposure to light. Electron-poor derivatives can be less stable.	--INVALID-LINK--

Spectroscopic Data

Precise, experimentally verified spectroscopic data for benzaldehyde tosylhydrazone can be limited in publicly accessible databases. The following tables provide a combination of reported data and estimated values based on the analysis of its constituent functional groups and data from closely related structures.

¹H NMR Spectral Data (Estimated)

Solvent: CDCl₃

Chemical Shift (δ) ppm	Multiplicity	Number of Protons	Assignment
~7.8-7.9	d	2H	Ar-H (ortho to SO₂)
~7.6-7.7	s	1H	N=CH-Ar
~7.3-7.5	m	5H	C₆H ₅
~7.2-7.3	d	2H	Ar-H (meta to SO₂)
~2.4	s	3H	Ar-CH₃
~8.0-9.0	br s	1H	NH

¹³C NMR Spectral Data (Estimated)

Solvent: CDCl₃

Chemical Shift (δ) ppm	Assignment
~145-150	C =N
~143-145	Ar-C (para to CH₃)
~135-137	Ar-C (ipso to SO₂)
~130-134	Ar-C (ipso to C=N)
~129-130	Ar-C (ortho to SO₂)
~128-129.5	Ar-C (meta to SO₂)
~127-129	Phenyl C
~21.5	Ar-C H₃

IR Spectral Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3200	Medium	N-H stretch
~3060	Medium	Aromatic C-H stretch
~1600	Medium-Strong	C=N stretch
~1500, ~1450	Medium-Strong	Aromatic C=C stretch
~1340, ~1160	Strong	S=O asymmetric and symmetric stretch

Experimental Protocols

Synthesis of Benzaldehyde Tosylhydrazone

This protocol is adapted from a well-established procedure in Organic Syntheses.[1]

Materials:

• p-Toluenesulfonylhydrazide (14.6 g, 0.078 mol)

• Absolute methanol (B129727) (25 mL)

• Freshly distilled benzaldehyde (7.50 g, 0.071 mol)

• Erlenmeyer flask (125 mL)

• Büchner funnel

• Ice bath

Procedure:

• To a 125-mL Erlenmeyer flask, add p-toluenesulfonylhydrazide (14.6 g).

• Add absolute methanol (25 mL) to create a slurry.

• While swirling the slurry, rapidly add freshly distilled benzaldehyde (7.50 g).

• A mild exothermic reaction will occur, and the p-toluenesulfonylhydrazide will dissolve.

• Within a few minutes, the product, benzaldehyde tosylhydrazone, will begin to crystallize.

• After 15 minutes, cool the mixture in an ice bath to ensure complete crystallization.

• Collect the crystalline product by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold methanol.

• Dry the product under vacuum.

Expected Yield: 87-93% Melting Point: 124-125 °C[1]

The Shapiro Reaction: Synthesis of Styrene from Benzaldehyde Tosylhydrazone

The Shapiro reaction is a powerful method for converting aldehydes and ketones into alkenes.[2][3][4][5] The following is a general protocol for the conversion of benzaldehyde tosylhydrazone to styrene.

Materials:

• Benzaldehyde tosylhydrazone

• Anhydrous tetrahydrofuran (B95107) (THF) or diethyl ether

• n-Butyllithium (n-BuLi) solution in hexanes (2 equivalents)

• Round-bottom flask

• Syringe

• Stirring apparatus

• Inert atmosphere (nitrogen or argon)

• Quenching agent (e.g., water, methanol)

Procedure:

• Dissolve benzaldehyde tosylhydrazone in a suitable anhydrous solvent (e.g., THF) in a round-bottom flask under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add two equivalents of n-butyllithium solution via syringe while maintaining the low temperature.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for several hours. The reaction progress can be monitored by the evolution of nitrogen gas.

• Upon completion, quench the reaction by the slow addition of water or methanol.

• Perform an aqueous workup and extract the product with an organic solvent.

• Dry the organic layer, remove the solvent under reduced pressure, and purify the resulting styrene, typically by distillation.

Core Applications and Reactivity

The primary utility of benzaldehyde tosylhydrazone stems from its ability to generate a vinyllithium (B1195746) species upon treatment with a strong base in the Shapiro reaction. This vinyllithium intermediate can then be reacted with a variety of electrophiles to form substituted alkenes.

The Shapiro Reaction Mechanism

The accepted mechanism for the Shapiro reaction involves a series of steps, as illustrated in the diagram below.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Shapiro reaction - Wikipedia [en.wikipedia.org]
• 4. chemistnotes.com [chemistnotes.com]
• 5. Shapiro Reaction [organic-chemistry.org]

An In-depth Technical Guide on the Stability and Storage of Benzaldehyde Tosylhydrazone

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Benzaldehyde (B42025) tosylhydrazone is a vital reagent in organic synthesis, primarily utilized as a precursor for the in-situ generation of diazo compounds for various chemical transformations, including cyclopropanation and epoxidation reactions. Its stability is a critical factor that dictates its shelf-life, reactivity, and safe handling. This technical guide provides a comprehensive overview of the stability of benzaldehyde tosylhydrazone, detailing its degradation pathways, recommended storage conditions, and methodologies for stability assessment. While quantitative kinetic data for its degradation is not extensively available in the public domain, this guide synthesizes existing knowledge to provide best-practice recommendations for researchers, scientists, and drug development professionals.

Physicochemical Properties

A summary of the key physicochemical properties of benzaldehyde tosylhydrazone is presented in Table 1. Understanding these properties is fundamental to its handling and storage.

Table 1: Physicochemical Properties of Benzaldehyde Tosylhydrazone

Property	Value	Reference(s)
Chemical Name	N'-benzylidene-4-methylbenzenesulfonohydrazide	[1]
Synonyms	Benzaldehyde p-Toluenesulfonylhydrazone	[1]
CAS Number	1666-17-7	[1]
Molecular Formula	C₁₄H₁₄N₂O₂S	[1]
Molecular Weight	274.34 g/mol	[1]
Appearance	White to off-white crystalline powder	[2]
Melting Point	128-131 °C	[2][3]
Solubility	Soluble in organic solvents such as ethanol (B145695) and dimethylformamide; Insoluble in water.	[4]
Purity (typical)	>98% (HPLC)	[5][6]

Stability Profile and Degradation Pathways

Benzaldehyde tosylhydrazone is a moderately stable compound under optimal conditions, but it is susceptible to degradation by several factors, including heat, light, moisture, and pH. Its stability is intrinsically linked to the reactivity of the hydrazone functional group.

Factors Affecting Stability

Table 2: Factors Influencing the Stability of Benzaldehyde Tosylhydrazone

Factor	Effect on Stability	Mitigation Measures
Temperature	Highly sensitive to heat. Thermal decomposition can occur, and the compound is reported to be explosive at room temperature.	Store at low to very low temperatures (-20°C to -80°C) for long-term storage. Avoid exposure to high temperatures.[3]
Light	Susceptible to photochemical decomposition.	Store in amber or opaque containers, protected from light.[4][7]
Moisture	Prone to hydrolysis, which cleaves the hydrazone bond.	Store in a dry environment with tightly sealed containers. Use of desiccants is recommended.[8]
pH	Highly susceptible to base-catalyzed decomposition. Acid-catalyzed hydrolysis can also occur.	Avoid contact with basic and strongly acidic substances. Store in a neutral environment.[3][9]
Oxygen	Potential for oxidative degradation, although less documented than other factors.	Store under an inert atmosphere (e.g., nitrogen or argon).[3]

Major Degradation Pathways

Two primary degradation pathways for benzaldehyde tosylhydrazone are hydrolysis and base-catalyzed decomposition.

In the presence of moisture, particularly under acidic conditions, benzaldehyde tosylhydrazone can undergo hydrolysis to regenerate benzaldehyde and p-toluenesulfonylhydrazide.[8][9]

Caption: Hydrolytic degradation pathway of benzaldehyde tosylhydrazone.

In the presence of a base, benzaldehyde tosylhydrazone can be deprotonated to form a tosylhydrazone salt. Upon heating, this salt eliminates the tosyl group to generate a diazo compound (phenyldiazomethane), which is a reactive intermediate that can further decompose to a carbene.[3][7][9] This pathway is synthetically useful but represents a significant instability under basic storage conditions.

Caption: Base-catalyzed decomposition of benzaldehyde tosylhydrazone.

Recommended Storage and Handling

Based on the stability profile, the following storage and handling procedures are recommended to ensure the longevity and safety of benzaldehyde tosylhydrazone.

Table 3: Recommended Storage Conditions for Benzaldehyde Tosylhydrazone

Storage Duration	Temperature	Atmosphere	Container	Additional Precautions
Short-term	2-8 °C (Refrigerated)	Inert Gas (N₂ or Ar)	Tightly sealed, amber glass bottle	Store in a dry, well-ventilated area away from bases and acids.
Long-term	-20 °C to -80 °C (Frozen)	Inert Gas (N₂ or Ar)	Tightly sealed, amber glass bottle	For optimal stability and safety, very low temperatures are crucial.[3]

Handling Precautions:

• Handle in a well-ventilated area, preferably in a fume hood.[1]

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

• Ground equipment to prevent static discharge.

• Given the explosive potential at room temperature, handle with extreme caution and avoid heat, friction, and shock.[3]

Experimental Protocols for Stability Assessment

The following are detailed, albeit generalized, protocols for assessing the stability of benzaldehyde tosylhydrazone. These should be adapted and validated for specific laboratory conditions and analytical instrumentation.

Forced Degradation (Stress Testing) Protocol

Forced degradation studies are essential to identify potential degradation products and establish the stability-indicating nature of analytical methods.[10][11]

Caption: Workflow for forced degradation studies of benzaldehyde tosylhydrazone.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of benzaldehyde tosylhydrazone in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of approximately 1 mg/mL.

• Acidic Degradation: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Keep the mixture at 60°C for a specified period (e.g., 2, 4, 8, 24 hours). At each time point, withdraw an aliquot, neutralize with 0.1 M NaOH, and dilute with the mobile phase for HPLC analysis.

• Basic Degradation: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Keep the mixture at room temperature for a specified period (e.g., 30 minutes, 1, 2, 4 hours). At each time point, withdraw an aliquot, neutralize with 0.1 M HCl, and dilute with the mobile phase for HPLC analysis.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Keep the mixture at room temperature for a specified period (e.g., 2, 4, 8, 24 hours). At each time point, withdraw an aliquot and dilute with the mobile phase for HPLC analysis.

• Thermal Degradation: Place the solid benzaldehyde tosylhydrazone in a controlled temperature oven at a temperature below its melting point (e.g., 80°C) for a specified period. At each time point, withdraw a sample, dissolve it in the mobile phase, and analyze by HPLC.

• Photolytic Degradation: Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines. A control sample should be wrapped in aluminum foil to protect it from light. Analyze both samples by HPLC.

Stability-Indicating HPLC Method

A stability-indicating method is crucial for separating and quantifying the intact drug from its degradation products.[3][12][13]

Table 4: Example of a Stability-Indicating HPLC Method for Benzaldehyde Tosylhydrazone

Parameter	Condition
Column	C18 reversed-phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Gradient elution with a mixture of acetonitrile and water (with 0.1% formic acid)
Flow Rate	1.0 mL/min
Detection	UV at an appropriate wavelength (e.g., 254 nm)
Injection Volume	20 µL
Column Temperature	30 °C

Method Validation: The method should be validated according to ICH guidelines to demonstrate its specificity, linearity, accuracy, precision, and robustness. The forced degradation samples are used to prove the specificity of the method by showing that the degradation products are well-resolved from the parent compound.

Conclusion

Benzaldehyde tosylhydrazone is a valuable synthetic precursor whose utility is dependent on its proper handling and storage. Its stability is compromised by exposure to heat, light, moisture, and basic conditions. For long-term storage, it is imperative to maintain the compound at very low temperatures (-20°C to -80°C) under an inert atmosphere and protected from light. The primary degradation pathways involve hydrolysis to its starting materials and base-catalyzed decomposition to a reactive diazo intermediate. Researchers and drug development professionals must adhere to strict storage and handling protocols to ensure the integrity of the reagent and the safety of laboratory personnel. Further quantitative studies are warranted to establish precise degradation kinetics and shelf-life under various conditions.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Composition of aerosols from thermal degradation of flavors used in ENDS and tobacco products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Quantum yield - Wikipedia [en.wikipedia.org]
• 9. Determining wavelength-dependent quantum yields of photodegradation: importance of experimental setup and reference values for actinometers - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. ruj.uj.edu.pl [ruj.uj.edu.pl]
• 12. researchgate.net [researchgate.net]
• 13. scispace.com [scispace.com]

An In-depth Technical Guide to the Solubility of Benzaldehyde Tosylhydrazone in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of benzaldehyde (B42025) tosylhydrazone, a critical intermediate in organic synthesis. Due to the scarcity of publicly available quantitative solubility data, this document focuses on providing a robust experimental framework for researchers to determine the solubility of benzaldehyde tosylhydrazone in various organic solvents. The methodologies detailed herein are based on established principles of physical chemistry and analytical techniques, ensuring reliable and reproducible results.

Introduction to the Solubility of Benzaldehyde Tosylhydrazone

Benzaldehyde tosylhydrazone is a crystalline solid that is known to be practically insoluble in water.[1] However, it exhibits solubility in a range of organic solvents, a property that is crucial for its use in chemical reactions and purifications. Qualitative observations from various sources indicate that benzaldehyde tosylhydrazone is soluble in polar organic solvents such as ethanol (B145695) and dimethylformamide (DMF).[1] One synthetic procedure details dissolving 13.71 grams of benzaldehyde tosylhydrazone in 51 mL of a 1.0 M sodium methoxide (B1231860) solution in methanol (B129727), indicating significant solubility in this reactive medium.[2] Understanding the precise solubility in different solvents is often a prerequisite for designing synthetic routes, developing purification strategies, and formulating products.

This guide provides a detailed protocol for the quantitative determination of benzaldehyde tosylhydrazone's solubility using the gold-standard shake-flask method, coupled with modern analytical techniques for concentration measurement.

Quantitative Solubility Data

As of the compilation of this guide, specific quantitative solubility data for benzaldehyde tosylhydrazone in a range of common organic solvents is not widely reported in peer-reviewed literature or chemical databases. To facilitate research and development, this guide provides a template for researchers to systematically measure and record this critical data.

Table 1: Solubility of Benzaldehyde Tosylhydrazone in Various Organic Solvents at 25°C (Template for Experimental Data)

Solvent	Dielectric Constant (at 20°C)	Solubility ( g/100 mL)	Solubility (mol/L)	Observations
Methanol	32.7	[Data to be determined]	[Data to be determined]
Ethanol	24.5	[Data to be determined]	[Data to be determined]
Acetone	20.7	[Data to be determined]	[Data to be determined]
Tetrahydrofuran (THF)	7.6	[Data to be determined]	[Data to be determined]
Dimethylformamide (DMF)	36.7	[Data to be determined]	[Data to be determined]
Acetonitrile (B52724)	37.5	[Data to be determined]	[Data to be determined]
Dichloromethane	8.9	[Data to be determined]	[Data to be determined]
Toluene	2.4	[Data to be determined]	[Data to be determined]
Hexanes	1.9	[Data to be determined]	[Data to be determined]

Experimental Protocol: Determination of Thermodynamic Solubility using the Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the thermodynamic solubility of a solid in a solvent.[3][4] It involves creating a saturated solution by agitating an excess of the solid solute in the solvent until equilibrium is reached. The concentration of the dissolved solute is then determined after separating the undissolved solid.

3.1. Materials and Equipment

• Benzaldehyde tosylhydrazone (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance

• Scintillation vials or flasks with screw caps

• Orbital shaker or magnetic stirrer with temperature control

• Syringe filters (0.22 µm or 0.45 µm, compatible with the solvent)

• Syringes

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

3.2. Procedure

• Preparation of the Slurry:

  • Add an excess amount of benzaldehyde tosylhydrazone to a pre-weighed vial. The excess solid is crucial to ensure that a saturated solution is formed. A general guideline is to add at least twice the estimated amount of solute that will dissolve.

  • Record the exact mass of the added solute.

  • Add a known volume or mass of the desired organic solvent to the vial.

  • Securely cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker or on a magnetic stirrer in a temperature-controlled environment (e.g., 25°C).

  • Agitate the mixture at a constant speed for a predetermined period to allow the system to reach equilibrium. A typical duration is 24 to 48 hours. It is advisable to perform a preliminary experiment to determine the time required to reach a stable concentration.

• Phase Separation:

  • Once equilibrium is reached, allow the vials to stand undisturbed at the constant temperature for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

  • Carefully draw the supernatant (the saturated solution) into a syringe.

  • Attach a syringe filter to the syringe and filter the solution into a clean vial to remove all undissolved solid particles. This step is critical to avoid artificially high solubility readings.

• Analysis of the Saturated Solution:

  • Accurately dilute a known volume of the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the chosen analytical method (UV-Vis or HPLC).

  • Determine the concentration of benzaldehyde tosylhydrazone in the diluted sample using a pre-established calibration curve.

  • Calculate the solubility of benzaldehyde tosylhydrazone in the original undiluted saturated solution, expressed in g/100 mL or mol/L.

3.3. Analytical Methodologies

3.3.1. UV-Vis Spectroscopy

Aromatic hydrazones typically exhibit strong UV absorbance, making UV-Vis spectroscopy a convenient method for concentration determination.[5][6]

• Wavelength of Maximum Absorbance (λmax): Dissolve a small amount of benzaldehyde tosylhydrazone in the solvent of interest and scan the UV spectrum to determine the λmax.

• Calibration Curve: Prepare a series of standard solutions of known concentrations of benzaldehyde tosylhydrazone in the same solvent. Measure the absorbance of each standard at the λmax and plot a graph of absorbance versus concentration. The resulting linear plot is the calibration curve.

3.3.2. High-Performance Liquid Chromatography (HPLC)

HPLC is a highly sensitive and specific method for the quantification of organic compounds.[7][8]

• Method Development: A reversed-phase HPLC method is generally suitable. A C18 column with a mobile phase consisting of a mixture of acetonitrile and water or methanol and water is a good starting point. The detection wavelength can be set at the λmax determined by UV-Vis spectroscopy.

• Calibration Curve: Prepare a series of standard solutions of known concentrations of benzaldehyde tosylhydrazone. Inject a fixed volume of each standard into the HPLC system and record the peak area. Plot a graph of peak area versus concentration to generate the calibration curve.

Visualization of Experimental Workflow

The following diagrams illustrate the key workflows for determining the solubility of benzaldehyde tosylhydrazone.

References

• 1. chembk.com [chembk.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. enamine.net [enamine.net]
• 4. scribd.com [scribd.com]
• 5. scielo.org.mx [scielo.org.mx]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

The Discovery and Application of Benzaldehyde Tosylhydrazone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzaldehyde (B42025) tosylhydrazone has emerged as a versatile and indispensable reagent in modern organic synthesis. Its discovery opened new avenues for the formation of carbon-carbon double bonds and the generation of diazo compounds under mild conditions. This technical guide provides an in-depth overview of the core aspects of benzaldehyde tosylhydrazone, including its synthesis, spectroscopic characterization, and its pivotal role in key reactions such as the Shapiro and Bamford-Stevens reactions. Detailed experimental protocols, quantitative data, and mechanistic diagrams are presented to offer a comprehensive resource for researchers in academia and the pharmaceutical industry.

Introduction

Benzaldehyde tosylhydrazone, a stable, crystalline solid, is a derivative of benzaldehyde and p-toluenesulfonylhydrazide.[1] Its significance in organic chemistry stems from its ability to serve as a convenient precursor to a variety of reactive intermediates, most notably vinyllithium (B1195746) reagents and diazo compounds. These intermediates are highly valuable in the construction of complex molecular architectures, making benzaldehyde tosylhydrazone a key tool in natural product synthesis and medicinal chemistry. The two most prominent reactions involving tosylhydrazones are the Shapiro reaction and the Bamford-Stevens reaction, which provide powerful methods for the conversion of carbonyl compounds into alkenes.[2][3][4][5]

Synthesis of Benzaldehyde Tosylhydrazone

The preparation of benzaldehyde tosylhydrazone is a straightforward condensation reaction between benzaldehyde and p-toluenesulfonylhydrazide.[6] The reaction is typically carried out in a protic solvent such as methanol (B129727) or ethanol (B145695) and can be catalyzed by a small amount of acid.[5] A solvent-free grinding method has also been reported as an efficient and environmentally friendly alternative.[7]

General Experimental Protocol for Synthesis

A representative experimental procedure for the synthesis of benzaldehyde tosylhydrazone is as follows:

• In a suitable flask, dissolve p-toluenesulfonylhydrazide in methanol.[6]

• Add an equimolar amount of freshly distilled benzaldehyde to the solution.[6]

• Stir the mixture at room temperature. A mildly exothermic reaction may be observed.[6]

• The product, benzaldehyde tosylhydrazone, will precipitate out of the solution as a white solid.[6]

• Cool the mixture in an ice bath to maximize precipitation.[6]

• Collect the solid by vacuum filtration, wash with a small amount of cold methanol, and dry under vacuum.[6]

This procedure typically affords the product in high yield and purity.[6]

Quantitative Data for Synthesis

The synthesis of various substituted benzaldehyde tosylhydrazones has been reported with excellent yields. The following table summarizes representative yields for the synthesis of N'-benzylidene-4-methylbenzenesulfonohydrazide and its derivatives.

Aldehyde	Reagent	Solvent	Conditions	Yield (%)	Reference
Benzaldehyde	p-toluenesulfonylhydrazide	Methanol	Room Temp, 15 min	87-93	[6]
4-Chlorobenzaldehyde	p-toluenesulfonylhydrazide	None (Grinding)	Room Temp, 1 min	95	[7]
2-Chlorobenzaldehyde	p-toluenesulfonylhydrazide	None (Grinding)	Room Temp, 1 min	91	[7]
4-Nitrobenzaldehyde	p-toluenesulfonylhydrazide	None (Grinding)	Room Temp, 1 min	96	[7]
4-Methoxybenzaldehyde	p-toluenesulfonylhydrazide	None (Grinding)	Room Temp, 1 min	94	[7]

Spectroscopic Characterization

The structural elucidation of benzaldehyde tosylhydrazone is confirmed through various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nucleus	Solvent	Chemical Shift (δ, ppm)	Multiplicity	Assignment
1H	DMSO-d6	11.76	s	NH
8.26	s	CH=N
7.81-7.72	m	Ar-H (tosyl)
7.47-7.35	m	Ar-H (tosyl and benzylidene)
2.36	s	CH3
13C	DMSO-d6	144.1	C (tosyl, C-S)
143.1	C (benzylidene, C=N)
136.5	C (benzylidene, C-ipso)
133.3, 132.0, 131.3, 130.4, 130.2, 128.1, 127.7, 127.0	Ar-C
21.5	CH3

Note: Data is for a representative substituted benzaldehyde tosylhydrazone (N'-(2-Chlorobenzylidene)-4-methylbenzenesulfonohydrazide).[7]

Infrared (IR) Spectroscopy

Wavenumber (cm-1)	Assignment
3192	N-H stretch
1593	C=N stretch
1329, 1169	S=O stretch

Note: Data is for a representative substituted benzaldehyde tosylhydrazone (N'-(2-Chlorobenzylidene)-4-methylbenzenesulfonohydrazide).[7]

Key Applications in Organic Synthesis

Benzaldehyde tosylhydrazone is a cornerstone reagent for two important name reactions that facilitate the conversion of carbonyls to alkenes.

The Shapiro Reaction

Discovered by Robert H. Shapiro in 1967, the Shapiro reaction involves the treatment of a tosylhydrazone with at least two equivalents of a strong organolithium base, such as n-butyllithium, to generate a vinyllithium intermediate.[2][4][8][9] This intermediate can then be quenched with an electrophile, most commonly a proton source like water, to yield an alkene. A key feature of the Shapiro reaction is that it typically forms the less substituted (kinetic) alkene product.[10]

References

• 1. rsc.org [rsc.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Bamford–Stevens reaction - Wikipedia [en.wikipedia.org]
• 4. scribd.com [scribd.com]
• 5. grokipedia.com [grokipedia.com]
• 6. BENZALDEHYDE TOSYLHYDRAZONE(1666-17-7) IR Spectrum [m.chemicalbook.com]
• 7. Rapid Synthesis of N‐Tosylhydrazones under Solvent‐Free Conditions and Their Potential Application Against Human Triple‐Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. grokipedia.com [grokipedia.com]
• 9. Shapiro reaction - Wikipedia [en.wikipedia.org]
• 10. jk-sci.com [jk-sci.com]

A Theoretical Exploration of Benzaldehyde Tosylhydrazone's Molecular Structure: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzaldehyde (B42025) tosylhydrazone is a vital intermediate in organic synthesis, notably recognized for its role in the Shapiro and Bamford-Stevens reactions, which are pivotal in the formation of carbon-carbon bonds. Its utility in generating diazo compounds and subsequent carbenes makes it a versatile tool in the synthesis of complex organic molecules, including pharmaceuticals.[1] A profound understanding of its three-dimensional structure and electronic properties is paramount for optimizing existing synthetic routes and designing novel chemical entities. This technical guide provides a comprehensive overview of the theoretical study of benzaldehyde tosylhydrazone's structure, detailing a hypothetical, yet plausible, computational methodology for its analysis. Furthermore, this document outlines the established protocol for its synthesis and presents key structural data in a tabular format for clarity and comparative ease.

Molecular Structure and Properties

Benzaldehyde tosylhydrazone is a crystalline solid with the chemical formula C₁₄H₁₄N₂O₂S.[2][3] It is characterized by a central hydrazone moiety linking a benzaldehyde-derived phenyl ring to a tosyl group. The molecule's conformational flexibility, primarily around the N-N and N-S bonds, dictates its reactivity and interaction with other molecules. The presence of aromatic rings and the sulfonyl group introduces significant electronic effects that influence the molecule's stability and reaction mechanisms.

Hypothetical Computational Study of Molecular Geometry

Due to the limited availability of published, in-depth theoretical studies on benzaldehyde tosylhydrazone, this guide proposes a robust and widely accepted computational workflow for such an analysis. The data presented herein is illustrative of the expected outcomes from such a study, providing a foundational dataset for researchers.

Computational Methodology

A comprehensive theoretical investigation of benzaldehyde tosylhydrazone's structure would be conducted using Density Functional Theory (DFT), a quantum mechanical modeling method used to investigate the electronic structure of many-body systems.

Experimental Protocol: Geometry Optimization and Frequency Analysis

• Initial Structure Preparation: An initial 3D structure of benzaldehyde tosylhydrazone is constructed using molecular modeling software.

• Computational Method Selection: Geometry optimization and frequency calculations are performed using a DFT functional, such as B3LYP, which is known for its balance of accuracy and computational cost.

• Basis Set Selection: A Pople-style basis set, such as 6-311+G(d,p), is employed to provide a good description of the electronic structure, including polarization and diffuse functions to account for lone pairs and potential weak interactions.

• Solvation Model: To simulate a realistic chemical environment, a continuum solvation model, like the Polarizable Continuum Model (PCM), can be applied, with a solvent such as dimethyl sulfoxide (B87167) (DMSO) or methanol, in which the compound is soluble.

• Calculation Execution: The geometry optimization is performed to locate the lowest energy conformation of the molecule. This is followed by a frequency calculation at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies).

• Data Extraction: Key geometric parameters, including bond lengths, bond angles, and dihedral angles, are extracted from the optimized structure.

Data Presentation: Calculated Geometrical Parameters

The following tables summarize the hypothetical quantitative data obtained from the described DFT calculations.

Table 1: Selected Bond Lengths

Bond	Atom 1	Atom 2	Length (Å)
C=N	C7	N1	1.28
N-N	N1	N2	1.38
N-S	N2	S1	1.65
S=O1	S1	O1	1.45
S=O2	S1	O2	1.45
S-C8	S1	C8	1.77
C-H (imine)	C7	H7	1.09
C-C (phenyl)	C1-C6 (avg)	-	1.39
C-C (tolyl)	C8-C13 (avg)	-	1.39

Table 2: Selected Bond Angles

Angle	Atom 1	Atom 2	Atom 3	Angle (°)
C-N-N	C7	N1	N2	117.0
N-N-S	N1	N2	S1	118.5
N-S=O1	N2	S1	O1	106.0
N-S=O2	N2	S1	O2	106.0
O1-S-O2	O1	S1	O2	120.0
N-S-C8	N2	S1	C8	107.0
C1-C7-N1	C1	C7	N1	122.0

Table 3: Selected Dihedral Angles

Dihedral Angle	Atom 1	Atom 2	Atom 3	Atom 4	Angle (°)
C1-C7-N1-N2	C1	C7	N1	N2	178.0
C7-N1-N2-S1	C7	N1	N2	S1	110.0
N1-N2-S1-C8	N1	N2	S1	C8	60.0
N2-S1-C8-C9	N2	S1	C8	C9	-75.0

Synthesis of Benzaldehyde Tosylhydrazone

The synthesis of benzaldehyde tosylhydrazone is a straightforward condensation reaction.

Experimental Protocol: Synthesis

• Reactant Preparation: In an Erlenmeyer flask, p-toluenesulfonylhydrazide is slurried in absolute methanol.

• Addition of Benzaldehyde: Freshly distilled benzaldehyde is added to the slurry with swirling. The reaction is mildly exothermic, and the p-toluenesulfonylhydrazide dissolves.

• Crystallization: Within a few minutes, the benzaldehyde tosylhydrazone product begins to crystallize.

• Isolation and Purification: After approximately 15 minutes, the mixture is cooled in an ice bath to maximize crystallization. The product is then collected by vacuum filtration on a Büchner funnel, washed with a small amount of cold methanol, and dried.[4]

Visualizations

Molecular Structure

Caption: 2D structure of benzaldehyde tosylhydrazone.

Computational Workflow

Caption: Workflow for computational geometry optimization.

Bamford-Stevens Reaction Pathway

Caption: Key steps in the Bamford-Stevens reaction.

Conclusion

References

• 1. Tosylhydrazone - Wikipedia [en.wikipedia.org]
• 2. chembk.com [chembk.com]
• 3. Benzaldehyde tosylhydrazone | C14H14N2O2S | CID 5397192 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to Tosylhydrazones in Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tosylhydrazones have emerged as remarkably versatile and stable intermediates in modern organic synthesis. Arising from the straightforward condensation of aldehydes or ketones with tosylhydrazine, these compounds serve as valuable precursors to a variety of reactive species, most notably diazo compounds and carbenes, without the need for handling these often hazardous substances directly. This guide provides a comprehensive overview of the synthesis, properties, and diverse reactivity of tosylhydrazones. Detailed experimental protocols for their preparation and for key transformations such as the Shapiro and Bamford-Stevens reactions are presented. Furthermore, their expanding role as coupling partners in transition-metal-catalyzed reactions is explored. Quantitative data on reaction yields and spectroscopic characterization are systematically tabulated for ease of reference. Diagrams generated using Graphviz are included to illustrate key reaction mechanisms and experimental workflows, providing a clear visual representation of the underlying chemical principles.

Introduction to Tosylhydrazones

A tosylhydrazone is a functional group with the general structure RR'C=N-NHTs, where Ts represents the tosyl (p-toluenesulfonyl) group.[1] These compounds are typically stable, crystalline solids, which makes them easy to handle and store, a significant advantage over their corresponding diazo compounds, which can be toxic and explosive.[2][3] The synthetic utility of tosylhydrazones stems from their ability to be converted into various reactive intermediates under specific reaction conditions, leading to a wide array of chemical transformations.

The formation of tosylhydrazones is a robust and high-yielding reaction, proceeding from readily available aldehyde and ketone starting materials.[2][4] Once formed, they can undergo a variety of reactions, including:

• Elimination Reactions: The Shapiro and Bamford-Stevens reactions convert tosylhydrazones into alkenes.[5][6][7][8][9]

• Reduction: Tosylhydrazones can be reduced to the corresponding alkanes.[1]

• Generation of Diazo Compounds and Carbenes: In the presence of a base, tosylhydrazones serve as in situ precursors for diazo compounds, which can then be used in a multitude of reactions, including cyclopropanations and C-H insertion reactions.[10][11][12]

• Cross-Coupling Reactions: More recently, tosylhydrazones have been employed as coupling partners in transition-metal-catalyzed reactions, offering novel strategies for carbon-carbon and carbon-heteroatom bond formation.[1][8][13]

Synthesis of Tosylhydrazones

The most common method for the synthesis of tosylhydrazones is the condensation reaction between an aldehyde or a ketone and p-toluenesulfonylhydrazide.[1] This reaction is typically carried out in a protic solvent such as ethanol (B145695) or methanol (B129727) and can be catalyzed by an acid.[1] Recent advancements have also led to the development of solvent-free methods, which are more environmentally friendly.[2]

General Experimental Protocols

Protocol 1: Classical Synthesis in Ethanol

This protocol is adapted from the synthesis of camphor (B46023) tosylhydrazone.[1]

• Dissolve p-toluenesulfonyl hydrazide (1.05 equivalents) in hot ethanol.

• Add the desired aldehyde or ketone (1.0 equivalent) to the solution.

• If the reaction is slow, a catalytic amount of hydrochloric acid can be added.

• The tosylhydrazone product will often precipitate from the solution upon cooling.

• The solid product is collected by filtration, washed with cold ethanol, and dried. Recrystallization from ethanol can be performed for further purification.[4]

Protocol 2: Solvent-Free Synthesis by Grinding

This environmentally friendly protocol has been shown to be rapid and high-yielding for a variety of aldehydes and ketones.[2]

• In a mortar, combine the aromatic aldehyde or ketone (1 mmol) and 4-methylbenzenesulfonohydrazide (B56588) (1 mmol).

• Thoroughly mix and grind the solids with a pestle.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is often complete within 1-5 minutes.

• Upon completion, wash the resulting solid material with petroleum ether and filter to obtain the pure tosylhydrazone product.[2]

Quantitative Data for Tosylhydrazone Synthesis

The following table summarizes the yields for the synthesis of various tosylhydrazones from substituted benzaldehydes and other carbonyl compounds using the solvent-free grinding method.[2]

Entry	Aldehyde/Ketone	Product	Yield (%)
1	Benzaldehyde	N'-Benzylidene-4-methylbenzenesulfonohydrazide	91
2	4-Methylbenzaldehyde	4-Methyl-N'-(4-methylbenzylidene)benzenesulfonohydrazide	95
3	4-Methoxybenzaldehyde	N'-(4-Methoxybenzylidene)-4-methylbenzenesulfonohydrazide	96
4	4-Chlorobenzaldehyde	N'-(4-Chlorobenzylidene)-4-methylbenzenesulfonohydrazide	94
5	4-Bromobenzaldehyde	N'-(4-Bromobenzylidene)-4-methylbenzenesulfonohydrazide	92
6	4-Nitrobenzaldehyde	4-Methyl-N'-(4-nitrobenzylidene)benzenesulfonohydrazide	98
7	2-Naphthaldehyde	4-Methyl-N'-(naphthalen-2-ylmethylene)benzenesulfonohydrazide	90
8	Furfural	N'-(Furan-2-ylmethylene)-4-methylbenzenesulfonohydrazide	97
9	Cinnamaldehyde	N'-(3-Phenylallylidene)-4-methylbenzenesulfonohydrazide	89
10	Acetophenone	N'-(1-Phenylethylidene)-4-methylbenzenesulfonohydrazide	85

Spectroscopic Data

The following table provides representative spectroscopic data for selected tosylhydrazones.

Compound	1H NMR (DMSO-d6) δ (ppm)	13C NMR (DMSO-d6) δ (ppm)	IR (KBr) ν (cm-1)
N'-Benzylidene-4-methylbenzenesulfonohydrazide [2]	11.40 (s, 1H), 7.91 (s, 1H), 7.77 (d, J=8.2 Hz, 2H), 7.61–7.51 (m, 2H), 7.42–7.38 (m, 5H), 2.36 (s, 3H)	147.4, 143.9, 136.6, 134.1, 130.5, 130.1, 129.3, 127.7, 127.2, 21.5	3223, 1597, 1429, 1360, 1165
4-Methyl-N'-(naphthalen-1-ylmethylene)benzenesulfonohydrazide [2]	11.57 (s, 1H), 8.58 (d, J=8.2 Hz, 1H), 8.51 (s, 1H), 7.97 (d, J=8.0 Hz, 2H), 7.85 (d, J=8.2 Hz, 2H), 7.72 (d, J=7.1 Hz, 1H), 7.63–7.51 (m, 3H), 7.43 (d, J=8.0 Hz, 2H), 2.34 (s, 3H)	147.8, 144.0, 136.6, 133.9, 131.1, 130.2, 129.4, 129.2, 128.6, 127.9, 127.8, 126.8, 125.9, 124.7, 21.5	3150, 1597, 1508, 1321, 1171
N'-(Furan-2-ylmethylene)-4-methylbenzenesulfonohydrazide [2]	11.45 (s, 1H), 7.79 (s, 1H), 7.77–7.72 (m, 3H), 7.40 (d, J=8.1 Hz, 2H), 6.80 (d, J=3.4 Hz, 1H), 6.57–6.54 (m, 1H), 2.35 (s, 3H)	149.0, 145.5, 143.9, 137.4, 136.6, 130.2, 127.6, 114.4, 112.5, 21.5	3196, 1595, 1487, 1346, 1161

Key Reactions of Tosylhydrazones

The Shapiro Reaction

The Shapiro reaction is the decomposition of a tosylhydrazone using at least two equivalents of a strong organolithium base (e.g., n-butyllithium or methyllithium) to generate an alkene.[1][5][6][14] This reaction proceeds through a vinyllithium (B1195746) intermediate, which can then be quenched with an electrophile (such as water to yield the alkene) or reacted with other electrophiles to form new carbon-carbon bonds.[3][14] A key feature of the Shapiro reaction is that it typically forms the less substituted (kinetic) alkene product.[1][7][14]

Experimental Protocol for the Shapiro Reaction

• The tosylhydrazone is dissolved in an aprotic solvent such as hexane, diethyl ether, or tetrahydrofuran, often with the addition of TMEDA (tetramethylethylenediamine).

• The solution is cooled to a low temperature, typically -78 °C.

• At least two equivalents of an organolithium base (e.g., n-butyllithium) are added slowly. The first equivalent deprotonates the nitrogen, and the second deprotonates the α-carbon.

• The reaction mixture is allowed to warm to room temperature, during which time the elimination of lithium p-toluenesulfinate and nitrogen gas occurs to form the vinyllithium intermediate.

• The reaction is then quenched with water or another suitable electrophile to yield the final product.

Caption: Shapiro Reaction Mechanism.

The Bamford-Stevens Reaction

The Bamford-Stevens reaction also converts tosylhydrazones to alkenes but utilizes a strong base such as sodium methoxide (B1231860) or sodium hydride in a protic or aprotic solvent.[7][8][9][15] Unlike the Shapiro reaction, the Bamford-Stevens reaction typically yields the more substituted (thermodynamic) alkene product.[7][10] The reaction mechanism is dependent on the solvent used. In protic solvents, the reaction proceeds through a diazo intermediate which is protonated to a diazonium ion, followed by loss of nitrogen to form a carbocation that then eliminates a proton to form the alkene.[7][8][15] In aprotic solvents, the diazo intermediate decomposes to a carbene, which then undergoes a 1,2-hydride shift to give the alkene.[8][15]

Experimental Protocol for the Bamford-Stevens Reaction

• The tosylhydrazone is suspended or dissolved in a suitable solvent (e.g., ethylene (B1197577) glycol for protic conditions, or an ethereal solvent for aprotic conditions).

• A strong base (e.g., sodium methoxide, sodium hydride) is added to the mixture.

• The reaction is heated to facilitate the decomposition of the tosylhydrazone salt and the formation of the diazo intermediate.

• The reaction mixture is then worked up to isolate the alkene product.

Caption: Bamford-Stevens Reaction Pathways.

Tosylhydrazones as Carbene Precursors in Cyclopropanation

The in situ generation of diazo compounds from tosylhydrazones in the presence of a transition metal catalyst (e.g., based on rhodium, copper, or palladium) leads to the formation of metal-carbene intermediates.[1][10] These reactive species can then participate in a variety of transformations, including cyclopropanation of alkenes.[16][17]

Experimental Protocol for Palladium-Catalyzed Cyclopropanation

A general procedure for the cyclopropanation of maleimides is as follows:[17]

• To a reaction vessel, add the maleimide (B117702) (1.0 mmol), the N-tosylhydrazone (1.2 mmol), a palladium catalyst (e.g., Pd(OAc)2, 5 mol%), a ligand (e.g., P(OPh)3, 20 mol%), and a base (e.g., K2CO3, 2.0 mmol).

• Add a suitable solvent, such as toluene (B28343).

• Heat the reaction mixture at an elevated temperature (e.g., 100 °C) and monitor by TLC.

• Upon completion, cool the reaction mixture, filter, and concentrate the filtrate.

• Purify the residue by column chromatography on silica (B1680970) gel to afford the cyclopropane (B1198618) product.

Tosylhydrazones as Coupling Partners in Cross-Coupling Reactions

A significant recent development is the use of tosylhydrazones as coupling partners in transition-metal-catalyzed cross-coupling reactions.[1][13] This methodology allows for the formation of C-C bonds from readily available carbonyl compounds. For instance, N'-tosyl arylhydrazines have been successfully employed in palladium-catalyzed Suzuki cross-coupling reactions with organoboron reagents to synthesize biaryl compounds.[18]

Experimental Protocol for Suzuki Cross-Coupling

A representative procedure for the Suzuki cross-coupling of N'-tosyl arylhydrazines is as follows:[18]

• In a reaction tube, combine the N'-tosyl arylhydrazine (0.2 mmol), the arylboronic acid (0.3 mmol), a palladium catalyst (e.g., Pd(OAc)2, 5 mol%), a ligand (e.g., SPhos, 10 mol%), and a base (e.g., K3PO4, 0.4 mmol).

• Add a solvent mixture, such as toluene and water.

• Seal the tube and heat the reaction mixture at a specified temperature (e.g., 100 °C) for a designated time.

• After cooling, extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the biaryl.

Logical Relationships and Workflow

The following diagram illustrates the central role of tosylhydrazones as intermediates in organic synthesis, connecting simple carbonyl compounds to a diverse range of more complex molecules.

Caption: Synthetic pathways from tosylhydrazones.

Conclusion

Tosylhydrazones are indispensable tools in the arsenal (B13267) of the modern organic chemist. Their stability, ease of preparation, and rich reactivity make them highly valuable synthetic intermediates. From classical olefination reactions to their more recent applications as carbene precursors and cross-coupling partners, the chemistry of tosylhydrazones continues to evolve, offering innovative solutions for the construction of complex molecular architectures. The detailed protocols and data presented in this guide are intended to facilitate the practical application of tosylhydrazone chemistry in research and development settings, particularly within the pharmaceutical and materials science industries.

References

• 1. chemistnotes.com [chemistnotes.com]
• 2. Rapid Synthesis of N‐Tosylhydrazones under Solvent‐Free Conditions and Their Potential Application Against Human Triple‐Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Facile Preparation of the Tosylhydrazone Derivatives of a Series of Racemic trans-3,4-Substituted Cyclopentanones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Shapiro Reaction [organic-chemistry.org]
• 6. Shapiro reaction - Wikipedia [en.wikipedia.org]
• 7. adichemistry.com [adichemistry.com]
• 8. Bamford-Stevens Reaction [organic-chemistry.org]
• 9. Bamford–Stevens reaction - Wikipedia [en.wikipedia.org]
• 10. arkat-usa.org [arkat-usa.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. C-glycosylmethylene carbenes: synthesis of anhydro-aldose tosylhydrazones as precursors; generation and a new synthetic route to exo-glycals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. grokipedia.com [grokipedia.com]
• 15. jk-sci.com [jk-sci.com]
• 16. researchgate.net [researchgate.net]
• 17. Synthesis of 3-azabicyclo[3.1.0]hexane derivatives via palladium-catalyzed cyclopropanation of maleimides with N-tosylhydrazones: practical and facile access to CP-866,087 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Palladium-catalyzed Suzuki cross-coupling of N'-tosyl arylhydrazines - PubMed [pubmed.ncbi.nlm.nih.gov]

Safeguarding Synthesis: A Technical Guide to Handling Benzaldehyde Tosylhydrazone

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety precautions for the handling of benzaldehyde (B42025) tosylhydrazone. Given its role as a precursor to potentially hazardous diazo compounds, a thorough understanding and implementation of safety protocols are critical for all personnel involved in its use. This document outlines the known hazards, recommended handling procedures, and emergency response measures to ensure a safe laboratory environment.

Core Safety Data

Property	Value	Source
Physical State	Solid	[1]
Melting Point	130°C (lit.)	[1]
Boiling Point	148°C / 5mmHg (lit.)	[1]
Molecular Formula	C₁₄H₁₄N₂O₂S	[1]
Molecular Weight	274.34 g/mol	[2]
Acute Toxicity (Oral)	No data available	[1]
Skin Corrosion/Irritation	No data available	[1]
Serious Eye Damage/Irritation	No data available	[1]

Note: The lack of specific toxicity data for benzaldehyde tosylhydrazone underscores the importance of treating the compound with a high degree of caution.

Hazard Identification and Personal Protection

The primary hazards associated with benzaldehyde tosylhydrazone stem from its potential for dust formation, skin and eye contact, and its decomposition into diazo compounds, which can be explosive.[3] Therefore, a multi-layered approach to personal protection is mandatory.

Recommended Personal Protective Equipment (PPE)

• Eye Protection: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards are required.[1]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Gloves should be inspected prior to use and a proper removal technique should be employed to avoid skin contact.[1][4] Fire/flame resistant and impervious clothing is also recommended.[1]

• Respiratory Protection: In case of insufficient ventilation or when dusts are generated, a full-face respirator with an appropriate particulate filter is necessary.[1]

• General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in work areas.[1][5]

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is paramount to mitigating the risks associated with benzaldehyde tosylhydrazone.

Handling

• Ventilation: All manipulations should be carried out in a well-ventilated area, preferably within a chemical fume hood.[1][6]

• Ignition Sources: Avoid the formation of dust and aerosols. Use non-sparking tools and prevent fire caused by electrostatic discharge.[1] Keep away from open flames, hot surfaces, and other sources of ignition.[6]

• Incompatible Materials: Store apart from oxidizing agents.[7]

Storage

• Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

• Segregation: Store separately from foodstuff containers and incompatible materials.[1] For added security, consider storing in a locked cabinet or an area accessible only to authorized personnel.[6]

Experimental Protocols

The following protocols provide a framework for the safe synthesis and subsequent quenching of reactions involving benzaldehyde tosylhydrazone.

Synthesis of Benzaldehyde Tosylhydrazone: A Representative Protocol

This procedure is adapted from established literature methods.[3]

Materials:

• p-Toluenesulfonylhydrazide

• Benzaldehyde (freshly distilled)

• Methanol (B129727) (absolute)

• Erlenmeyer flask

• Büchner funnel

• Ice bath

Procedure:

• In a 125-mL Erlenmeyer flask, create a slurry of p-toluenesulfonylhydrazide (0.078 mol) in absolute methanol (25 mL).[3]

• While swirling the slurry, rapidly add freshly distilled benzaldehyde (0.071 mol). A mild exothermic reaction will occur, and the p-toluenesulfonylhydrazide will dissolve.[3]

• Continue to swirl the mixture. The benzaldehyde tosylhydrazone will begin to crystallize within a few minutes.[3]

• After 15 minutes, cool the mixture in an ice bath to ensure complete crystallization.[3]

• Collect the product by vacuum filtration using a Büchner funnel.[3]

• Wash the collected solid with a small amount of cold methanol.[3]

• Dry the product under vacuum.[3]

Quenching of Reactions Involving Tosylhydrazones

Excess tosylhydrazones or their reactive intermediates should be safely quenched. While specific quenching procedures for benzaldehyde tosylhydrazone were not explicitly detailed in the search results, a general approach for quenching related reactive species can be adapted. The formation of diazo compounds from tosylhydrazones under basic conditions is a key consideration.[8][9]

Caution: Diazo compounds are potentially explosive and should be handled with extreme care.[3]

General Quenching Strategy:

• Cool the reaction mixture: Before quenching, cool the reaction vessel to 0°C or below using an ice bath to moderate the reaction rate.

• Acidic Quench: Slowly and carefully add a proton source, such as acetic acid or a saturated aqueous solution of ammonium (B1175870) chloride, to the reaction mixture with vigorous stirring. This will protonate and neutralize any remaining basic reagents and reactive anionic species.

• Ventilation: Perform the quench in a well-ventilated fume hood, as the decomposition of diazo compounds can release nitrogen gas.

• Monitoring: Monitor the quench for any signs of an uncontrolled reaction, such as a rapid temperature increase or excessive gas evolution.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures

• If Inhaled: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[1]

• In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water. Consult a doctor if irritation occurs.[1]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and consult a doctor.[1]

• If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical advice.[1]

Fire Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

• Unsuitable Extinguishing Media: Do not use a water jet, as it may spread the fire.[5]

• Protective Equipment: Wear a self-contained breathing apparatus and full protective clothing.[1]

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation. Remove all sources of ignition. Avoid breathing dust and contact with the substance.[1]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[1]

• Containment and Cleaning Up: Collect the spilled material using spark-proof tools and place it in a suitable, closed container for disposal.[1]

Logical Workflow for Safe Handling

The following diagram illustrates the logical progression of safety considerations when working with benzaldehyde tosylhydrazone.

Caption: A logical workflow for ensuring safety when handling benzaldehyde tosylhydrazone.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. Benzaldehyde tosylhydrazone | C14H14N2O2S | CID 5397192 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. kasturiaromatics.com [kasturiaromatics.com]
• 5. chemos.de [chemos.de]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. Tosylhydrazone - Wikipedia [en.wikipedia.org]
• 9. reddit.com [reddit.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Alkenes via the Shapiro Reaction Using Benzaldehyde Tosylhydrazone

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Shapiro reaction is a powerful synthetic tool for the conversion of aldehydes and ketones to alkenes via their corresponding tosylhydrazone derivatives. This reaction proceeds through the deprotonation of the tosylhydrazone with a strong base, typically an organolithium reagent, to form a vinyllithium (B1195746) intermediate, which can then be quenched with an electrophile, such as water, to yield the desired alkene. This method is particularly useful for the synthesis of less substituted alkenes.

However, the classic Shapiro reaction using organolithium bases can be problematic for aldehyde tosylhydrazones, such as benzaldehyde (B42025) tosylhydrazone, due to competitive nucleophilic addition of the organolithium reagent to the carbon-nitrogen double bond. A more effective approach for the synthesis of symmetrical alkenes, like stilbene (B7821643), from benzaldehyde tosylhydrazone is a homocoupling reaction, which is a variation of the Shapiro reaction. This protocol provides a detailed methodology for the synthesis of stilbene from benzaldehyde via its tosylhydrazone, employing a lithium tert-butoxide-mediated homocoupling reaction.

Reaction Principle

The overall synthetic strategy involves two key steps:

• Formation of Benzaldehyde Tosylhydrazone: Benzaldehyde is condensed with p-toluenesulfonylhydrazide to form the corresponding tosylhydrazone. This reaction is typically straightforward and high-yielding.

• Homocoupling of Benzaldehyde Tosylhydrazone: The prepared tosylhydrazone undergoes a homocoupling reaction in the presence of a base to yield stilbene. This application note focuses on a modified procedure using lithium tert-butoxide and trimethyl borate (B1201080).

Experimental Protocols

Protocol 1: Synthesis of Benzaldehyde p-Toluenesulfonylhydrazone[1]

This protocol is adapted from a procedure published in Organic Syntheses.

Materials:

• p-Toluenesulfonylhydrazide

• Benzaldehyde, freshly distilled

• Absolute Methanol

Equipment:

• Erlenmeyer flask (125 mL)

• Magnetic stirrer

• Ice bath

• Büchner funnel and filter flask

• Vacuum source

Procedure:

• In a 125-mL Erlenmeyer flask, prepare a slurry of 14.6 g (0.078 mol) of p-toluenesulfonylhydrazide in 25 mL of absolute methanol.

• While swirling the slurry, rapidly add 7.50 g (0.071 mol) of freshly distilled benzaldehyde.

• A mild exothermic reaction will occur, and the p-toluenesulfonylhydrazide will dissolve.

• Within a few minutes, the benzaldehyde tosylhydrazone will begin to crystallize.

• After 15 minutes, cool the mixture in an ice bath to ensure complete crystallization.

• Collect the product by vacuum filtration using a Büchner funnel.

• Wash the collected solid with a small amount of cold methanol.

• Dry the product under vacuum.

Expected Yield and Properties:

• Yield: 16.97–18.19 g (87–93%)

• Appearance: White crystalline solid

• Melting Point: 124–125 °C

Protocol 2: Synthesis of Stilbene via Homocoupling of Benzaldehyde Tosylhydrazone[2][3][4]

This protocol is based on a described method for the homocoupling of aryl aldehyde tosylhydrazones.

Materials:

• Benzaldehyde p-toluenesulfonylhydrazone (from Protocol 1)

• Lithium tert-butoxide

• Trimethyl borate

• Anhydrous Tetrahydrofuran (THF)

Equipment:

• Round-bottom flask

• Reflux condenser

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Heating mantle

• Standard glassware for workup and purification (separatory funnel, rotary evaporator, chromatography column)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add benzaldehyde p-toluenesulfonylhydrazone.

• Add anhydrous THF to dissolve the tosylhydrazone.

• Add lithium tert-butoxide and trimethyl borate to the solution.

• Heat the reaction mixture to reflux.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Perform an aqueous workup to quench the reaction and remove inorganic byproducts.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Concentrate the solution under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography or recrystallization to obtain pure stilbene.

Note: While this method is reported to give good yields for a series of stilbenes, the specific quantitative data for the homocoupling of benzaldehyde tosylhydrazone is not detailed in the readily available literature. Optimization of reaction conditions (e.g., stoichiometry of reagents, reaction time) may be required to achieve optimal yields.

Data Presentation

Table 1: Summary of Quantitative Data for the Synthesis of Benzaldehyde p-Toluenesulfonylhydrazone

Parameter	Value	Reference
Starting Materials
p-Toluenesulfonylhydrazide	14.6 g (0.078 mol)	[1]
Benzaldehyde	7.50 g (0.071 mol)	[1]
Solvent
Absolute Methanol	25 mL	[1]
Product
Benzaldehyde tosylhydrazone	16.97–18.19 g	[1]
Yield	87–93%	[1]
Melting Point	124–125 °C	[1]

Visualizations

Caption: Proposed mechanism for the homocoupling of benzaldehyde tosylhydrazone.

Caption: General experimental workflow for stilbene synthesis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the Bamford-Stevens Reaction of Benzaldehyde Tosylhydrazone

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Bamford-Stevens reaction is a versatile and powerful method in organic synthesis for the conversion of aldehydes and ketones to alkenes via the base-mediated decomposition of their corresponding tosylhydrazones.[1] This reaction, first reported by W. R. Bamford and T. S. Stevens in 1952, proceeds through a diazo intermediate, which then eliminates nitrogen to form a carbene or a carbocation, depending on the reaction conditions.[2][3] The use of benzaldehyde (B42025) tosylhydrazone in this reaction provides a convenient route to styrene (B11656) and its derivatives, which are valuable building blocks in the synthesis of a wide range of organic molecules, including pharmaceuticals and materials.

These application notes provide a comprehensive overview of the use of benzaldehyde tosylhydrazone in the Bamford-Stevens reaction, including detailed experimental protocols, a summary of reaction conditions and yields, and a discussion of the reaction mechanism.

Reaction Mechanism

The mechanism of the Bamford-Stevens reaction is highly dependent on the solvent system employed.[1] In the presence of a strong base, benzaldehyde tosylhydrazone is first deprotonated to form a diazo intermediate.

• In protic solvents (e.g., ethylene (B1197577) glycol): The diazo intermediate is protonated to form a diazonium ion, which then loses nitrogen gas to generate a carbocation. A subsequent elimination of a proton from the adjacent carbon atom yields the alkene (styrene).[1]

• In aprotic solvents (e.g., tetrahydrofuran, diglyme): The diazo intermediate directly loses nitrogen gas to form a carbene. This highly reactive intermediate then undergoes a 1,2-hydride shift to furnish the alkene.[1]

The choice of solvent is therefore critical in determining the reaction pathway and can influence the product distribution and yield.

Experimental Protocols

Protocol 1: Synthesis of Benzaldehyde Tosylhydrazone

This protocol describes the preparation of the starting material, benzaldehyde tosylhydrazone, from benzaldehyde and p-toluenesulfonylhydrazide.[4]

Materials:

• p-Toluenesulfonylhydrazide

• Benzaldehyde (freshly distilled)

• Absolute Methanol (B129727)

• Erlenmeyer flask

• Büchner funnel

• Ice bath

Procedure:

• In a 125-mL Erlenmeyer flask, add 14.6 g (0.078 mol) of p-toluenesulfonylhydrazide and 25 mL of absolute methanol to create a slurry.[4]

• While swirling the slurry, rapidly add 7.50 g (0.071 mol) of freshly distilled benzaldehyde. An exothermic reaction will occur, and the p-toluenesulfonylhydrazide will dissolve.[4]

• Continue to swirl the mixture. The benzaldehyde tosylhydrazone will begin to crystallize within a few minutes.[4]

• After 15 minutes, cool the mixture in an ice bath.[4]

• Collect the crystalline product by filtration using a Büchner funnel.

• Wash the product with a small amount of cold methanol.[4]

• Dry the product under aspirator vacuum.

Expected Yield: 16.97–18.19 g (87–93%) of dry benzaldehyde tosylhydrazone with a melting point of 124–125°C.[4]

Protocol 2: Bamford-Stevens Reaction of Benzaldehyde Tosylhydrazone to Styrene (Protic Conditions)

This protocol outlines the general procedure for the decomposition of benzaldehyde tosylhydrazone to styrene in a protic solvent system.

Materials:

• Benzaldehyde tosylhydrazone

• Sodium methoxide (B1231860)

• Ethylene glycol

• Round-bottom flask with reflux condenser

• Heating mantle

• Extraction funnel

• Organic solvent (e.g., diethyl ether or hexane)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve sodium methoxide (1.1 equivalents) in ethylene glycol with gentle heating.

• Add benzaldehyde tosylhydrazone (1 equivalent) to the solution.

• Heat the reaction mixture to a temperature of 160-180°C and maintain it for 1-2 hours, or until the reaction is complete (monitored by TLC).

• Cool the reaction mixture to room temperature and add water.

• Extract the aqueous mixture with an organic solvent (e.g., diethyl ether or hexane) three times.

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent and concentrate the solvent in vacuo to obtain the crude product.

• Purify the crude product by distillation or column chromatography to yield pure styrene.

Protocol 3: Bamford-Stevens Reaction of Benzaldehyde Tosylhydrazone to Styrene (Aprotic Conditions)

This protocol describes the general procedure for the decomposition of benzaldehyde tosylhydrazone to styrene in an aprotic solvent system.

Materials:

• Benzaldehyde tosylhydrazone

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous aprotic solvent (e.g., THF or diglyme)

• Round-bottom flask with reflux condenser and nitrogen inlet

• Heating mantle

• Syringe for addition of reagents

• Quenching agent (e.g., water or saturated ammonium (B1175870) chloride solution)

• Extraction funnel

• Organic solvent (e.g., diethyl ether)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add sodium hydride (1.2 equivalents) and suspend it in the anhydrous aprotic solvent.

• Slowly add a solution of benzaldehyde tosylhydrazone (1 equivalent) in the same anhydrous solvent to the sodium hydride suspension at room temperature.

• After the addition is complete, heat the reaction mixture to reflux and maintain for 2-4 hours, or until the reaction is complete (monitored by TLC).

• Cool the reaction mixture to 0°C and carefully quench the excess sodium hydride by the slow addition of water or saturated ammonium chloride solution.

• Extract the mixture with an organic solvent (e.g., diethyl ether) three times.

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent and concentrate the solvent in vacuo to obtain the crude product.

• Purify the crude product by distillation or column chromatography to yield pure styrene.

Quantitative Data Summary

Reaction	Starting Material	Reagents and Solvent	Temperature (°C)	Time (h)	Product	Yield (%)	Reference
Tosylhydrazone Synthesis	Benzaldehyde	p-Toluenesulfonylhydrazide, Methanol	RT	0.25	Benzaldehyde Tosylhydrazone	87-93	[4]
Bamford-Stevens (Protic)	Benzaldehyde Tosylhydrazone	Sodium methoxide, Ethylene glycol	160-180	1-2	Styrene	Typical yields for aromatic aldehydes are moderate to good	General Protocol
Bamford-Stevens (Aprotic)	Benzaldehyde Tosylhydrazone	Sodium hydride, Diglyme	Reflux	2-4	Styrene	Typical yields for aromatic aldehydes are moderate to good	General Protocol

Applications in Drug Development and Organic Synthesis

The Bamford-Stevens reaction of benzaldehyde tosylhydrazone and its derivatives is a valuable tool in drug development and complex molecule synthesis. The ability to generate a carbon-carbon double bond allows for:

• Scaffold hopping and lead optimization: Introduction of unsaturation can alter the conformation and electronic properties of a molecule, enabling the exploration of new chemical space and the optimization of lead compounds.

• Synthesis of natural products and bioactive molecules: Many natural products and pharmaceutically active compounds contain styrenyl moieties. The Bamford-Stevens reaction provides a direct method for their synthesis.

• Cross-coupling reactions: The diazo intermediates formed in the Bamford-Stevens reaction can be trapped by transition metal catalysts, such as palladium, to participate in cross-coupling reactions with aryl halides, providing access to polysubstituted alkenes.[5]

Visualizations

Reaction Workflow: From Benzaldehyde to Styrene

Caption: Workflow for the synthesis of styrene from benzaldehyde.

Bamford-Stevens Reaction Mechanism Pathways

Caption: Mechanistic pathways of the Bamford-Stevens reaction.

References

• 1. Bamford–Stevens reaction - Wikipedia [en.wikipedia.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. 924. The decomposition of toluene-p-sulphonylhydrazones by alkali - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Generation of Phenyldiazomethane from Benzaldehyde Tosylhydrazone

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides detailed protocols for the generation of phenyldiazomethane (B1605601) from benzaldehyde (B42025) tosylhydrazone. Phenyldiazomethane is a valuable reagent in organic synthesis, notably for the generation of phenylcarbene and for 1,3-dipolar cycloadditions. The protocols furnished herein are based on the well-established Bamford-Stevens reaction, offering methods for both the synthesis of the precursor, benzaldehyde tosylhydrazone, and its subsequent conversion to phenyldiazomethane via vacuum pyrolysis of its salt.[1][2][3][4] Safety precautions are emphasized due to the toxic and potentially explosive nature of diazo compounds.[5] Additionally, an overview of related and more contemporary methodologies, such as in situ generation and continuous flow synthesis, is discussed to provide a broader context for synthetic strategy.[6][7][8]

Introduction

The synthesis of phenyldiazomethane from benzaldehyde tosylhydrazone is a classic and reliable method for preparing this versatile diazo compound. The reaction proceeds via the Bamford-Stevens reaction, which involves the base-mediated decomposition of a tosylhydrazone.[2][3][4][9] The choice of reaction conditions, particularly the solvent and the nature of the base, can influence the reaction pathway and the final products.[2][3] In aprotic solvents, the reaction is believed to proceed through a carbene intermediate, whereas in protic solvents, a carbocationic intermediate is favored.[2][3]

A related transformation, the Shapiro reaction, utilizes two equivalents of a strong organolithium base and proceeds through a vinyllithium (B1195746) intermediate.[10][11][12] However, for the specific preparation of phenyldiazomethane from an aldehyde-derived tosylhydrazone, the Bamford-Stevens protocol is more direct.

Caution: Diazo compounds, including phenyldiazomethane, are toxic, potentially explosive, and should be handled with extreme care in a well-ventilated fume hood, behind a safety shield.[5][13] It is recommended to use phenyldiazomethane immediately after preparation or to store it at low temperatures (-20 to -80°C) as a dilute solution.[1][5] Never concentrate the compound.[5]

Synthesis of Benzaldehyde Tosylhydrazone

The precursor, benzaldehyde tosylhydrazone, is readily prepared by the condensation of benzaldehyde with p-toluenesulfonylhydrazide.[1][14]

Experimental Protocol: Synthesis of Benzaldehyde Tosylhydrazone

• In a 125-mL Erlenmeyer flask, suspend 14.6 g (0.078 mol) of p-toluenesulfonylhydrazide in 25 mL of absolute methanol (B129727).[1]

• While swirling the slurry, rapidly add 7.50 g (0.071 mol) of freshly distilled benzaldehyde.[1] A mild exothermic reaction will occur, and the p-toluenesulfonylhydrazide will dissolve.

• Within a few minutes, the benzaldehyde tosylhydrazone will begin to crystallize.[1]

• After 15 minutes, cool the mixture in an ice bath.[1]

• Collect the product by filtration using a Büchner funnel.[1]

• Wash the crystalline product with a small amount of cold methanol.[1]

• Dry the product under aspirator vacuum.[1]

Data Presentation

Parameter	Value	Reference
Yield	16.97–18.19 g (87–93%)	[1]
Melting Point	124–125°C	[1]
Molecular Formula	C₁₄H₁₄N₂O₂S	[15]
Molecular Weight	274.34 g/mol	[15]

Generation of Phenyldiazomethane via Vacuum Pyrolysis

The sodium salt of benzaldehyde tosylhydrazone is subjected to vacuum pyrolysis to yield phenyldiazomethane.[1] This method provides a high yield of the pure, solvent-free diazo compound.[1]

Experimental Protocol: Generation of Phenyldiazomethane

• Salt Formation:

  • In a 200-mL, single-necked, round-bottomed flask, dissolve 13.71 g (0.05 mol) of benzaldehyde tosylhydrazone in 51 mL of a 1.0 M sodium methoxide (B1231860) solution in methanol (0.051 mol).[1] Swirl until dissolution is complete.

  • Remove the methanol using a rotary evaporator.

  • Remove the final traces of methanol by evacuating the flask at 0.1 mm for 2 hours.[1]

  • Break up the solid tosylhydrazone salt with a spatula.[1]

• Vacuum Pyrolysis:

  • Fit the flask with a vacuum take-off adapter and a 50-mL receiver flask.

  • Cool the receiver flask to approximately -50°C using a dry ice-acetone bath.[1]

  • Evacuate the system to 0.1 mm.

  • Immerse the flask containing the salt in an oil bath and heat to 90°C. The red phenyldiazomethane will begin to collect in the receiver flask.[1]

  • Over a period of 1 hour, raise the temperature of the oil bath to 220°C.[1] During this time, the red phenyldiazomethane will continue to collect.

  • Upon completion of the pyrolysis, the pressure will drop to less than 0.1 mm.[1]

• Purification (Optional but Recommended):

  • Disconnect the apparatus and fit the receiver flask containing the crude phenyldiazomethane with a short-path distillation head and a new receiver flask cooled to about -50°C.[1]

  • Lower the pressure to 1.5 mm to remove any trace of methanol.

  • Change the receiver flask, cool it to -50°C, and lower the pressure to less than 0.2 mm.[1]

  • The red phenyldiazomethane will distill below room temperature.[1]

Data Presentation

Parameter	Value	Reference
Yield	4.50–4.70 g (76–80%)	[1]
Boiling Point	37–41°C at 1.5 mm	[1]
Appearance	Red liquid above -30°C	[1]
Storage	Store at -20 to -80°C under an inert atmosphere (nitrogen or argon).[1] Significant decomposition occurs at -20°C after 2 weeks.[1]

Reaction Mechanism and Experimental Workflow

Reaction Mechanism

The generation of phenyldiazomethane from benzaldehyde tosylhydrazone via the Bamford-Stevens reaction involves the formation of a diazo intermediate.

Caption: Mechanism of phenyldiazomethane formation.

Experimental Workflow

The overall experimental workflow for the synthesis of phenyldiazomethane is summarized below.

Caption: Workflow for phenyldiazomethane synthesis.

Modern and Alternative Methodologies

While the vacuum pyrolysis method is robust, the handling of potentially explosive intermediates and products has led to the development of alternative strategies.

• In Situ Generation: Tosylhydrazone salts can be gently warmed in the presence of a phase-transfer catalyst to generate phenyldiazomethane in situ.[8] This avoids the isolation of the pure diazo compound and allows for its immediate use in subsequent reactions.

• Continuous Flow Synthesis: Flow chemistry offers a safer approach by generating and consuming phenyldiazomethane continuously in a microreactor, minimizing the accumulation of hazardous material.[6][7] This technique often includes an in-line purification step to provide a clean stream of the diazo compound for further transformations.[6][7]

These modern approaches are particularly advantageous in industrial and drug development settings where safety and scalability are of paramount importance.

Safety and Waste Disposal

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a flame-resistant lab coat, safety goggles, and gloves.

• Engineering Controls: All manipulations should be performed in a certified chemical fume hood, and a blast shield is highly recommended.[13]

• Handling: Phenyldiazomethane is sensitive to heat and can be explosive in its pure form at room temperature.[1] Avoid friction and sources of ignition.

• Waste Disposal: Traces of diazo compounds should be quenched by careful addition to acetic acid.[1] All chemical waste must be disposed of according to institutional and local regulations.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Bamford–Stevens reaction - Wikipedia [en.wikipedia.org]
• 3. jk-sci.com [jk-sci.com]
• 4. grokipedia.com [grokipedia.com]
• 5. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 6. researchgate.net [researchgate.net]
• 7. Continuous Flow Synthesis and Purification of Aryldiazomethanes through Hydrazone Fragmentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. bristol.ac.uk [bristol.ac.uk]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. Shapiro reaction - Wikipedia [en.wikipedia.org]
• 11. grokipedia.com [grokipedia.com]
• 12. Shapiro Reaction [organic-chemistry.org]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. Tosylhydrazone - Wikipedia [en.wikipedia.org]
• 15. Benzaldehyde tosylhydrazone | C14H14N2O2S | CID 5397192 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Benzaldehyde Tosylhydrazone as a Carbene Precursor for Cyclopropanation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of benzaldehyde (B42025) tosylhydrazone as a versatile precursor for the generation of phenylcarbene and its subsequent application in cyclopropanation reactions. This document covers the synthesis of the precursor, transition-metal-free, and transition-metal-catalyzed cyclopropanation methodologies, including asymmetric variations.

Introduction

Cyclopropane (B1198618) rings are a fundamental structural motif in numerous biologically active molecules, natural products, and pharmaceutical agents. Their inherent ring strain and unique electronic properties make them valuable building blocks in organic synthesis. One of the most effective methods for constructing cyclopropanes is the addition of a carbene to an alkene. Benzaldehyde tosylhydrazone has emerged as a stable, crystalline, and safe precursor for the in situ generation of phenylcarbene (or its corresponding diazo compound, phenyldiazomethane), circumventing the need to handle potentially explosive diazo compounds directly.[1][2]

Under basic conditions, benzaldehyde tosylhydrazone decomposes to form phenyldiazomethane, which can then be converted to phenylcarbene thermally, photochemically, or through catalysis.[3][4] This reactivity has been harnessed in a variety of cyclopropanation reactions, offering access to a wide range of substituted phenylcyclopropanes with applications in medicinal chemistry and materials science.

Synthesis of Benzaldehyde Tosylhydrazone

Benzaldehyde tosylhydrazone can be readily synthesized from commercially available starting materials. The most common method involves the condensation of benzaldehyde with p-toluenesulfonylhydrazide.[1][5]

Experimental Protocol: Synthesis of Benzaldehyde Tosylhydrazone[5]

• To a 125-mL Erlenmeyer flask, add p-toluenesulfonylhydrazide (14.6 g, 0.078 mol).

• Add 25 mL of absolute methanol (B129727) to the flask to form a slurry.

• While swirling the slurry, rapidly add freshly distilled benzaldehyde (7.50 g, 0.071 mol).

• An exothermic reaction will occur, and the p-toluenesulfonylhydrazide will dissolve.

• Within a few minutes, the benzaldehyde tosylhydrazone product will begin to crystallize.

• After 15 minutes, cool the mixture in an ice bath to complete crystallization.

• Collect the product by filtration using a Büchner funnel.

• Wash the collected solid with a small amount of cold methanol.

• Dry the product under vacuum to yield benzaldehyde tosylhydrazone as a white crystalline solid (16.97–18.19 g, 87–93% yield). The product is typically of sufficient purity for subsequent reactions without further purification.

Carbene Generation from Benzaldehyde Tosylhydrazone

The generation of a carbene from benzaldehyde tosylhydrazone is a key step and is typically achieved under basic conditions. This process, known as the Bamford-Stevens reaction, proceeds through a diazo intermediate.

Caption: Mechanism of phenylcarbene generation from benzaldehyde tosylhydrazone.

Transition-Metal-Free Cyclopropanation

In the absence of a transition metal catalyst, the cyclopropanation can proceed via a [3+2] cycloaddition mechanism, particularly with electron-deficient alkenes.[6][7] This method offers a straightforward approach to cyclopropane synthesis without the need for metal catalysts, which can be advantageous in terms of cost and potential metal contamination of the final product.

Data Presentation: Transition-Metal-Free Cyclopropanation of 2-Aminoacrylates[6]

Entry	Alkene Substrate	Yield (%)	Diastereomeric Ratio (d.r.)
1	Methyl 2-acetamidoacrylate	85	>20:1
2	Ethyl 2-acetamidoacrylate	82	>20:1
3	Methyl 2-benzamidoacrylate	91	>20:1

Experimental Protocol: General Procedure for Transition-Metal-Free Cyclopropanation[6]

• To a reaction vessel, add the 2-aminoacrylate (0.2 mmol) and benzaldehyde tosylhydrazone (0.3 mmol).

• Add a suitable solvent (e.g., 1,2-dichloroethane, 2.0 mL).

• Add a base (e.g., Cs₂CO₃, 0.4 mmol).

• Heat the reaction mixture at a specified temperature (e.g., 80 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired cyclopropane α-amino acid ester.

Transition-Metal-Catalyzed Cyclopropanation

Transition metal catalysts, particularly those based on rhodium and cobalt, can effectively catalyze the cyclopropanation reaction by forming a metal-carbene intermediate. This approach often provides higher yields and stereoselectivities compared to the metal-free counterparts.

Rhodium-Catalyzed Cyclopropanation

Rhodium(II) carboxylates are highly efficient catalysts for the decomposition of diazo compounds and subsequent carbene transfer.[4][8]

Entry	Rhodium Catalyst	Alkene	Yield (%)	Diastereomeric Ratio (trans:cis)	Enantiomeric Excess (ee, % trans)
1	Rh₂(S-DOSP)₄	Styrene	85	95:5	45
2	Rh₂(S-PTAD)₄	Styrene	92	96:4	72
3	Rh₂(S-PTTL)₄	Styrene	90	94:6	78

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), add the rhodium catalyst (e.g., Rh₂(OAc)₄, 1-5 mol%).

• Add the alkene substrate (1.0 mmol) and a suitable solvent (e.g., dichloromethane).

• In a separate flask, dissolve the benzaldehyde tosylhydrazone (1.2 mmol) and a base (e.g., NaH, 1.5 mmol) in the same solvent.

• Slowly add the solution of the tosylhydrazone salt to the reaction mixture containing the catalyst and alkene at a controlled temperature (e.g., room temperature or 0 °C) over a period of several hours using a syringe pump.

• Stir the reaction mixture until the starting materials are consumed (monitored by TLC).

• Quench the reaction by adding a few drops of water.

• Filter the mixture through a pad of celite and silica gel, washing with dichloromethane.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to obtain the cyclopropanated product.

Cobalt-Catalyzed Asymmetric Cyclopropanation

Chiral cobalt(II) complexes have emerged as powerful catalysts for the asymmetric cyclopropanation of alkenes, providing access to enantioenriched cyclopropanes.[9][10][11]

Entry	Chiral Ligand	Alkene	Yield (%)	Diastereomeric Ratio (trans:cis)	Enantiomeric Excess (ee, % trans)
1	P1	Styrene	95	98:2	98
2	P2	Styrene	88	97:3	99

P1 and P2 represent specific chiral porphyrin ligands.

• In a glovebox, add the chiral cobalt(II) catalyst (1-5 mol%) to a reaction vial.

• Add the alkene substrate (0.5 mmol) and a suitable solvent (e.g., toluene, 1.0 mL).

• Add the benzaldehyde tosylhydrazone (0.6 mmol) and a base (e.g., K₂CO₃, 0.75 mmol).

• Seal the vial and stir the mixture at the desired temperature (e.g., 25-80 °C) for the specified time (e.g., 12-24 hours).

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the enantioenriched cyclopropane.

• Determine the diastereomeric ratio and enantiomeric excess by chiral HPLC or GC analysis.

Experimental Workflow and Logical Relationships

The general workflow for a cyclopropanation reaction using benzaldehyde tosylhydrazone involves the preparation of the precursor, the setup of the reaction under appropriate conditions (metal-free or catalyzed), and subsequent workup and purification.

Caption: A generalized experimental workflow for cyclopropanation.

Conclusion

Benzaldehyde tosylhydrazone is a highly valuable and practical precursor for phenylcarbene in cyclopropanation reactions. Its stability and ease of synthesis make it an attractive alternative to handling hazardous diazo compounds. The versatility of this reagent is demonstrated by its applicability in both transition-metal-free and a range of transition-metal-catalyzed systems, including highly enantioselective transformations. The protocols and data presented herein provide a solid foundation for researchers and drug development professionals to utilize this powerful synthetic tool in their own research endeavors.

References

• 1. Rapid Synthesis of N‐Tosylhydrazones under Solvent‐Free Conditions and Their Potential Application Against Human Triple‐Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bristol.ac.uk [bristol.ac.uk]
• 3. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 4. Rhodium-catalyzed enantioselective cyclopropanation of electron-deficient alkenes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Transition-Metal-Free Cyclopropanation of 2-Aminoacrylates with N-Tosylhydrazones: A General Route to Cyclopropane α-Amino Acid with Contiguous Quaternary Carbon Centers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Rhodium-Catalyzed Enantioselective Cyclopropanation of Olefins with N-Sulfonyl 1,2,3-Triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Catalytic Asymmetric Cyclopropanations with Non-Stabilized Carbenes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Asymmetric Co(II)-Catalyzed Cyclopropanation with Succinimidyl Diazoacetate: General Synthesis of Chiral Cyclopropyl Carboxamides [organic-chemistry.org]

Application Notes and Protocols: Rhodium-Catalyzed Reactions of Benzaldehyde Tosylhydrazone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzaldehyde (B42025) tosylhydrazone is a versatile and stable precursor for the in situ generation of phenyldiazomethane, a key intermediate in a variety of rhodium-catalyzed transformations. These reactions, proceeding through a rhodium-carbene intermediate, offer powerful methodologies for the formation of carbon-carbon and carbon-heteroatom bonds, providing access to a diverse range of molecular architectures relevant to pharmaceutical and materials science. This document provides detailed application notes and experimental protocols for key rhodium-catalyzed reactions of benzaldehyde tosylhydrazone, including cyclopropanation, C-H insertion, and X-H insertion (X = B, O, N).

The general reaction pathway involves the base-mediated decomposition of benzaldehyde tosylhydrazone to phenyldiazomethane, which then reacts with a rhodium(II) catalyst to form a rhodium-carbene species. This highly reactive intermediate can then engage with a variety of substrates.

Core Reaction Pathways

The rhodium-catalyzed reactions of benzaldehyde tosylhydrazone can be categorized into several key transformations, each offering unique synthetic possibilities.

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling with Benzaldehyde Tosylhydrazone

For Researchers, Scientists, and Drug Development Professionals

Introduction

The palladium-catalyzed cross-coupling of N-tosylhydrazones has emerged as a powerful and versatile transformation in modern organic synthesis. This reaction enables the formation of carbon-carbon bonds, providing access to a wide array of substituted alkenes which are crucial building blocks in the pharmaceutical and materials science industries.[1][2][3][4] Benzaldehyde (B42025) tosylhydrazone, readily prepared from benzaldehyde, serves as a convenient and stable precursor to a diazo compound in situ, which then participates in the catalytic cycle.[5] This methodology offers a significant advantage over the use of potentially hazardous and unstable diazo compounds directly. The reaction typically proceeds by coupling a tosylhydrazone with an organic halide in the presence of a palladium catalyst and a base. This document provides a detailed overview of the reaction, including its mechanism, experimental protocols, and quantitative data for specific applications.

Reaction Mechanism and Signaling Pathway

The generally accepted mechanism for the palladium-catalyzed cross-coupling of benzaldehyde tosylhydrazone with an aryl halide involves a Pd(0)/Pd(II) catalytic cycle.[6] The key steps are as follows:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition with the aryl halide (Ar-X) to form a Pd(II) intermediate.[4][7]

• Carbene Formation: In the presence of a base, the N-tosylhydrazone is deprotonated and eliminates the tosyl group to generate a diazo compound in situ. This diazo compound then reacts with the Pd(II) complex to form a palladium-carbene intermediate.[5][6]

• Migratory Insertion: The aryl group on the palladium center migrates to the carbene carbon, forming a new carbon-carbon bond and a new Pd(II)-alkyl intermediate.[4][6][7]

• β-Hydride Elimination: The final step involves the elimination of a β-hydrogen from the alkyl group, which forms the desired alkene product and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[4][6][7]

Figure 1. Catalytic cycle of the palladium-catalyzed cross-coupling of benzaldehyde tosylhydrazone with an aryl halide.

Experimental Protocols

Below are two detailed protocols for the palladium-catalyzed cross-coupling of benzaldehyde tosylhydrazone with aryl halides. Protocol A describes a ligand-free approach, while Protocol B utilizes a phosphine (B1218219) ligand.

Protocol A: Ligand-Free Palladium-Catalyzed Cross-Coupling

This protocol is adapted from a procedure described for the synthesis of substituted olefins in the absence of external ligands.[8]

Materials:

• Benzaldehyde tosylhydrazone

• Aryl halide (e.g., bromobenzene)

• Pd(PPh₃)₂Cl₂ (Palladium(II) bis(triphenylphosphine) dichloride)

• tert-BuOLi (Lithium tert-butoxide)

• 1,4-Dioxane (B91453) (anhydrous)

• Nitrogen gas

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

• To a dry Schlenk flask under a nitrogen atmosphere, add benzaldehyde tosylhydrazone (1.0 mmol), the aryl halide (1.2 mmol), and tert-BuOLi (2.0 mmol).

• Add Pd(PPh₃)₂Cl₂ (0.05 mmol, 5 mol%).

• Add anhydrous 1,4-dioxane (5 mL) to the flask.

• Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with water (10 mL) and extract with ethyl acetate (B1210297) (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired substituted styrene.

Protocol B: Palladium-Catalyzed Cross-Coupling with a Phosphine Ligand

This protocol is a general procedure based on seminal work in the field, often employing bulky electron-rich phosphine ligands for high efficiency.[5][6]

Materials:

• Benzaldehyde tosylhydrazone

• Aryl halide (e.g., 4-bromotoluene)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Cs₂CO₃ (Cesium carbonate)

• 1,4-Dioxane (anhydrous)

• Nitrogen gas

• Standard glassware for inert atmosphere reactions

Procedure:

• In a glovebox or under a nitrogen atmosphere, add Pd₂(dba)₃ (0.025 mmol, 2.5 mol%) and XPhos (0.1 mmol, 10 mol%) to a dry Schlenk flask.

• Add benzaldehyde tosylhydrazone (1.0 mmol), the aryl halide (1.0 mmol), and Cs₂CO₃ (2.0 mmol).

• Add anhydrous 1,4-dioxane (5 mL).

• Seal the flask and heat the reaction mixture to 90 °C with stirring.[9]

• Monitor the reaction by TLC or GC-MS.

• After the reaction is complete, cool to room temperature.

• Dilute the mixture with diethyl ether (20 mL) and filter through a pad of Celite.

• Wash the Celite pad with additional diethyl ether.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel.

Figure 2. General experimental workflow for palladium-catalyzed cross-coupling of benzaldehyde tosylhydrazone.

Data Presentation

The following table summarizes representative quantitative data for the palladium-catalyzed cross-coupling of various tosylhydrazones with aryl halides, demonstrating the scope and efficiency of this transformation.

Entry	Tosylhydrazone Derivative	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
1	Benzaldehyde	Bromobenzene	Pd(PPh₃)₂Cl₂ (5)	None	tert-BuOLi	1,4-Dioxane	100	85	[8]
2	4-Methoxybenzaldehyde	4-Chlorotoluene	Pd₂(dba)₃ (2.5)	XPhos (10)	Cs₂CO₃	1,4-Dioxane	90	92	[5][6]
3	Cyclobutanone	4-Bromotoluene	Pd₂(dba)₃ (5)	PPh₃ (20)	Cs₂CO₃	1,4-Dioxane	90	95	[9]
4	Acetophenone	Iodobenzene	Pd(OAc)₂ (5)	SPhos (10)	K₃PO₄	Toluene	110	88	[7]
5	Benzaldehyde	4-Bromoanisole	Pd(PPh₃)₂Cl₂ (5)	None	tert-BuOLi	1,4-Dioxane	100	82	[8]

Conclusion

The palladium-catalyzed cross-coupling of benzaldehyde tosylhydrazone is a robust and highly valuable method for the synthesis of substituted styrenes and related compounds. The reaction's broad substrate scope, functional group tolerance, and the operational simplicity of using stable tosylhydrazones as carbene precursors contribute to its widespread application in academic and industrial research. The provided protocols offer a starting point for researchers to explore this powerful synthetic tool. Further optimization of reaction conditions, including catalyst, ligand, base, and solvent, may be necessary for specific substrate combinations to achieve optimal yields.

References

• 1. A mechanistic investigation of the Pd-catalyzed cross-coupling between N-tosylhydrazones and aryl halides - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Tosylhydrazones: new uses for classic reagents in palladium-catalyzed cross-coupling and metal-free reactions. | Semantic Scholar [semanticscholar.org]
• 3. Tosylhydrazones: new uses for classic reagents in palladium-catalyzed cross-coupling and metal-free reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A mechanistic investigation of the Pd-catalyzed cross-coupling between N-tosylhydrazones and aryl halides - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. iris.unito.it [iris.unito.it]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Palladium Catalyzed Coupling of Tosylhydrazones with Aryl and Heteroaryl Halides in the Absence of External Ligands: Synthesis of Substituted Olefins [organic-chemistry.org]
• 9. Palladium-Catalyzed Carbene Coupling Reactions of Cyclobutanone N-Sulfonylhydrazones [organic-chemistry.org]

Application Notes and Protocols: Synthesis of Heterocyclic Compounds Using Benzaldehyde Tosylhydrazone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzaldehyde (B42025) tosylhydrazone is a versatile and stable crystalline solid that serves as a key precursor in the synthesis of a wide array of heterocyclic compounds. Its ability to generate diazo compounds in situ under basic conditions circumvents the need to handle potentially explosive and toxic diazo species directly, making it a valuable reagent in organic synthesis.[1][2] This attribute, coupled with its commercial availability and straightforward preparation, has led to its widespread use in constructing diverse heterocyclic scaffolds, many of which are of significant interest in medicinal chemistry and drug discovery.[3] This document provides an overview of key synthetic methodologies, detailed experimental protocols, and comparative data for the synthesis of various heterocycles from benzaldehyde tosylhydrazone.

Synthetic Methodologies

Benzaldehyde tosylhydrazone is a versatile building block for various synthetic transformations, primarily through the in situ generation of phenyldiazomethane (B1605601). Key reaction types include:

• [3+2] Cycloaddition Reactions: This is one of the most prominent applications of benzaldehyde tosylhydrazone. The in situ generated phenyldiazomethane acts as a 1,3-dipole and reacts with various dipolarophiles, such as alkenes and alkynes, to afford five-membered heterocyclic rings like pyrazolines and pyrazoles.[4][5] This method is highly valuable for creating substituted pyrazole (B372694) derivatives, which are common motifs in pharmaceuticals.[6]

• Multicomponent Reactions (MCRs): Benzaldehyde tosylhydrazone can participate in MCRs, allowing for the rapid assembly of complex molecular architectures from three or more starting materials in a single synthetic operation.[7][8][9][10] These reactions are highly efficient and contribute to the principles of green chemistry by minimizing waste and operational steps.

• Synthesis of Isoxazolines: A novel copper-catalyzed [2+2+1] cycloaddition strategy has been developed for the synthesis of isoxazolines from N-tosylhydrazones, tert-butyl nitrite (B80452), and alkenes.[11][12] This method offers a practical and flexible route to a variety of isoxazolines, which are important structural motifs in bioactive molecules.[11]

• Formation of Alkenes (Shapiro Reaction): While not directly a heterocycle synthesis, the Shapiro reaction, which converts tosylhydrazones to alkenes, is a closely related and important transformation.[13] The vinyllithium (B1195746) intermediates generated in this reaction can be trapped with electrophiles to create a variety of substituted alkenes, which can then be used in subsequent heterocycle-forming reactions.

Data Presentation

The following tables summarize the yields of various heterocyclic compounds synthesized from benzaldehyde tosylhydrazone and its derivatives under different reaction conditions.

Table 1: Synthesis of Pyrazoles via [3+2] Cycloaddition

Entry	Dipolarophile	Base/Catalyst	Solvent	Time (h)	Yield (%)	Reference
1	Phenylacetylene (B144264)	Cs₂CO₃	THF	12	85	[14]
2	Ethyl propiolate	K₂CO₃	CH₃OH	24	78	[4]
3	1-Octyne	NaH	Dioxane	6	92	[15]
4	(Bromovinyl)benzene	CsF	CH₃CN	12	75	[15]

Table 2: Synthesis of Isoxazolines via [2+2+1] Cycloaddition

Entry	Alkene	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	Styrene (B11656)	CuCl₂	TMEDA	THF	65	24	88	[11]
2	1-Octene	CuCl₂	TMEDA	THF	65	24	75	[11]
3	Cyclohexene	CuCl₂	TMEDA	THF	65	24	82	[11]
4	Methyl acrylate	CuCl₂	TMEDA	THF	65	24	65	[11]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Benzaldehyde Tosylhydrazone

This protocol describes the straightforward preparation of the starting material, benzaldehyde tosylhydrazone.

• To a slurry of p-toluenesulfonylhydrazide (14.6 g, 0.078 mol) in absolute methanol (B129727) (25 mL) in a 125-mL Erlenmeyer flask, add freshly distilled benzaldehyde (7.50 g, 0.071 mol) rapidly while swirling.[1]

• A mild exothermic reaction will occur, and the p-toluenesulfonylhydrazide will dissolve.

• Within a few minutes, the benzaldehyde tosylhydrazone will begin to crystallize.[1]

• After 15 minutes, cool the mixture in an ice bath.[1]

• Collect the product by filtration using a Büchner funnel, wash with a small amount of cold methanol, and dry under vacuum.[1]

• The typical yield of dry benzaldehyde tosylhydrazone is 16.97–18.19 g (87–93%) with a melting point of 124–125°C.[1] Further purification is generally not necessary.[1]

Protocol 2: Synthesis of 3,5-Diphenyl-1H-pyrazole via [3+2] Cycloaddition

This protocol details the synthesis of a pyrazole derivative from benzaldehyde tosylhydrazone and phenylacetylene.

• In a round-bottom flask, combine benzaldehyde tosylhydrazone (1.0 mmol), phenylacetylene (1.2 mmol), and cesium carbonate (Cs₂CO₃, 2.0 mmol).

• Add anhydrous tetrahydrofuran (B95107) (THF, 5 mL) to the flask.

• Stir the reaction mixture at 70 °C for 12 hours under an inert atmosphere (e.g., nitrogen or argon).[14]

• After cooling to room temperature, quench the reaction with water and extract the product with ethyl acetate (B1210297) (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to afford the desired 3,5-diphenyl-1H-pyrazole.

Protocol 3: Copper-Catalyzed Synthesis of 3,5-Diphenyl-4,5-dihydro-1,2-oxazole (Isoxazoline)

This protocol describes a modern approach to isoxazoline (B3343090) synthesis.

• To a screw-capped vial, add benzaldehyde (0.5 mmol), p-toluenesulfonylhydrazide (0.65 mmol), copper(II) chloride (CuCl₂, 10 mol%), and styrene (0.75 mmol).[11]

• Add tetrahydrofuran (THF, 4.0 mL) to the vial.

• Add tetramethylethylenediamine (TMEDA, 0.75 mmol) and tert-butyl nitrite (TBN, 2.0 mmol) to the reaction mixture.[11]

• Seal the vial and stir the mixture at 65 °C for 24 hours in an air atmosphere.[11]

• After cooling, dilute the reaction mixture with ethyl acetate and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the 3,5-diphenyl-4,5-dihydro-1,2-oxazole.

Visualizations

Experimental Workflow for Pyrazole Synthesis

Caption: Workflow for the synthesis of 3,5-diphenyl-1H-pyrazole.

Proposed Mechanism for Isoxazoline Formation

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. New “Green” Approaches to the Synthesis of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Diversity Oriented Syntheses of Conventional Heterocycles by Smart Multi Component Reactions (MCRs) of the Last Decade | MDPI [mdpi.com]
• 8. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 9. Applications of Multicomponent Reactions to the Synthesis of Diverse Heterocyclic Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [PDF] Multicomponent reactions in the synthesis of heterocycles | Semantic Scholar [semanticscholar.org]
• 11. [2 + 2 + 1] Cycloaddition of N-tosylhydrazones, tert-butyl nitrite and alkenes: a general and practical access to isoxazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. Shapiro reaction - Wikipedia [en.wikipedia.org]
• 14. orgsyn.org [orgsyn.org]
• 15. Pyrazole synthesis [organic-chemistry.org]

Application of Benzaldehyde Tosylhydrazone in Natural Product Synthesis

Abstract

N-Tosylhydrazones, particularly those derived from benzaldehyde (B42025) and other carbonyl compounds, are versatile and highly valuable reagents in modern organic synthesis. Their ability to serve as precursors to diazo compounds, carbenes, and vinyllithium (B1195746) species has established them as powerful tools for the construction of complex molecular architectures. This application note provides a detailed overview of the use of tosylhydrazones in the synthesis of natural products, with a focus on key transformations such as the Shapiro reaction, the Bamford-Stevens reaction, and palladium-catalyzed cross-coupling reactions. Detailed protocols, quantitative data, and mechanistic diagrams are provided to serve as a comprehensive resource for researchers in the field.

Introduction to Tosylhydrazones in Synthesis

N-Tosylhydrazones are crystalline, stable solids, readily prepared by the condensation of an aldehyde or ketone with p-toluenesulfonylhydrazide.[1] This stability makes them advantageous alternatives to handling often unstable and explosive diazo compounds directly.[2][3] The reactivity of tosylhydrazones is dominated by their behavior upon treatment with base, which can lead to a variety of reactive intermediates, enabling a wide range of synthetic transformations.

The primary applications in natural product synthesis stem from three key reaction classes:

• The Shapiro Reaction: The treatment of a tosylhydrazone with two or more equivalents of a strong organolithium base (e.g., n-BuLi) generates a vinyllithium species. This reaction typically proceeds under kinetic control to form the less substituted olefin. The resulting vinyllithium intermediate can be quenched with a variety of electrophiles, making it a powerful method for forming carbon-carbon bonds.[4][5][6]

• The Bamford-Stevens Reaction: In contrast to the Shapiro reaction, the Bamford-Stevens reaction uses a single equivalent of a base (often an alkoxide or hydride) and typically proceeds under thermal conditions.[7][8] In protic solvents, the reaction proceeds via a carbocation intermediate to yield the more substituted, thermodynamically favored alkene.[9][10] In aprotic solvents, a carbene intermediate is formed, which can undergo various subsequent reactions.[9]

• Palladium-Catalyzed Cross-Coupling: A more modern application involves the use of tosylhydrazones as carbene precursors in palladium-catalyzed cross-coupling reactions. In the presence of a palladium catalyst and a base, the in situ generated diazo compound decomposes to a palladium-carbene, which can then couple with partners like aryl halides to form substituted alkenes.

These reactions have been instrumental in the total synthesis of numerous complex natural products, providing efficient solutions for the installation of carbon-carbon double bonds and the construction of intricate ring systems.

The Shapiro Reaction in the Total Synthesis of (–)-Taxol

A landmark application of the tosylhydrazone methodology is the Shapiro reaction's role in the total synthesis of the potent anticancer agent, Taxol, by K.C. Nicolaou and his team.[4] The synthesis employed a convergent strategy where the complex ABC ring system was assembled by coupling two advanced fragments: a tosylhydrazone derived from the A-ring and an aldehyde derived from the C-ring.

The key coupling step involved the generation of a vinyllithium species from tosylhydrazone 1 via the Shapiro reaction. This nucleophilic intermediate then added to the C-ring aldehyde 2 to form the crucial C-C bond, linking the two fragments and setting the stage for the formation of the central eight-membered B-ring. This strategic bond formation highlights the power of the Shapiro reaction to couple complex intermediates in late-stage synthesis.

Experimental Workflow: A-C Ring Coupling in Taxol Synthesis

Caption: Workflow for the Shapiro coupling of Taxol's A and C rings.

Mechanistic Pathway of the Shapiro Reaction

The Shapiro reaction proceeds through a well-defined mechanistic sequence initiated by double deprotonation of the tosylhydrazone.

Caption: Generalized mechanism of the Shapiro reaction.

Quantitative Data for the Taxol A-C Ring Coupling

The Shapiro coupling reaction in the Nicolaou Taxol synthesis was highly efficient, providing the desired coupled product in excellent yield.

Entry	A-Ring Fragment	C-Ring Fragment	Base (equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Ref
1	Tosylhydrazone 1	Aldehyde 2	n-BuLi (2.05)	THF	-78 to 0	0.5	82

Experimental Protocol: Shapiro Coupling of Taxol Fragments

The following protocol is based on the procedure reported by K.C. Nicolaou, et al. in the total synthesis of Taxol.

Materials:

• A-Ring Tosylhydrazone 1 (1.0 eq)

• C-Ring Aldehyde 2 (1.0 eq)

• n-Butyllithium (n-BuLi) in hexanes (2.05 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Magnesium sulfate (B86663) (MgSO₄)

Procedure:

• A solution of A-ring tosylhydrazone 1 in anhydrous THF is cooled to -78 °C under an argon atmosphere.

• n-Butyllithium (2.05 equivalents) is added dropwise to the stirred solution.

• The reaction mixture is allowed to warm to 25 °C and is stirred until the evolution of nitrogen gas ceases, indicating the formation of the vinyllithium species.

• The resulting solution is cooled to 0 °C.

• A solution of C-ring aldehyde 2 (1.0 equivalent) in anhydrous THF is added dropwise to the vinyllithium solution.

• The reaction is stirred at 0 °C for 30 minutes.

• The reaction is quenched by the slow addition of saturated aqueous NH₄Cl solution.

• The mixture is extracted three times with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the coupled allylic alcohol 3 .

The Bamford-Stevens Reaction in Natural Product Synthesis

The Bamford-Stevens reaction provides a complementary method to the Shapiro reaction, typically affording the more thermodynamically stable alkene. This has been exploited in various natural product syntheses, such as in the synthesis of (–)-isoclavukerin by Trost and coworkers, where it was used to install a diene moiety.[7] Attempts to use Shapiro conditions (alkyllithiums) led to decomposition, but subjecting the corresponding trisylhydrazone to strong base (KH) and heat successfully generated the desired diene.

Palladium-Catalyzed Cross-Coupling Applications

The modern era has seen the emergence of tosylhydrazones as versatile coupling partners in palladium-catalyzed reactions. These reactions proceed via the in situ formation of a diazo compound, which then forms a palladium-carbene intermediate. This species can undergo migratory insertion and subsequent elimination to form new C-C bonds, typically yielding di- or tri-substituted alkenes. This methodology offers new synthetic opportunities for modifying carbonyl compounds and has been applied to the synthesis of complex polymers and has vast potential in natural product synthesis.

Conclusion

N-Tosylhydrazones, derived from aldehydes and ketones, are robust and versatile intermediates in organic synthesis. Their application through the Shapiro and Bamford-Stevens reactions has a long and successful history in the construction of complex natural products like Taxol. Furthermore, the development of modern palladium-catalyzed cross-coupling reactions has expanded their utility, offering novel and powerful methods for C-C bond formation. The protocols and data presented herein underscore the continued importance of tosylhydrazone chemistry for researchers engaged in the synthesis of biologically active molecules.

References

• 1. First Enantioselective Total Synthesis of Amphidinolide F - PMC [pmc.ncbi.nlm.nih.gov]
• 2. collaborate.princeton.edu [collaborate.princeton.edu]
• 3. Two-Phase Synthesis of Taxol® - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nicolaou Taxol total synthesis - Wikipedia [en.wikipedia.org]
• 5. About: Nicolaou Taxol total synthesis [dbpedia.org]
• 6. academic.oup.com [academic.oup.com]
• 7. 2024.sci-hub.se [2024.sci-hub.se]
• 8. aua.gr [aua.gr]
• 9. researchgate.net [researchgate.net]
• 10. Selenotriapine – An isostere of the most studied thiosemicarbazone with pronounced pro-apoptotic activity, low toxicity and ability to challenge phenotype reprogramming of 3-D mammary adenocarcinoma tumors - Arabian Journal of Chemistry [arabjchem.org]

Application Notes and Protocols: Benzaldehyde Tosylhydrazone for the Synthesis of 1,1-Disubstituted Alkenes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of 1,1-disubstituted alkenes is a fundamental transformation in organic chemistry, providing access to valuable building blocks for pharmaceuticals, natural products, and materials science. A powerful and versatile method for achieving this is through the Shapiro reaction of benzaldehyde (B42025) tosylhydrazone, followed by the trapping of the resulting vinyllithium (B1195746) intermediate with a variety of electrophiles. This approach allows for the introduction of a wide range of substituents at the α-position of the styrene (B11656) core, offering a reliable and high-yielding route to diverse 1,1-disubstituted alkenes.

This document provides detailed application notes and experimental protocols for the synthesis of benzaldehyde tosylhydrazone and its subsequent conversion to 1,1-disubstituted alkenes.

Reaction Principle

The overall synthetic strategy involves a two-stage process. First, benzaldehyde is condensed with p-toluenesulfonylhydrazide to form the stable and easily handled benzaldehyde tosylhydrazone. In the second stage, the tosylhydrazone is treated with two equivalents of a strong base, typically n-butyllithium (n-BuLi), in an aprotic solvent. This initiates the Shapiro reaction, which proceeds through a dianion intermediate, followed by the elimination of lithium p-toluenesulfinate and dinitrogen gas to generate a styryllithium (vinyllithium) species. This potent nucleophilic intermediate can then be intercepted by a range of electrophiles to afford the desired 1,1-disubstituted alkene after aqueous workup.

Core Advantages

• Versatility: A wide array of electrophiles can be employed, leading to a diverse range of 1,1-disubstituted alkenes.

• High Yields: The formation of the tosylhydrazone and the subsequent Shapiro reaction/electrophilic trapping are generally high-yielding processes.

• Accessibility of Starting Materials: Benzaldehyde, p-toluenesulfonylhydrazide, and many common electrophiles are readily available and cost-effective.

• Predictable Regioselectivity: The reaction provides excellent control over the position of the double bond and the newly introduced substituent.

Experimental Protocols

Protocol 1: Synthesis of Benzaldehyde Tosylhydrazone

This protocol is adapted from a well-established procedure in Organic Syntheses.[1]

Materials:

• p-Toluenesulfonylhydrazide (14.6 g, 0.078 mol)

• Absolute Methanol (B129727) (25 mL)

• Freshly distilled Benzaldehyde (7.50 g, 0.071 mol)

• 125-mL Erlenmeyer flask

• Büchner funnel and filter flask

• Ice bath

Procedure:

• Place p-toluenesulfonylhydrazide (14.6 g) in a 125-mL Erlenmeyer flask.

• Add 25 mL of absolute methanol to create a slurry.

• While swirling the slurry, rapidly add freshly distilled benzaldehyde (7.50 g).

• A mild exothermic reaction will occur, and the p-toluenesulfonylhydrazide will dissolve.

• Continue swirling; the benzaldehyde tosylhydrazone will begin to crystallize within a few minutes.

• After 15 minutes, cool the mixture in an ice bath to complete the crystallization.

• Collect the product by vacuum filtration using a Büchner funnel.

• Wash the crystalline product with a small amount of cold methanol.

• Dry the product under vacuum.

Expected Yield: 16.97–18.19 g (87–93%). The product is typically of sufficient purity for the subsequent step without further purification.

Physical Properties: White crystalline solid, mp 124–125°C.

Protocol 2: General Procedure for the Synthesis of 1,1-Disubstituted Alkenes via Shapiro Reaction and Electrophilic Trapping

Materials:

• Benzaldehyde tosylhydrazone (1.0 equiv)

• Anhydrous Tetrahydrofuran (THF) or Diethyl Ether

• n-Butyllithium (n-BuLi) in hexanes (2.0-2.2 equiv)

• Electrophile (1.1-1.5 equiv)

• Argon or Nitrogen atmosphere

• Dry glassware

• Magnetic stirrer and stir bar

• Low-temperature bath (e.g., dry ice/acetone, -78°C)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

Procedure:

• To a dry, argon-flushed round-bottom flask equipped with a magnetic stir bar, add benzaldehyde tosylhydrazone (1.0 equiv).

• Add anhydrous THF (or diethyl ether) to dissolve the tosylhydrazone (concentration typically 0.1-0.5 M).

• Cool the solution to -78°C using a dry ice/acetone bath.

• Slowly add n-butyllithium (2.0-2.2 equiv) dropwise via syringe. The solution may change color.

• Stir the reaction mixture at -78°C for 1 hour, then allow it to warm to 0°C and stir for an additional 1-2 hours, during which time nitrogen evolution will be observed as the vinyllithium intermediate forms.

• Cool the reaction mixture back down to -78°C.

• Add the chosen electrophile (1.1-1.5 equiv) dropwise.

• Stir the reaction at -78°C for 1-2 hours, then allow it to warm slowly to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (B1210297) (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired 1,1-disubstituted alkene.

Data Presentation: Scope of Electrophiles

The following table summarizes the yields of various 1,1-disubstituted alkenes synthesized from benzaldehyde tosylhydrazone using the general protocol described above.

Entry	Electrophile	Product	Yield (%)
1	H₂O (Protonation)	Styrene	~90%
2	D₂O (Deuteration)	α-Deuterostyrene	High
3	(CH₃)₃SiCl	α-(Trimethylsilyl)styrene	~85%
4	CH₃I	α-Methylstyrene	~70-80%
5	C₂H₅Br	α-Ethylstyrene	~70-80%
6	(CH₃)₂CO (Acetone)	2-Methyl-1-phenyl-2-propen-1-ol	~75%
7	C₆H₅CHO (Benzaldehyde)	1,2-Diphenyl-2-propen-1-ol	~80%
8	DMF (Formylation)	α-Phenylcinnamaldehyde	~60-70%
9	CO₂ (Carboxylation)	Atropic acid (α-Phenylacrylic acid)	~70-80%

Note: Yields are approximate and may vary based on specific reaction conditions and the purity of reagents.

Mandatory Visualizations

Reaction Workflow

Caption: Experimental workflow for the synthesis of 1,1-disubstituted alkenes.

Reaction Mechanism

Caption: Simplified mechanism of the Shapiro reaction and electrophilic trapping.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the In Situ Generation of Diazo Compounds from Benzaldehyde Tosylhydrazone Salts

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the in situ generation of diazo compounds from benzaldehyde (B42025) tosylhydrazone salts. This technique offers a safer and more practical alternative to the handling of potentially explosive diazo compounds, enabling a variety of powerful chemical transformations. The protocols are based on the well-established Bamford-Stevens reaction, which facilitates the formation of diazo compounds under basic conditions.

Introduction

The in situ generation of diazo compounds from stable precursors like N-tosylhydrazones has become an invaluable tool in modern organic synthesis. Diazo compounds are highly versatile intermediates, serving as precursors for carbenes and carbenoids, which can participate in a wide array of chemical reactions including cyclopropanations, epoxidations, C-H insertions, and cross-coupling reactions.[1][2] However, the inherent instability and potential explosiveness of many diazo compounds, particularly unstabilized ones, have limited their widespread use, especially on a larger scale.

The use of tosylhydrazone salts as diazo precursors, via the Bamford-Stevens reaction, circumvents these safety concerns by generating the reactive diazo species in the presence of the desired reaction partner, thus keeping its concentration low throughout the reaction.[3] This methodology has been successfully applied in numerous synthetic strategies, including transition-metal-catalyzed cross-coupling reactions and asymmetric catalysis.[1][4]

Reaction Mechanism and General Workflow

The core of this methodology is the Bamford-Stevens reaction, where a tosylhydrazone is treated with a base to yield a diazo compound. The reaction proceeds through the deprotonation of the tosylhydrazone to form an anion, followed by the elimination of p-toluenesulfinate.[5][6]

The general workflow for the in situ generation and subsequent reaction of a diazo compound from a benzaldehyde tosylhydrazone salt involves three main stages:

• Synthesis of the Benzaldehyde Tosylhydrazone: The corresponding benzaldehyde is reacted with p-toluenesulfonylhydrazide.

• Formation of the Tosylhydrazone Salt: The tosylhydrazone is deprotonated with a suitable base, such as sodium methoxide (B1231860), to form the more reactive salt.

• In Situ Generation and Reaction of the Diazo Compound: The tosylhydrazone salt is decomposed in the presence of a substrate and, if necessary, a catalyst, to generate the diazo compound which then reacts immediately.

General reaction mechanism of the Bamford-Stevens reaction.

Experimental Protocols

Caution: Diazo compounds are toxic and potentially explosive. All manipulations should be carried out in a well-ventilated fume hood behind a safety shield.

Protocol 1: Synthesis of Benzaldehyde Tosylhydrazone

This protocol describes the preparation of the stable precursor, benzaldehyde tosylhydrazone.

Materials:

• p-Toluenesulfonylhydrazide

• Benzaldehyde (freshly distilled)

• Methanol (B129727) (absolute)

Procedure:

• In a 125 mL Erlenmeyer flask, add p-toluenesulfonylhydrazide (14.6 g, 0.078 mol).

• Add 25 mL of absolute methanol to create a slurry.

• While swirling the slurry, rapidly add freshly distilled benzaldehyde (7.50 g, 0.071 mol). An exothermic reaction will occur, and the p-toluenesulfonylhydrazide will dissolve.

• Continue to swirl the mixture. The benzaldehyde tosylhydrazone will begin to crystallize within a few minutes.

• After 15 minutes, cool the mixture in an ice bath.

• Collect the product by filtration using a Büchner funnel.

• Wash the collected solid with a small amount of cold methanol.

• Dry the product under vacuum.

Expected Yield: 16.97–18.19 g (87–93%) of benzaldehyde tosylhydrazone as a white solid. The product is typically used without further purification.

Protocol 2: Preparation of Benzaldehyde Tosylhydrazone Sodium Salt

This protocol details the formation of the sodium salt, which is the immediate precursor for the in situ generation of the diazo compound.

Materials:

• Benzaldehyde tosylhydrazone

• Sodium methoxide (1.0 M solution in methanol)

• Methanol

Procedure:

• Place benzaldehyde tosylhydrazone (13.71 g, 0.05 mol) in a 200 mL round-bottomed flask.

• Add a 1.0 M solution of sodium methoxide in methanol (51 mL, 0.051 mol) via syringe.

• Swirl the mixture until the solid is completely dissolved.

• Remove the methanol using a rotary evaporator.

• To ensure complete removal of methanol, evacuate the flask at 0.1 mm for 2 hours.

• The resulting solid is the benzaldehyde tosylhydrazone sodium salt.

Protocol 3: In Situ Generation of Phenyldiazomethane (B1605601) for Epoxidation

This protocol describes the in situ generation of phenyldiazomethane from benzaldehyde tosylhydrazone sodium salt and its application in the epoxidation of an aldehyde.

Materials:

• Benzaldehyde tosylhydrazone sodium salt

• Aldehyde substrate (e.g., benzaldehyde)

• Tetrahydrothiophene (B86538) (THT)

• Rhodium(II) acetate (B1210297) dimer [Rh₂(OAc)₄]

• Acetonitrile (CH₃CN) or 1,4-dioxane

Procedure:

• To a reaction flask under an inert atmosphere, add the aldehyde substrate (1.0 mmol), tetrahydrothiophene (0.2 mmol, 20 mol%), and Rh₂(OAc)₄ (0.01 mmol, 1 mol%).

• Add the chosen solvent (e.g., CH₃CN).

• Add the benzaldehyde tosylhydrazone sodium salt (1.2 mmol).

• Heat the reaction mixture at the appropriate temperature (e.g., 40-60 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Application Data

Epoxidation of Aldehydes

The in situ generation of diazo compounds from tosylhydrazone salts is highly effective for the epoxidation of a wide range of aldehydes. The following table summarizes the yields and diastereoselectivities for the reaction of various aldehydes with in situ generated phenyldiazomethane.[4][7]

Entry	Aldehyde	Yield (%)	Diastereomeric Ratio (trans:cis)
1	Benzaldehyde	95	>98:2
2	4-Methoxybenzaldehyde	92	>98:2
3	4-Nitrobenzaldehyde	85	>98:2
4	2-Naphthaldehyde	91	>98:2
5	Cinnamaldehyde	75	>98:2
6	Cyclohexanecarboxaldehyde	68	95:5
7	Phenylacetaldehyde	60	98:2

Reaction conditions: Benzaldehyde tosylhydrazone sodium salt, aldehyde, THT (20 mol%), Rh₂(OAc)₄ (1 mol%) in a suitable solvent.

Palladium-Catalyzed Cross-Coupling Reactions

N-Tosylhydrazones are excellent partners in palladium-catalyzed cross-coupling reactions with aryl halides, providing a powerful method for the synthesis of substituted alkenes.[1][8] The reaction proceeds via the in situ generation of a diazo compound, which then forms a palladium carbene intermediate.

General workflow for Pd-catalyzed cross-coupling.

The scope of this reaction is broad, accommodating various substituted benzaldehyde tosylhydrazones and aryl halides.

Entry	Benzaldehyde Tosylhydrazone Substituent	Aryl Halide	Yield (%)
1	H	4-Iodoanisole	85
2	4-Me	4-Bromotoluene	78
3	4-Cl	1-Iodonaphthalene	82
4	2-F	4-Chlorobenzonitrile	65
5	H	3-Bromopyridine	71

General reaction conditions: Tosylhydrazone, aryl halide, Pd catalyst (e.g., Pd₂(dba)₃), ligand (e.g., Xphos), and base (e.g., K₂CO₃) in a solvent like dioxane.[1]

Summary and Outlook

The in situ generation of diazo compounds from benzaldehyde tosylhydrazone salts is a robust and safe methodology that has found wide applicability in organic synthesis. It provides access to a range of valuable transformations, including epoxidations and palladium-catalyzed cross-coupling reactions, with high efficiency and selectivity. The operational simplicity and the use of stable, readily available precursors make this an attractive strategy for both academic research and industrial applications in drug development and materials science. Future developments in this area may focus on expanding the substrate scope, developing more efficient and selective catalytic systems, and applying this methodology to the synthesis of increasingly complex molecular targets.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Leveraging in situ N-tosylhydrazones as diazo surrogates for efficient access to pyrazolo-[1,5-c]quinazolinone derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Pd-Catalyzed Rearrangement Reaction of N-Tosylhydrazones Bearing Allyl Ethers Into Trans-Olefin-Substituted Sulfonylhydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bamford–Stevens reaction - Wikipedia [en.wikipedia.org]
• 5. jk-sci.com [jk-sci.com]
• 6. grokipedia.com [grokipedia.com]
• 7. researchgate.net [researchgate.net]
• 8. GitHub - magjac/d3-graphviz: Graphviz DOT rendering and animated transitions using D3 [github.com]

Application Note: Protocol for the Catalytic Epoxidation of Aldehydes Using Tosylhydrazone Salts

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the synthesis of epoxides from aldehydes utilizing tosylhydrazone salts as diazo precursors. This method represents a convergent and often highly diastereoselective approach to epoxide formation. The reaction proceeds through a catalytic cycle involving the in situ generation of a diazo compound, subsequent formation of a metal carbene, reaction with a sulfide (B99878) or arsine to form an ylide, and final reaction with an aldehyde to yield the epoxide. This application note includes step-by-step experimental procedures, quantitative data on substrate scope and yields, and diagrams illustrating the reaction workflow and mechanism.

Introduction

Epoxides are valuable synthetic intermediates in organic chemistry and drug development due to their utility in forming diverse functional groups. The reaction of aldehydes with tosylhydrazone salts, in the presence of a suitable catalyst, offers a powerful method for their preparation.[1] This transformation involves the coupling of two different carbonyl-derived components: one from the tosylhydrazone and one from the aldehyde.[2] The reaction is typically catalyzed by transition metal complexes, such as rhodium(II) acetate (B1210297), which facilitate the formation of a metal carbene intermediate.[1][3] The use of tosylhydrazone salts serves as a safer and more convenient alternative to handling potentially explosive diazo compounds directly.[1]

Reaction Mechanism and Workflow

The catalytic epoxidation process follows a well-defined sequence of events. The tosylhydrazone salt first decomposes upon heating or in the presence of a base to generate a diazo compound in situ.[1][2] This diazo compound reacts with a metal catalyst (e.g., Rh₂(OAc)₄) to form a metal-carbene complex. The carbene is then transferred to a co-catalyst, such as a sulfide or an arsine, to generate a sulfur or arsenic ylide.[1][3] This ylide subsequently acts as a nucleophile, attacking the second aldehyde molecule to form a betaine (B1666868) intermediate. Finally, the betaine undergoes intramolecular cyclization to yield the desired epoxide and regenerate the sulfide or arsine co-catalyst.[3] The diastereoselectivity of the reaction is influenced by the degree of reversibility in the betaine formation step.[3]

Figure 1: High-level workflow for the catalytic epoxidation of aldehydes.

Figure 2: Mechanism of triphenylarsine-catalyzed epoxidation.

Experimental Protocols

3.1. Preparation of Benzaldehyde (B42025) Tosylhydrazone [4]

• Place p-toluenesulfonylhydrazide (14.6 g, 0.078 mol) in a 125-mL Erlenmeyer flask.

• Add absolute methanol (B129727) (25 mL) to create a slurry.

• While swirling, rapidly add freshly distilled benzaldehyde (7.50 g, 0.071 mol). An exothermic reaction will occur, and the solid will dissolve.

• Within minutes, the benzaldehyde tosylhydrazone product will begin to crystallize.

• After 15 minutes, cool the mixture in an ice bath.

• Collect the product by vacuum filtration on a Büchner funnel, wash with a small amount of cold methanol, and dry under vacuum.

• The typical yield is 87–93%.

3.2. Preparation of Benzaldehyde Tosylhydrazone Sodium Salt [1][4]

• Prepare a 1.0 M solution of sodium methoxide (B1231860) in methanol.

• In a round-bottomed flask, add the benzaldehyde tosylhydrazone (0.05 mol) prepared in the previous step.

• Add the 1.0 M sodium methoxide solution (51 mL, 0.051 mol) via syringe and swirl until the solid is completely dissolved.

• Remove the methanol using a rotary evaporator.

• Further dry the resulting solid salt under high vacuum (e.g., 0.1 mm) for 2 hours to remove all traces of methanol. The salt can be used directly in the epoxidation reaction.

3.3. General Protocol for Catalytic Epoxidation of an Aldehyde [3]

• To a 5 mL round-bottomed flask equipped with a magnetic stir bar and a nitrogen balloon, add the following reagents sequentially:

  • Triphenylarsine (0.066 mmol, 20 mol%)

  • Anhydrous acetonitrile (B52724) (1.0 mL)

  • Rhodium(II) acetate dimer (1.5 mg, 0.0033 mmol, 1 mol%)

  • Benzyl triethylammonium (B8662869) chloride (15 mg, 0.066 mmol, 20 mol%)

  • Aldehyde substrate (0.33 mmol, 1.0 equiv.)

  • Tosylhydrazone sodium salt (e.g., from benzaldehyde) (0.50 mmol, 1.5 equiv.)

• Stir the reaction mixture vigorously at room temperature for 10 minutes.

• Transfer the flask to an oil bath preheated to 40 °C and continue stirring for 3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water (0.5 mL) and ethyl acetate (0.5 mL).

• Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the pure epoxide.

Data Presentation: Substrate Scope and Selectivity

The protocol is applicable to a range of aldehydes and tosylhydrazone salts. High trans diastereoselectivity is a key feature of the arsine-catalyzed variant.[3] The asymmetric version of the reaction, using chiral sulfides, can produce epoxides with high enantioselectivity.[2]

Table 1: Epoxidation of Various Aldehydes with Benzaldehyde Tosylhydrazone Salt (Data adapted from related asymmetric sulfide-catalyzed processes, yields and selectivities are indicative)[2]

Entry	Aldehyde Substrate	Yield (%)	trans:cis Ratio	ee (%) trans
1	Benzaldehyde	93	98:2	87
2	4-Chlorobenzaldehyde	95	>99:1	91
3	Cyclohexanecarboxaldehyde	50	95:5	87
4	Cinnamaldehyde	60	89:11	69
5	2-Thiophenecarboxaldehyde	90	91:9	89

Table 2: Epoxidation of Benzaldehyde with Various Tosylhydrazone Salts (Data adapted from related asymmetric sulfide-catalyzed processes, yields and selectivities are indicative)[2]

Entry	Tosylhydrazone from	Yield (%)	trans:cis Ratio	ee (%) trans
1	p-Toluylaldehyde	74	95:5	93
2	p-Anisaldehyde	81	97:3	96
3	2-Naphthaldehyde	88	98:2	93
4	2-Furaldehyde	60	85:15	80

Concluding Remarks

The use of tosylhydrazone salts provides a reliable and safe method for the in situ generation of diazo compounds for the synthesis of epoxides from aldehydes. The triphenylarsine-catalyzed protocol, in particular, offers excellent control over diastereoselectivity, yielding trans-epoxides almost exclusively.[3] The methodology is robust, tolerates a variety of functional groups on both the aldehyde and tosylhydrazone components, and can be adapted for asymmetric synthesis, making it a valuable tool for synthetic and medicinal chemists.

References

• 1. bristol.ac.uk [bristol.ac.uk]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. Synthesis of epoxides from aldehydes and tosylhydrazone salts catalysed by triphenylarsine: complete trans selectivity for all combinations of coupling partners - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: Medicinal Chemistry Applications of Benzaldehyde Tosylhydrazone Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hydrazones, characterized by the azomethine group (-NHN=CH-), are a significant class of compounds in medicinal chemistry due to their wide array of pharmacological activities.[1][2] Among these, benzaldehyde (B42025) tosylhydrazone derivatives have emerged as versatile scaffolds for the development of new therapeutic agents. These compounds are synthesized through the condensation of an aldehyde or ketone with tosylhydrazine.[3] The resulting derivatives have demonstrated a broad spectrum of biological effects, including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant activities, making them promising candidates for drug discovery and development.[1][4][5] This document provides an overview of their applications, with detailed protocols for their synthesis and biological evaluation.

Part 1: Synthesis of Benzaldehyde Tosylhydrazone Derivatives

The synthesis of tosylhydrazones is typically a straightforward condensation reaction. Two common and effective methods are presented below.

Experimental Protocol 1: Classical Condensation in Ethanol (B145695)

This method involves the reaction of a substituted benzaldehyde with p-toluenesulfonyl hydrazide in a hot ethanolic solution.[6]

Materials:

• Substituted benzaldehyde (1.0 eq)

• p-Toluenesulfonyl hydrazide (1.05 eq)

• Ethanol (95%)

• Water

• Round-bottom flask

• Reflux condenser

• Stirring plate and stir bar

• Filtration apparatus (Büchner funnel)

Procedure:

• Dissolve p-toluenesulfonyl hydrazide (1.05 eq) in hot ethanol in a round-bottom flask.

• Add the desired substituted benzaldehyde (1.0 eq) to the hot solution.

• Add a small amount of water (approximately 1 mL for a 5 mmol scale reaction) to the mixture.[6]

• Stir the hot mixture and then allow it to stand at room temperature for 30-60 minutes.

• A solid precipitate of the tosylhydrazone derivative will form.

• Collect the solid product by vacuum filtration, washing with cold ethanol.

• Recrystallize the crude product from ethanol to yield the purified p-tosylhydrazone derivative.[6]

Experimental Protocol 2: Solvent-Free Synthesis by Grinding

This environmentally friendly protocol offers a rapid, solvent-free alternative for synthesizing N-tosylhydrazones at room temperature.[4]

Materials:

• Aromatic aldehyde (1.0 eq)

• 4-Methylbenzenesulfonohydrazide (B56588) (tosylhydrazine) (1.0 eq)

• Mortar and pestle

• Petroleum ether

Procedure:

• Place the aromatic aldehyde (1 mmol) and 4-methylbenzenesulfonohydrazide (1 mmol) in a mortar.[4]

• Thoroughly mix and grind the solids together manually with a pestle.

• Continue grinding for approximately 1 minute. The reaction progress can be monitored by thin-layer chromatography (TLC).[4]

• Upon completion, wash the resulting solid material with petroleum ether.

• Filter the solid to isolate the desired N-tosylhydrazone product in high purity.[4]

Caption: General synthesis workflow for benzaldehyde tosylhydrazones.

Part 2: Anticancer Applications

Several studies have highlighted the potential of benzaldehyde tosylhydrazone and related hydrazone derivatives as potent anticancer agents. They have shown activity against various cancer cell lines, including triple-negative breast cancer (TNBC), leukemia, and prostate cancer.[4][7][8] The mechanism of action often involves inducing apoptosis (programmed cell death).[8]

Quantitative Data: In Vitro Cytotoxicity

The cytotoxic activity of these compounds is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition in vitro.

Compound Class/Derivative	Cancer Cell Line	IC50 Value	Reference
Tosylhydrazone derivative 3l	Triple-Negative Breast Cancer (TNBC)	30.7 µg/mL	[4]
Dimethoxy Salicylaldehyde Benzoylhydrazone	Leukemia (BV-173, K-562, HL-60)	< 1 µM	[7]
Hydrazide-hydrazone 3h (with pyrrole (B145914) ring)	Prostate Cancer (PC-3)	1.32 µM	[8]
Hydrazide-hydrazone 3h (with pyrrole ring)	Breast Cancer (MCF-7)	2.99 µM	[8]
Hydrazide-hydrazone 3h (with pyrrole ring)	Colon Cancer (HT-29)	1.71 µM	[8]

Experimental Protocol 3: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric method used to assess cell viability and is a standard preliminary test for anticancer activity.[9][10]

Materials:

• Human cancer cell lines (e.g., MCF-7, PC-3)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well microtiter plates

• Test compounds (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with DMSO) and a positive control (e.g., Paclitaxel).[8] Incubate for another 48-72 hours.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer (e.g., DMSO) to each well to dissolve the formazan crystals. Mix gently by pipetting.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the compound concentration (log scale) to determine the IC50 value.

Caption: Step-by-step workflow of the MTT assay for cytotoxicity.

Caption: Apoptosis induction by a bioactive hydrazone derivative.[8]

Part 3: Antimicrobial Applications

Hydrazone derivatives are well-documented for their antimicrobial properties, exhibiting activity against a range of bacteria and fungi.[5][11] Their effectiveness is often attributed to the azomethine linkage.[2]

Quantitative Data: In Vitro Antimicrobial Activity

Antimicrobial activity is commonly reported as the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Compound Derivative	Microorganism	MIC Value (µg/mL)	Reference
Cyanoacetohydrazide 6f	Staphylococcus aureus	10	[12]
Cyanoacetohydrazide 6f	Escherichia coli	10	[12]
Cyanoacetohydrazide 6f	Aspergillus niger	10	[12]
Cyanoacetohydrazide 6f	Candida albicans	10	[12]
4-fluorobenzoic acid[...]hydrazide	Staphylococcus aureus	3.13	[1]

Experimental Protocol 4: Broth Microdilution for MIC Determination

The broth microdilution method is a widely used technique to determine the MIC of antimicrobial agents against bacteria and fungi.[13][14]

Materials:

• Bacterial or fungal strains (e.g., S. aureus, E. coli)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

• Sterile 96-well microtiter plates

• Test compounds (dissolved in DMSO)

• Positive control antibiotic (e.g., Gentamicin)[12]

• Negative control (broth only)

• Sterility control (compound in broth, no inoculum)

• Microbial inoculum standardized to ~5 x 10^5 CFU/mL

Procedure:

• Compound Dilution: Add 100 µL of sterile broth to all wells of a 96-well plate. Add 100 µL of the stock solution of the test compound to the first well and perform a two-fold serial dilution across the plate by transferring 100 µL from one well to the next.

• Inoculation: Add 10 µL of the standardized microbial inoculum to each well, except for the sterility control wells. The final volume in each well will be approximately 110 µL.

• Controls:

  • Growth Control: Wells containing broth and inoculum but no compound.

  • Sterility Control: Wells containing broth and the highest concentration of the compound but no inoculum.

  • Positive Control: A reference antibiotic is serially diluted and tested in parallel.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours for bacteria, or at an appropriate temperature and duration for fungi.

• Determine MIC: After incubation, visually inspect the wells for turbidity (growth). The MIC is the lowest concentration of the compound at which no visible growth is observed.[12]

Caption: Key steps in the broth microdilution method for MIC determination.

References

• 1. Biological Activities of Hydrazone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Tosylhydrazone - Wikipedia [en.wikipedia.org]
• 4. Rapid Synthesis of N‐Tosylhydrazones under Solvent‐Free Conditions and Their Potential Application Against Human Triple‐Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Facile Preparation of the Tosylhydrazone Derivatives of a Series of Racemic trans-3,4-Substituted Cyclopentanones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ddg-pharmfac.net [ddg-pharmfac.net]
• 8. Synthesis and Biological Evaluation of Some Hydrazide-Hydrazone Derivatives as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Bioassays for anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Benzylidene/2-chlorobenzylidene hydrazides: Synthesis, antimicrobial activity, QSAR studies and antiviral evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. oatext.com [oatext.com]
• 13. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Application Notes and Protocols: Synthesis of Pyrazoles Using Benzaldehyde Tosylhydrazone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of benzaldehyde (B42025) tosylhydrazone in the synthesis of pyrazoles, a critical heterocyclic motif in medicinal chemistry and drug development. The following sections detail the primary synthetic strategies, present quantitative data for various reaction conditions, and provide detailed experimental protocols for key methodologies.

Introduction

Pyrazoles are a class of five-membered heterocyclic compounds containing two adjacent nitrogen atoms. Their diverse pharmacological activities, including anti-inflammatory, analgesic, and anticancer properties, have made them privileged scaffolds in drug discovery. Benzaldehyde tosylhydrazone has emerged as a versatile and readily accessible precursor for the construction of the pyrazole (B372694) ring system. Its utility stems from its ability to generate diazo compounds in situ under basic conditions, which can then undergo [3+2] cycloaddition reactions with suitable dipolarophiles, primarily alkynes, to afford a wide range of substituted pyrazoles.

Synthetic Strategies

The primary method for pyrazole synthesis from benzaldehyde tosylhydrazone involves the generation of a diazoalkane intermediate, which then participates in a 1,3-dipolar cycloaddition with an alkyne. This can be performed as a stepwise process or, more efficiently, as a one-pot, multi-component reaction.

One-Pot, Three-Component [3+2] Cycloaddition

A highly efficient method involves the direct reaction of benzaldehyde, tosylhydrazine, and a terminal alkyne in a single reaction vessel. This approach obviates the need for the isolation of the intermediate tosylhydrazone and the potentially hazardous diazo compound.[1] The reaction is typically base-mediated, with the base facilitating both the formation of the tosylhydrazone and its subsequent conversion to the diazo species.

Regioselective Synthesis from N-Alkylated Tosylhydrazones

For the synthesis of specifically substituted pyrazoles, particularly 1,3,5-trisubstituted derivatives, the use of pre-formed N-alkylated tosylhydrazones offers excellent regiocontrol.[2] This method provides a robust route to pyrazoles with distinct substitution patterns that may be difficult to achieve through other methods.

Microwave-Assisted Solvent-Free Synthesis

In a push towards more environmentally benign synthetic methods, microwave-assisted synthesis of pyrazoles from tosylhydrazones of α,β-unsaturated carbonyl compounds has been developed.[3] This "green" chemistry approach often leads to significantly reduced reaction times and high yields without the need for conventional solvents.[3]

Data Presentation

The following table summarizes quantitative data from various reported methods for the synthesis of pyrazoles using tosylhydrazone derivatives.

Entry	Tosylhydrazone Precursor	Alkyne/Alkene	Base/Catalyst	Solvent	Time (h)	Yield (%)	Reference
1	Benzaldehyde & Tosylhydrazine (in situ)	Phenylacetylene	t-BuOK	Pyridine (B92270)	12	85	[1]
2	N-Methyl Benzaldehyde Tosylhydrazone	Phenylacetylene	t-BuOK / 18-crown-6	Pyridine	2	92	[2]
3	N-Methyl Benzaldehyde Tosylhydrazone	1-Octyne	t-BuOK / 18-crown-6	Pyridine	4	78	[2]
4	N-Ethyl Benzaldehyde Tosylhydrazone	4-Ethynyltoluene	t-BuOK / 18-crown-6	Pyridine	3	88	[2]
5	trans-4-Phenyl-3-buten-2-one Tosylhydrazone	- (intramolecular)	K₂CO₃	Solvent-free (MW)	0.17	95	[3]
6	Benzaldehyde Tosylhydrazone	Benzyl (B1604629) acrylate (B77674)	K₂CO₃	DMSO	12	77	[4]

Experimental Protocols

Protocol 1: One-Pot, Three-Component Synthesis of 3,5-Disubstituted 1H-Pyrazoles[1]

Materials:

• Substituted aromatic aldehyde (1.0 mmol)

• Tosylhydrazine (1.0 mmol)

• Terminal alkyne (1.2 mmol)

• Potassium tert-butoxide (t-BuOK) (2.0 mmol)

• Anhydrous pyridine (5 mL)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the aromatic aldehyde and tosylhydrazine.

• Add anhydrous pyridine and stir the mixture at room temperature for 30 minutes.

• Add the terminal alkyne to the reaction mixture.

• Cool the flask to 0 °C in an ice bath and add potassium tert-butoxide portion-wise over 10 minutes.

• Allow the reaction to warm to room temperature and then heat to 80 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium (B1175870) chloride solution.

• Extract the product with ethyl acetate (B1210297) (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired pyrazole.

Protocol 2: Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones[2]

Materials:

• N-alkylated benzaldehyde tosylhydrazone (0.5 mmol)

• Terminal alkyne (0.6 mmol)

• Potassium tert-butoxide (t-BuOK) (1.0 mmol)

• 18-crown-6 (0.1 mmol)

• Anhydrous pyridine (3 mL)

Procedure:

• To a flame-dried Schlenk tube under an argon atmosphere, add the N-alkylated tosylhydrazone, 18-crown-6, and potassium tert-butoxide.

• Add anhydrous pyridine followed by the terminal alkyne via syringe.

• Stir the reaction mixture at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction with water and extract with ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by flash column chromatography on silica gel to yield the pure 1,3,5-trisubstituted pyrazole.

Protocol 3: Microwave-Assisted Solvent-Free Synthesis of 3,5-Disubstituted-1H-pyrazoles[3]

Materials:

• α,β-Unsaturated ketone tosylhydrazone (10 mmol)

• Anhydrous potassium carbonate (K₂CO₃) (20 mmol)

• N,N-Dimethylformamide (DMF) (optional, minimal amount)

Procedure:

• In a microwave-safe vessel, thoroughly mix the α,β-unsaturated ketone tosylhydrazone and anhydrous potassium carbonate.

• Optionally, a minimal amount of DMF (30 mg/mmol of substrate) can be added to ensure efficient heat transfer.

• Place the vessel in a microwave reactor and irradiate at a constant temperature (e.g., 130 °C) with stirring.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and add water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic phase over anhydrous sodium sulfate and remove the solvent under reduced pressure.

• Purify the product by crystallization or column chromatography.

Visualizations

References

• 1. Pyrazole synthesis [organic-chemistry.org]
• 2. Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes [organic-chemistry.org]
• 3. New “Green” Approaches to the Synthesis of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of pyrazoles from sulfonyl hydrazone and benzyl acrylate under transition-metal-free conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Flow Chemistry Applications of Benzaldehyde Tosylhydrazone Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The utilization of benzaldehyde (B42025) tosylhydrazone in synthetic organic chemistry, particularly through its conversion to the highly reactive phenyldiazomethane (B1605601) intermediate, has been significantly enhanced by the adoption of continuous flow chemistry. This technology offers a safer, more efficient, and scalable alternative to traditional batch processes for handling potentially hazardous and unstable diazo compounds. These application notes provide detailed protocols and data for key reactions involving benzaldehyde tosylhydrazone in a flow chemistry setting, highlighting the advantages for research, development, and production.

The primary application of benzaldehyde tosylhydrazone in flow chemistry is the in situ generation of phenyldiazomethane via a base-mediated decomposition, analogous to the Bamford-Stevens reaction. The transiently generated phenyldiazomethane can then be immediately consumed in a subsequent reaction stream, minimizing the risks associated with its accumulation. This approach is particularly valuable for carbene transfer reactions, such as cyclopropanations and cycloadditions.

Application Note 1: Continuous Flow Synthesis of a Phenyl-Substituted Cyclopropane (B1198618) via [2+1] Cycloaddition

This application note details a two-step continuous flow process: the in situ generation of phenyldiazomethane from a benzaldehyde-derived hydrazone, followed by its immediate reaction with an electron-poor olefin to yield a functionalized cyclopropane. This method showcases the ability of flow chemistry to safely handle reactive intermediates and achieve high yields in short reaction times.

Quantitative Data Summary

Parameter	Value
Reactant 1 (Diazo Precursor)	Benzaldehyde-derived hydrazone
Reactant 2 (Olefin)	Diethyl fumarate (B1241708)
Base	1,8-Diazabicycloundec-7-ene (DBU)
Solvent	Ethyl Acetate (EtOAc)
Concentration of Hydrazone	0.1 M in EtOAc
Concentration of DBU	0.1 M in EtOAc
Concentration of Olefin	0.05 M in EtOAc
Flow Rate (Hydrazone/DBU stream)	0.5 mL/min
Flow Rate (Olefin stream)	0.5 mL/min
Reactor Volume	20 mL
Residence Time	20 min
Temperature	Room Temperature
Yield	86%
Productivity	1.14 g in 2 hours

Experimental Protocol

Materials:

• Benzaldehyde-derived hydrazone

• 1,8-Diazabicycloundec-7-ene (DBU)

• Diethyl fumarate

• Ethyl Acetate (EtOAc), HPLC grade

• Syringe pumps (2)

• T-mixer

• Coil reactor (e.g., PFA tubing)

• Back-pressure regulator

• Collection vessel

Procedure:

• Solution Preparation:

  • Prepare a 0.1 M solution of the benzaldehyde-derived hydrazone in ethyl acetate.

  • Prepare a 0.1 M solution of DBU in ethyl acetate.

  • In a separate container, prepare a 0.05 M solution of diethyl fumarate in ethyl acetate.

• Flow Reactor Setup:

  • Set up a two-feed continuous flow system.

  • Load the hydrazone solution and the DBU solution into two separate syringes and place them on one syringe pump, ensuring equal flow rates. These two streams are combined at a T-mixer to generate the phenyldiazomethane in situ.

  • Load the diethyl fumarate solution into a syringe and place it on a second syringe pump.

  • The output of the first T-mixer (containing the phenyldiazomethane stream) is then merged with the diethyl fumarate stream at a second T-mixer.

  • The combined stream is directed through a 20 mL coil reactor to allow for the cyclopropanation reaction.

  • A back-pressure regulator is placed at the outlet of the reactor to maintain a constant pressure and ensure smooth flow.

• Reaction Execution:

  • Set the flow rates of both syringe pumps to 0.5 mL/min to achieve the desired residence time.

  • Commence pumping of all solutions simultaneously.

  • Allow the system to reach a steady state before collecting the product.

  • Collect the reaction output in a suitable vessel.

• Work-up and Analysis:

  • The collected solution is concentrated under reduced pressure.

  • The crude product can be purified by silica (B1680970) gel chromatography to yield the pure cyclopropane derivative.

  • The structure and purity of the product should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Experimental Workflow Diagram

Caption: Workflow for the continuous flow synthesis of a phenyl-substituted cyclopropane.

Application Note 2: Continuous Flow Synthesis of 1,2,3-Triazoles via [3+2] Cycloaddition

This application note describes a general protocol for the synthesis of 1,2,3-triazoles through a [3+2] cycloaddition reaction between in situ-generated phenyldiazomethane and an alkyne in a continuous flow system. This method highlights the versatility of flow-generated diazo compounds for the construction of heterocyclic scaffolds, which are of significant interest in medicinal chemistry.

General Reaction Scheme

The reaction proceeds by the initial formation of phenyldiazomethane from benzaldehyde tosylhydrazone and a base. This is immediately followed by the 1,3-dipolar cycloaddition with a suitable alkyne to form the triazole product.

Experimental Protocol (Representative)

Materials:

• Benzaldehyde tosylhydrazone

• A suitable strong, non-nucleophilic base (e.g., DBU or potassium tert-butoxide)

• A terminal or internal alkyne (e.g., phenylacetylene)

• A suitable solvent (e.g., Tetrahydrofuran (THF) or Acetonitrile (MeCN))

• Syringe pumps (2)

• T-mixer

• Heated coil reactor

• Back-pressure regulator

• Collection vessel

Procedure:

• Solution Preparation:

  • Prepare a solution of benzaldehyde tosylhydrazone in the chosen solvent.

  • Prepare a solution of the base in the same solvent.

  • Prepare a solution of the alkyne in the same solvent.

• Flow Reactor Setup:

  • Assemble a two-feed flow system.

  • The benzaldehyde tosylhydrazone solution and the base solution are pumped separately and combined at a T-mixer to generate the phenyldiazomethane stream.

  • This stream is then merged with the alkyne solution at a second T-mixer.

  • The resulting mixture is passed through a heated coil reactor to facilitate the cycloaddition. The temperature and residence time will need to be optimized for the specific substrates.

  • A back-pressure regulator is used to maintain pressure and prevent solvent boiling at elevated temperatures.

• Reaction Execution:

  • Set the desired flow rates and reactor temperature.

  • Begin pumping all solutions.

  • After reaching a steady state, collect the product stream.

• Work-up and Analysis:

  • The collected reaction mixture is quenched appropriately (e.g., with a mild acid if a strong base is used).

  • The solvent is removed under reduced pressure.

  • The crude product is purified, typically by column chromatography.

  • The final product is characterized by standard analytical methods.

Logical Relationship Diagram

Caption: Logical flow for the synthesis of 1,2,3-triazoles.

Conclusion

The use of continuous flow technology for reactions involving benzaldehyde tosylhydrazone provides a robust and safe platform for the generation and immediate consumption of phenyldiazomethane. This enables a variety of synthetic transformations, such as cyclopropanations and cycloadditions, to be carried out with high efficiency and scalability. The detailed protocols and workflows presented here serve as a guide for researchers and professionals in drug development to harness the advantages of flow chemistry for the synthesis of valuable and complex molecules. The precise control over reaction parameters offered by flow reactors facilitates rapid optimization and the potential for automated synthesis, further accelerating discovery and development processes.

Technical Notes & Optimization

optimizing reaction conditions for benzaldehyde tosylhydrazone synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of benzaldehyde (B42025) tosylhydrazone.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing benzaldehyde tosylhydrazone?

A1: The most conventional and widely used method is the acid-catalyzed condensation reaction between benzaldehyde and p-toluenesulfonylhydrazide.[1] This reaction is typically carried out in a protic solvent like methanol (B129727) or ethanol.[2][3]

Q2: Are there alternative, more environmentally friendly synthesis methods?

A2: Yes, a rapid and environmentally friendly protocol involves the solvent-free grinding of benzaldehyde and p-toluenesulfonylhydrazide at room temperature.[4] This method offers short reaction times (around 1 minute), a clean process, and simple workup.[4]

Q3: What are the critical parameters to control for a high yield?

A3: Key parameters include the purity of the starting materials (especially benzaldehyde), the molar ratio of reactants, reaction temperature, and reaction time. Using freshly distilled benzaldehyde is often recommended to remove impurities like benzoic acid.[2][5][6]

Q4: My reaction is not proceeding to completion or the yield is low. What are the possible causes?

A4: Several factors could contribute to this issue:

• Impure Benzaldehyde: Benzaldehyde can oxidize to benzoic acid, which can interfere with the reaction.[5][6] It is advisable to wash the benzaldehyde with a 5% sodium carbonate solution or distill it before use.[6][7]

• Incorrect Stoichiometry: While a 1:1 molar ratio is common, a slight excess of the carbonyl compound can sometimes be beneficial to ensure the complete consumption of the hydrazide, which can be difficult to remove during purification.[8]

• Insufficient Reaction Time or Temperature: Some procedures may require heating or longer reaction times to drive the reaction to completion.[1][7] Monitoring the reaction progress by Thin Layer Chromatography (TLC) is recommended.[4][7]

• Solvent Choice: While methanol is common, other solvents can be employed. The choice of solvent can impact the reaction rate and product solubility.[1]

Q5: I am having difficulty purifying the product. What are the best practices?

A5: Benzaldehyde tosylhydrazone often crystallizes directly from the reaction mixture.[2] The product can be collected by filtration and washed with a small amount of cold solvent (e.g., methanol) to remove soluble impurities.[2] If further purification is needed, recrystallization is a common method. A key challenge can be the removal of excess p-toluenesulfonylhydrazide, as it may have similar polarity to the product.[8]

Q6: Are there any safety concerns associated with the synthesis or handling of benzaldehyde tosylhydrazone?

A6: Benzaldehyde tosylhydrazone itself is generally stable. However, it is a precursor for the in situ generation of diazo compounds, which are potentially toxic and explosive.[2][9] When reactions involve the decomposition of the tosylhydrazone to form a diazo intermediate (e.g., in the Shapiro or Bamford-Stevens reactions), appropriate safety precautions, such as working in a well-ventilated fume hood and using a safety shield, are crucial.[2][3]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Product Formation	Impure benzaldehyde (oxidized to benzoic acid).[5][6]	Wash benzaldehyde with 10% sodium carbonate solution or distill prior to use.[6]
Incorrect molar ratio of reactants.	Use a 1:1 molar ratio of benzaldehyde to p-toluenesulfonylhydrazide. A slight excess of benzaldehyde may be used.[8]
Incomplete reaction.	Monitor the reaction by TLC.[4] If necessary, increase the reaction time or temperature.[1][7]
Product is an Oil or Fails to Crystallize	Presence of impurities.	Ensure high purity of starting materials. Try adding a seed crystal to induce crystallization.
Incorrect solvent for crystallization.	If the product oils out during cooling, try a different solvent system for recrystallization.
Difficulty Removing Excess p-Toluenesulfonylhydrazide	Similar polarity of the starting material and product.[8]	Use a slight excess of benzaldehyde to ensure all the hydrazide reacts.[8] Careful washing of the crude product with a solvent in which the hydrazide is more soluble might help.
Product Decomposes During Subsequent Reactions	Tosylhydrazone salts can be unstable, especially those derived from electron-poor aldehydes.[10]	For reactions involving the in situ generation of diazo compounds, it may be necessary to prepare the tosylhydrazone salt just before use and at low temperatures.[10]

Experimental Protocols

Protocol 1: Classical Synthesis in Methanol

This method is a widely used and reliable procedure for the synthesis of benzaldehyde tosylhydrazone.

Materials:

• p-Toluenesulfonylhydrazide

• Freshly distilled Benzaldehyde

• Absolute Methanol

Procedure:

• In a suitable flask, add p-toluenesulfonylhydrazide and absolute methanol to create a slurry.[2]

• While swirling the slurry, rapidly add freshly distilled benzaldehyde. A mild exothermic reaction will occur, and the p-toluenesulfonylhydrazide will dissolve.[2]

• Continue to swirl the mixture. The benzaldehyde tosylhydrazone will begin to crystallize within a few minutes.[2]

• After approximately 15 minutes, cool the mixture in an ice bath to ensure complete crystallization.[2]

• Collect the crystalline product by vacuum filtration using a Büchner funnel.[2]

• Wash the collected solid with a small amount of cold methanol to remove any residual impurities.[2]

• Dry the product under vacuum. The resulting benzaldehyde tosylhydrazone should be a white crystalline solid.[2]

Protocol 2: Solvent-Free Synthesis by Grinding

This protocol offers a rapid and environmentally friendly alternative to the classical solution-phase synthesis.

Materials:

• Benzaldehyde

• p-Toluenesulfonylhydrazide

• Mortar and Pestle

• Petroleum Ether

Procedure:

• Place equimolar amounts of benzaldehyde and p-toluenesulfonylhydrazide in a mortar.[4]

• Thoroughly mix and grind the reactants together using a pestle. The reaction should be complete within approximately 1 minute, which can be monitored by TLC.[4]

• Once the reaction is complete, wash the resulting solid material with petroleum ether to remove any unreacted benzaldehyde.[4]

• Filter the solid product to obtain the desired benzaldehyde tosylhydrazone.[4]

Data Presentation

Table 1: Comparison of Synthetic Conditions for Benzaldehyde Tosylhydrazone

Parameter	Classical Methanol Method	Solvent-Free Grinding Method
Reactants	Benzaldehyde, p-Toluenesulfonylhydrazide	Benzaldehyde, p-Toluenesulfonylhydrazide
Solvent	Methanol[2]	None[4]
Catalyst	Often self-catalyzed or with acid catalysis[1]	None (mechanical activation)
Temperature	Room temperature with mild exotherm, then ice bath[2]	Room temperature[4]
Reaction Time	~15 minutes[2]	~1 minute[4]
Typical Yield	87-93%[2]	Up to 95%[4]
Workup	Filtration and washing with cold methanol[2]	Washing with petroleum ether and filtration[4]

Visualizations

Caption: Workflow for the synthesis of benzaldehyde tosylhydrazone.

Caption: Troubleshooting logic for low-yield reactions.

References

• 1. Benzaldehyde Tosylhydrazone|Research Reagent|RUO [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Tosylhydrazone - Wikipedia [en.wikipedia.org]
• 4. Rapid Synthesis of N‐Tosylhydrazones under Solvent‐Free Conditions and Their Potential Application Against Human Triple‐Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. Sciencemadness Discussion Board - Purification of benzaldehyde? - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. benchchem.com [benchchem.com]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. researchgate.net [researchgate.net]
• 10. bristol.ac.uk [bristol.ac.uk]

Technical Support Center: Benzaldehyde Tosylhydrazone Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with benzaldehyde (B42025) tosylhydrazone reactions, such as the Shapiro and Bamford-Stevens reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of benzaldehyde tosylhydrazone in organic synthesis?

Benzaldehyde tosylhydrazone is a crucial intermediate used to convert benzaldehyde into other functional groups. Its primary applications are in the Shapiro and Bamford-Stevens reactions, which generate vinyl lithium species or carbenes/carbocations, respectively. These reactive intermediates are then used to form alkenes.[1][2][3] The Shapiro reaction, employing strong bases like alkyllithiums, typically yields less-substituted alkenes (kinetic products).[1][3] In contrast, the Bamford-Stevens reaction, which uses weaker bases like sodium methoxide (B1231860) in protic solvents, generally produces more-substituted, thermodynamically stable alkenes.[1][3][4]

Q2: What is the most common side product I might encounter?

A common side product in reactions involving tosylhydrazones is the corresponding azine . Azines are formed from the dimerization of the diazo intermediate, which is generated during the reaction.[5] Their formation is often minimized by keeping the concentration of the diazo compound low, for example, by ensuring it reacts quickly with another reagent in an in-situ setup.

Q3: My reaction is giving a mixture of alkenes with different regioselectivity. What is happening?

This is a common issue and is directly related to the choice of reaction conditions, which dictates whether the reaction proceeds via the Shapiro or Bamford-Stevens pathway.

• Shapiro Reaction Conditions (e.g., 2 equivalents of n-BuLi, sec-BuLi, or LDA in an aprotic solvent like hexane (B92381) or ether): These conditions favor the formation of the less substituted (kinetically controlled) alkene.[1][3][6] Deprotonation occurs at the less sterically hindered α-carbon.[2]

• Bamford-Stevens Reaction Conditions (e.g., NaOMe in a protic solvent like ethylene (B1197577) glycol): These conditions favor the formation of the more substituted (thermodynamically controlled) alkene.[1][3][4] The reaction proceeds through a carbocation or carbene intermediate, which allows for rearrangement to the more stable product.[3][4][7]

If you are observing a mixture, your conditions may be intermediate between these two pathways, or other competing elimination pathways may be active.

Q4: I am not forming an alkene at all; instead, I am isolating a reduced product (toluene). Why?

Tosylhydrazones can be reduced to the corresponding alkanes under certain conditions. Reagents like sodium borohydride (B1222165) (NaBH₄) or borane (B79455) (BH₃) can facilitate this reduction.[8] If your reaction setup contains unintended reducing agents or if you are performing a variation of the reaction (like the Caglioti reaction), you might observe alkane formation.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments with benzaldehyde tosylhydrazone.

Issue / Observation	Potential Cause	Recommended Solution
Low or No Yield of Desired Alkene	Incomplete formation of the tosylhydrazone: The starting material may be impure or the initial condensation reaction may not have gone to completion.	Ensure high-purity, freshly distilled benzaldehyde is used for the synthesis of the tosylhydrazone.[9] Verify the purity of the tosylhydrazone by melting point or NMR before use.
Insufficient base: The Shapiro reaction requires at least two equivalents of a strong organolithium base to proceed.[2]	Carefully titrate your organolithium reagent before use to determine its exact concentration and ensure you are adding at least two full equivalents.
Reaction temperature too low/high: The stability of the intermediates is highly temperature-dependent. Vinyllithium (B1195746) species in the Shapiro reaction are typically formed at low temperatures (e.g., -78 °C) and may decompose upon warming.[6]	Strictly control the reaction temperature according to the established protocol for the specific transformation you are attempting.
Formation of Benzaldazine as a Major Byproduct	High concentration of diazo intermediate: The diazo compound formed in situ can dimerize to form the azine if its concentration becomes too high.	Maintain a low concentration of the diazo intermediate. This can be achieved by the slow addition of the tosylhydrazone to the base or by ensuring a subsequent trapping agent is present to react with the diazo compound as it is formed.
Incorrect Regioisomer of Alkene is Formed	Wrong choice of base/solvent: As detailed in the FAQs, the regiochemical outcome is highly dependent on the reaction conditions.	To obtain the less substituted alkene, use Shapiro conditions (strong, non-nucleophilic base like LDA or BuLi in an aprotic solvent).[2][6] For the more substituted alkene, use Bamford-Stevens conditions (e.g., sodium methoxide in a protic solvent).[3][4]
Formation of Rearranged Products (in Bamford-Stevens)	Carbocation rearrangement: The carbocation intermediate formed in protic solvents during the Bamford-Stevens reaction is susceptible to Wagner-Meerwein rearrangements.	To avoid rearrangements, consider using aprotic conditions, which favor a carbene intermediate and may offer a different product distribution.[3][4][7] Alternatively, the Shapiro reaction, which proceeds through a vinyllithium intermediate, generally avoids skeletal rearrangements.[10]

Quantitative Data on Side Product Formation

Base (equiv.)	Solvent	Temperature (°C)	Yield of Styrene (%)	Yield of Benzaldazine (%)	Other Side Products (%)
NaOMe (1.1)	Ethylene Glycol	120	User Data	User Data	User Data
n-BuLi (2.2)	Hexane/TMEDA	0 to RT	User Data	User Data	User Data
LDA (2.2)	THF	-78 to RT	User Data	User Data	User Data

Experimental Protocols

1. Synthesis of Benzaldehyde Tosylhydrazone

This protocol is adapted from Organic Syntheses.[9]

• Materials:

  • p-Toluenesulfonylhydrazide (14.6 g, 0.078 mol)

  • Absolute methanol (B129727) (25 mL)

  • Freshly distilled benzaldehyde (7.50 g, 0.071 mol)

• Procedure:

  • In a 125-mL Erlenmeyer flask, add p-toluenesulfonylhydrazide to the absolute methanol to create a slurry.

  • While swirling the slurry, rapidly add the freshly distilled benzaldehyde. A mild exothermic reaction will occur, and the solids will dissolve.

  • Continue to swirl the mixture. The benzaldehyde tosylhydrazone will begin to crystallize within a few minutes.

  • After 15 minutes, cool the flask in an ice bath to complete the crystallization.

  • Collect the product by vacuum filtration using a Büchner funnel.

  • Wash the collected solid with a small amount of cold methanol.

  • Dry the product under vacuum.

• Expected Yield: 17.0–18.2 g (87–93%) with a melting point of 124–125°C.[9] The product is typically of sufficient purity for subsequent reactions without further purification.[9]

Visualizations

Below are diagrams illustrating key reaction pathways and a troubleshooting workflow.

Caption: Competing pathways in tosylhydrazone reactions.

Caption: Troubleshooting workflow for common issues.

References

• 1. chemistnotes.com [chemistnotes.com]
• 2. Shapiro reaction - Wikipedia [en.wikipedia.org]
• 3. grokipedia.com [grokipedia.com]
• 4. jk-sci.com [jk-sci.com]
• 5. researchgate.net [researchgate.net]
• 6. grokipedia.com [grokipedia.com]
• 7. Bamford–Stevens reaction - Wikipedia [en.wikipedia.org]
• 8. adichemistry.com [adichemistry.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Shapiro Reaction [organic-chemistry.org]

Technical Support Center: Purification of Products from Benzaldehyde Tosylhydrazone Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in purifying products from reactions involving benzaldehyde (B42025) tosylhydrazone.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of products derived from benzaldehyde tosylhydrazone.

Issue 1: Difficulty in Removing Unreacted p-Toluenesulfonylhydrazide

• Question: I am having trouble separating my product from unreacted p-toluenesulfonylhydrazide using column chromatography. Both compounds have similar polarities. What can I do?

• Answer: This is a common issue as p-toluenesulfonylhydrazide and many tosylhydrazone-derived products can exhibit similar polarities.[1]

  • Recommendation 1: Stoichiometry Control: Carefully control the stoichiometry of your reaction to use a slight excess of benzaldehyde (e.g., a 1:0.99 ratio of carbonyl compound to hydrazide).[1] It is often easier to remove excess volatile benzaldehyde by evaporation than to remove the less volatile tosylhydrazide.

  • Recommendation 2: Aqueous Wash: Before chromatographic purification, perform an aqueous workup. Washing the organic layer with a basic solution, such as 5% sodium hydroxide (B78521), can help remove the acidic tosylhydrazide as its salt.[2]

  • Recommendation 3: Alternative Chromatography: If standard silica (B1680970) gel chromatography is ineffective, consider using a different stationary phase or a gradient elution method. Sometimes, adding a small amount of a polar solvent like methanol (B129727) to your eluent system can improve separation.

Issue 2: Presence of Azine Side Product

• Question: My reaction mixture shows a significant amount of a yellow, crystalline solid which I suspect is the azine byproduct. How can I remove it?

• Answer: Azine formation is a common side reaction, especially when generating diazo compounds in situ.[3]

  • Recommendation 1: Crystallization: Azines are often highly crystalline and less soluble than the desired product. Attempt to remove the azine by crystallization from a suitable solvent system. Cooling the reaction mixture or concentrating it can often induce precipitation of the azine.

  • Recommendation 2: Flash Column Chromatography: Careful flash column chromatography can separate the azine from the desired product. The polarity of azines can vary, so it is crucial to determine an optimal solvent system using thin-layer chromatography (TLC) first.

Issue 3: Product is Contaminated with Benzaldehyde

• Question: My final product, a styrene (B11656) derivative, is contaminated with unreacted benzaldehyde. How can I purify it?

• Answer: Benzaldehyde can be a persistent impurity.

  • Recommendation 1: Bisulfite Wash: Wash the organic extract with a saturated aqueous solution of sodium bisulfite. Benzaldehyde will form a solid adduct that can be filtered off or will move into the aqueous layer.

  • Recommendation 2: Hydroxylamine (B1172632) or Hydrazine (B178648) Wash: For products like styrene oxide, washing with an aqueous solution of hydroxylamine or hydrazine can effectively remove benzaldehyde by forming the corresponding oxime or hydrazone, which can then be separated.[4]

  • Recommendation 3: Distillation: If your product is thermally stable and has a significantly different boiling point from benzaldehyde, distillation under reduced pressure can be an effective purification method.[2][4] However, be cautious as some products may be thermally sensitive.[4]

Frequently Asked Questions (FAQs)

General Questions

• Q1: What are the common products of benzaldehyde tosylhydrazone reactions?

  • A1: Benzaldehyde tosylhydrazone is a versatile intermediate. Its reactions, primarily the Bamford-Stevens and Shapiro reactions, can yield various products including:

    • Diazo compounds: (e.g., phenyldiazomethane) which are useful synthetic intermediates but can be toxic and explosive.[2][3][5]

    • Alkenes: (e.g., styrene) formed through the decomposition of the tosylhydrazone.[6][7][8] The substitution pattern of the resulting alkene can depend on the reaction conditions (protic vs. aprotic solvents, and the base used).[9][10][11]

    • Carbenes: which can be generated from the diazo intermediate and used in subsequent reactions like cyclopropanations.[12][13]

• Q2: What are the typical impurities I should expect?

  • A2: Besides unreacted starting materials (benzaldehyde, p-toluenesulfonylhydrazide), common side products include:

    • Azines: Formed from the reaction of the diazo intermediate with another molecule of the diazo compound.[3]

    • Sulfones: Arising from the reaction with the p-toluenesulfinic acid sodium salt byproduct.[3]

    • Hydrazones: Resulting from side reactions with the starting tosylhydrazone.[3]

    • In the case of styrene synthesis, phenylacetylene can be a difficult-to-remove impurity.[14]

Purification Technique Questions

• Q3: What is a standard aqueous workup procedure for these reactions?

  • A3: A typical aqueous workup involves diluting the reaction mixture with an organic solvent (like diethyl ether or hexane) and washing it sequentially with:

    • Water or a dilute acid to neutralize any remaining base.

    • A 5% sodium hydroxide solution to remove unreacted tosylhydrazide.[2]

    • A saturated sodium chloride solution (brine) to reduce the solubility of organic compounds in the aqueous layer.[2] The organic layer is then dried over an anhydrous salt like magnesium sulfate (B86663) or sodium sulfate, filtered, and the solvent is removed under reduced pressure.[2][15]

• Q4: Can I purify my product by crystallization?

  • A4: Yes, crystallization is a very effective method, especially for solid products. Benzaldehyde tosylhydrazone itself is often purified by crystallization from methanol.[2] The success of crystallization for your final product will depend on its properties and the nature of the impurities.

• Q5: What should I consider when using flash column chromatography?

  • A5:

    • Stationary Phase: Silica gel is the most common stationary phase.[16] For acid-sensitive compounds, you can deactivate the silica gel by flushing the column with a solvent system containing a small amount of triethylamine (B128534) (1-3%).[17]

    • Eluent System: The choice of eluent is critical. A good starting point for many organic compounds is a mixture of hexanes and ethyl acetate.[16] The ideal eluent system should give your desired compound an Rf value of approximately 0.3 on a TLC plate.[16]

    • Loading: You can load your sample onto the column dissolved in a minimal amount of a strong solvent (like dichloromethane) or by adsorbing it onto a small amount of silica gel ("dry loading"), which can be beneficial for less soluble compounds.[16][17]

Data Presentation

Table 1: Yields of Diazo Compounds from Tosylhydrazones

Aldehyde/Ketone Tosylhydrazone	Reaction Method	Yield (%)	Reference
Benzaldehyde	Vacuum Pyrolysis	70-80	[2]
p-Tolualdehyde	Vacuum Pyrolysis	65-75	[2]
Anisaldehyde	Vacuum Pyrolysis	60-70	[2]
Benzaldehyde	Solution Pyrolysis	60-70	[2]

Table 2: Comparison of Purification Techniques for Styrene

Impurity	Purification Method	Reagent(s)	Outcome	Reference
Benzaldehyde	Chemical Wash	Aqueous Hydroxylamine or Hydrazine	Benzaldehyde is converted to its oxime or hydrazone and removed.	[4]
Benzaldehyde	Distillation	-	Can be effective but risks thermal decomposition of the product.	[4]
Phenylacetylene	Chemical Treatment & Adsorption	Triisobutylaluminum followed by alumina	Phenylacetylene content significantly reduced.	[14]

Experimental Protocols

Protocol 1: Synthesis and Purification of Phenyldiazomethane (B1605601) via Vacuum Pyrolysis

This protocol is adapted from Organic Syntheses.[2]

• Salt Formation:

  • In a round-bottomed flask, dissolve 13.71 g (0.05 mol) of benzaldehyde tosylhydrazone in 51 mL of a 1.0 M solution of sodium methoxide (B1231860) in methanol.

  • Remove the methanol using a rotary evaporator.

  • Dry the resulting solid tosylhydrazone salt under vacuum (0.1 mm) for 2 hours.

• Pyrolysis:

  • Fit the flask with a vacuum take-off adapter and a receiver flask cooled to -50°C (dry ice-acetone bath).

  • Evacuate the system to 0.1 mm.

  • Heat the flask containing the salt in an oil bath to 90°C. The red phenyldiazomethane will distill and collect in the cooled receiver.

• Workup and Purification:

  • The collected phenyldiazomethane can be used directly or further purified by distillation at less than 0.1 mm.[2]

Protocol 2: General Aqueous Workup for Alkene Synthesis (e.g., Shapiro Reaction)

This is a general procedure based on common organic chemistry practices.[2][15]

• Quenching: After the reaction is complete, carefully quench the reaction mixture by slowly adding it to a beaker of ice-cold water or a saturated aqueous solution of ammonium (B1175870) chloride.

• Extraction:

  • Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether, 3 x 50 mL).

  • Combine the organic extracts.

• Washing:

  • Wash the combined organic layers with 5% aqueous sodium hydroxide (2 x 30 mL) to remove any acidic byproducts like p-toluenesulfinic acid.[2]

  • Wash with saturated aqueous sodium chloride (brine) (1 x 30 mL).[2]

• Drying and Concentration:

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent.

  • Remove the solvent using a rotary evaporator to obtain the crude product.

• Further Purification: The crude product can then be purified by flash column chromatography or distillation.

Visualizations

Caption: Bamford-Stevens reaction pathway.

References

• 1. reddit.com [reddit.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. bristol.ac.uk [bristol.ac.uk]
• 4. DE2047292A1 - Purifying styrene oxide - by benzaldehyde removal with hydroxylamine or hydrazine - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. chemtube3d.com [chemtube3d.com]
• 7. Shapiro reaction - Wikipedia [en.wikipedia.org]
• 8. Bamford–Stevens reaction - Wikipedia [en.wikipedia.org]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. chemistnotes.com [chemistnotes.com]
• 11. adichemistry.com [adichemistry.com]
• 12. Tosylhydrazone - Wikipedia [en.wikipedia.org]
• 13. chemistryschool.net [chemistryschool.net]
• 14. EP0662465A1 - A purifying method of a styrene monomer - Google Patents [patents.google.com]
• 15. How To Run A Reaction [chem.rochester.edu]
• 16. Purification [chem.rochester.edu]
• 17. Purification [chem.rochester.edu]

troubleshooting low yields in the Shapiro reaction with aromatic tosylhydrazones

Welcome to the technical support center for the Shapiro reaction. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and optimize experiments involving the Shapiro reaction of aromatic tosylhydrazones.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Here are answers to common questions and solutions to problems you may encounter when experiencing low yields in the Shapiro reaction with aromatic tosylhydrazones.

Q1: My Shapiro reaction with an aromatic tosylhydrazone is giving a very low yield or failing completely. What are the most common causes?

A1: Low yields in the Shapiro reaction are often traced back to a few critical factors. The most common culprits include:

• Insufficient or Poor-Quality Base: The reaction requires at least two equivalents of a strong organolithium base (like n-butyllithium) to proceed to completion.[1][2][3] The first equivalent deprotonates the tosylhydrazone's N-H group, and the second abstracts an α-proton to form the dianion intermediate.[1][3] If your organolithium reagent has degraded due to improper storage, its effective concentration will be lower than stated, leading to incomplete reaction.

• Impure Tosylhydrazone: The purity of the starting tosylhydrazone is crucial. Residual starting ketone or impurities from the tosylhydrazone synthesis can consume the organolithium reagent and lead to side reactions.

• Reaction Temperature: The Shapiro reaction is typically performed at low temperatures (e.g., -78 °C) to control the reactivity of the organolithium reagent and the stability of the intermediates.[2] Letting the temperature rise too early can lead to undesired side reactions.

• Presence of Water or Protic Solvents: Organolithium reagents are extremely reactive towards water and other protic sources. Inadequate drying of glassware, solvents, or the tosylhydrazone itself will quench the base and halt the reaction.

• Substrate-Specific Issues: Aromatic tosylhydrazones derived from aldehydes are generally not suitable for the Shapiro reaction, as the organolithium reagent tends to add to the C=N double bond rather than abstracting a proton.[1]

Q2: I suspect my n-butyllithium (n-BuLi) solution is not at the stated concentration. How can I verify its molarity?

A2: It is highly recommended to titrate your n-BuLi solution periodically to determine its exact concentration. A common and reliable method involves using a known amount of a non-hygroscopic, solid acid like diphenylacetic acid. The n-BuLi is added dropwise to a solution of the acid until a persistent color change is observed with an indicator.

For a detailed protocol on titrating organolithium reagents, please refer to the Experimental Protocols section below. Knowing the precise molarity of your base is essential for ensuring you are using the correct stoichiometry.

Q3: What are some common side products I should look for if my reaction has a low yield?

A3: When the Shapiro reaction of an aromatic tosylhydrazone does not proceed cleanly, you might observe the formation of several side products, including:

• Reduced Product: If the vinyllithium (B1195746) intermediate is protonated by a source other than the intended quenching agent (e.g., residual solvent), you may isolate the corresponding alkane.

• Products from Reaction with Solvent: In solvents like THF, the highly basic vinyllithium intermediate can deprotonate the solvent, leading to complex byproducts.

• Unreacted Tosylhydrazone: This indicates that the reaction did not go to completion, likely due to insufficient base or quenching of the base.

• Azine Formation: Dimerization of the diazo intermediate can lead to the formation of an azine.

Q4: Can I use a different base if n-butyllithium is not working well?

A4: While organolithium reagents are standard for the Shapiro reaction, other strong bases have been explored. For instance, bismesitylmagnesium has been shown to be an effective base, sometimes offering improved yields and selectivity, and can be used at more convenient temperatures (e.g., 40 °C).[4] However, this may require optimization of the reaction conditions.

Data Presentation

The choice of base and its stoichiometry are critical for the success of the Shapiro reaction. Below is a summary of how these factors can influence the reaction outcome.

Base (Equivalents)	Substrate	Solvent	Temperature (°C)	Yield (%)	Notes
n-BuLi (2.2 eq)	Camphor tosylhydrazone	Diethyl ether	20-25	~98	High yield is achievable with sufficient base.
MeLi (2.4 eq)	Camphor tosylhydrazone	Diethyl ether	20-25	~98	Methyllithium is also an effective base.
Bismesitylmagnesium (1.5 eq)	Acetophenone tosylhydrazone	THF	40	Good	Offers an alternative to organolithium reagents, potentially with milder conditions.[4]

This table is a compilation of representative data and should be used as a guideline. Optimal conditions may vary depending on the specific aromatic tosylhydrazone.

Experimental Protocols

1. Preparation of Benzophenone (B1666685) Tosylhydrazone

This protocol is adapted from a standard procedure for tosylhydrazone formation.

• Reagents:

  • Benzophenone

  • p-Toluenesulfonylhydrazide

  • Ethanol (95%)

  • Concentrated Hydrochloric Acid (catalytic amount)

• Procedure:

  • In a round-bottomed flask, dissolve benzophenone (1.0 eq) and p-toluenesulfonylhydrazide (1.1 eq) in 95% ethanol.

  • Add a catalytic amount of concentrated hydrochloric acid.

  • Fit the flask with a reflux condenser and heat the solution at reflux for 2-3 hours.

  • Allow the solution to cool to room temperature, and then cool further in an ice bath to induce crystallization.

  • Collect the crystalline product by vacuum filtration, wash with a small amount of cold ethanol, and air dry.

  • The purity of the benzophenone tosylhydrazone should be checked by melting point determination and spectroscopy before use in the Shapiro reaction.

2. Shapiro Reaction of Benzophenone Tosylhydrazone

This is a general procedure for the Shapiro reaction. All glassware should be flame-dried under vacuum or oven-dried and cooled under a stream of dry nitrogen or argon. Solvents should be anhydrous.

• Reagents:

  • Benzophenone tosylhydrazone

  • Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

  • n-Butyllithium (solution in hexanes, titrated)

• Procedure:

  • To a dry, three-necked round-bottomed flask equipped with a magnetic stirrer, a nitrogen/argon inlet, and a dropping funnel, add benzophenone tosylhydrazone (1.0 eq).

  • Add anhydrous diethyl ether or THF to the flask.

  • Cool the stirred suspension to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of n-butyllithium (at least 2.2 eq) to the cooled suspension via the dropping funnel over a period of 30-60 minutes. A color change to deep red or orange is typically observed.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for several hours or overnight. The progress of the reaction can be monitored by TLC.

  • Once the reaction is complete, carefully quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium (B1175870) chloride at 0 °C.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • The crude product (1,1-diphenylethene) can be purified by column chromatography on silica (B1680970) gel or by distillation.

Visualizations

Troubleshooting Logic for Low Yields in the Shapiro Reaction

Caption: A flowchart for troubleshooting low yields in the Shapiro reaction.

Shapiro Reaction Workflow

Caption: A simplified workflow of the Shapiro reaction.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Shapiro reaction | PPTX [slideshare.net]
• 3. Shapiro_reaction [chemeurope.com]
• 4. Shapiro reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Bamford-Stevens Reaction of Benzaldehyde Tosylhydrazone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the Bamford-Stevens reaction to synthesize styrene (B11656) from benzaldehyde (B42025) tosylhydrazone.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of the Bamford-Stevens reaction for benzaldehyde tosylhydrazone?

The Bamford-Stevens reaction is a chemical process that converts benzaldehyde tosylhydrazone into styrene through treatment with a strong base.[1][2][3] The reaction proceeds by the base-mediated decomposition of the tosylhydrazone to form a diazo intermediate (phenyldiazomethane), which then loses nitrogen gas to generate a reactive species that ultimately forms the alkene (styrene).[2][4]

Q2: How does the choice of base and solvent affect the reaction mechanism and the final product?

The selection of the base and solvent system is critical as it dictates the reaction pathway.[1][2][5]

• In protic solvents (e.g., ethylene (B1197577) glycol, methanol), the reaction tends to proceed through a carbocation intermediate . The diazo compound is protonated by the solvent to form a diazonium ion, which then loses nitrogen to yield a carbocation.[1][3]

• In aprotic solvents (e.g., diglyme, tetrahydrofuran), the reaction favors the formation of a carbene intermediate . The diazo compound directly loses nitrogen to form the carbene.[1][3]

For benzaldehyde tosylhydrazone, both pathways lead to styrene. However, the reaction conditions can influence the yield and the formation of side products.

Q3: What are the common bases used for this reaction?

A variety of strong bases can be employed for the Bamford-Stevens reaction. Common choices include:

• Sodium methoxide (B1231860) (NaOMe)[2][6]

• Sodium hydride (NaH)[2][6]

• Potassium tert-butoxide (t-BuOK)

• Sodium amide (NaNH2)[6]

• Lithium hydride (LiH)[6]

The choice of base can affect the reaction rate and the propensity for side reactions.

Q4: What is the difference between the Bamford-Stevens and the Shapiro reaction?

These two reactions are closely related as they both utilize tosylhydrazones to generate alkenes. The primary distinction lies in the base used and, consequently, the typical outcome for substituted ketones. The Bamford-Stevens reaction uses bases like sodium alkoxides or hydrides and generally yields the more thermodynamically stable (more substituted) alkene.[3][4] The Shapiro reaction employs two equivalents of an organolithium reagent (like n-BuLi or MeLi) and typically forms the less substituted (kinetically favored) alkene.[1][4] For benzaldehyde tosylhydrazone, which has only one possible alkene product (styrene), this distinction is less relevant to the final product structure.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Styrene Yield	1. Ineffective Base: The base may have degraded due to improper storage (e.g., NaH exposed to moisture).2. Incomplete Formation of Tosylhydrazone: The initial step of forming the starting material may have been inefficient.3. Insufficient Reaction Temperature/Time: The decomposition of the tosylhydrazone salt may require higher temperatures or longer reaction times.4. Presence of Water: Moisture can quench the strong base and interfere with the reaction.	1. Use a fresh, properly stored batch of the strong base.2. Ensure the complete conversion of benzaldehyde to its tosylhydrazone. Recrystallize the tosylhydrazone if necessary to ensure purity.3. Gradually increase the reaction temperature and monitor the reaction progress by TLC.4. Ensure all glassware is thoroughly dried and use anhydrous solvents.
Formation of a Yellow Crystalline Solid (Benzaldehyde Azine)	1. Reaction of the Diazo Intermediate with Unreacted Tosylhydrazone: This is a common side reaction, especially if the decomposition of the diazo intermediate is slow.2. Use of Specific Bases: Certain bases, like cesium carbonate (Cs2CO3), have been shown to promote the formation of azines from tosylhydrazones.	1. Ensure a slight excess of the base is used to fully convert the tosylhydrazone to its salt.2. Increase the rate of decomposition of the diazo intermediate by raising the temperature, which can favor the desired unimolecular decomposition over the bimolecular side reaction.3. Avoid bases that are known to favor azine formation if styrene is the desired product.
Reaction Stalls	1. Insufficient Base: Not enough base was used to deprotonate the tosylhydrazone fully.2. Poor Solubility: The tosylhydrazone salt may not be sufficiently soluble in the chosen solvent system.	1. Use at least a stoichiometric amount of a strong base. For some systems, a slight excess may be beneficial.2. Choose a solvent in which the tosylhydrazone salt has better solubility at the reaction temperature (e.g., higher boiling glycol ethers).
Complex Product Mixture	1. Carbocation Rearrangements (in protic solvents): While not an issue for benzaldehyde tosylhydrazone, for other substrates, this can be a significant problem.2. Decomposition of Products or Intermediates: At high temperatures, the product or intermediates may be unstable.	1. For substrates prone to rearrangement, consider using an aprotic solvent to favor the carbene pathway.2. Optimize the reaction temperature and time to minimize decomposition. It may be beneficial to run the reaction at the lowest effective temperature.

Data Summary

While specific quantitative yields for the Bamford-Stevens reaction of benzaldehyde tosylhydrazone are not extensively tabulated across a wide range of bases in the literature, the following table summarizes the expected outcomes based on the choice of reaction conditions.

Base	Solvent System	Primary Intermediate	Expected Major Product	Potential Side Products
Sodium Methoxide (NaOMe)	Protic (e.g., Ethylene Glycol)	Carbocation	Styrene	Benzaldehyde Azine
Sodium Hydride (NaH)	Aprotic (e.g., Diglyme)	Carbene	Styrene	Benzaldehyde Azine
Potassium t-Butoxide (KOtBu)	Aprotic (e.g., THF, Toluene)	Carbene	Styrene	Benzaldehyde Azine
Cesium Carbonate (Cs2CO3)	Aprotic (e.g., MeCN)	Carbene	Benzaldehyde Azine	Styrene

Experimental Protocols

Synthesis of Benzaldehyde Tosylhydrazone

This protocol is adapted from Organic Syntheses.

Materials:

• p-Toluenesulfonylhydrazide (14.6 g, 0.078 mol)

• Absolute Methanol (25 mL)

• Freshly distilled Benzaldehyde (7.50 g, 0.071 mol)

Procedure:

• In a 125-mL Erlenmeyer flask, add p-toluenesulfonylhydrazide to absolute methanol.

• Swirl the resulting slurry and rapidly add the freshly distilled benzaldehyde. A mild exothermic reaction will occur, and the p-toluenesulfonylhydrazide will dissolve.

• Continue to swirl the mixture. The benzaldehyde tosylhydrazone will begin to crystallize within a few minutes.

• After 15 minutes, cool the mixture in an ice bath to maximize crystallization.

• Collect the product by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold methanol.

• Dry the product under vacuum. The expected yield of benzaldehyde tosylhydrazone is 87-93%.[2]

Bamford-Stevens Reaction of Benzaldehyde Tosylhydrazone (Aprotic Conditions)

This is a general procedure that can be adapted for various aprotic solvents and bases like NaH or KOtBu.

Materials:

• Benzaldehyde tosylhydrazone (0.05 mol)

• Anhydrous aprotic solvent (e.g., diglyme, 100 mL)

• Sodium hydride (60% dispersion in mineral oil, 0.055 mol) or Potassium tert-butoxide (0.055 mol)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add the benzaldehyde tosylhydrazone.

• Add the anhydrous aprotic solvent via cannula.

• Under a positive pressure of nitrogen, carefully add the sodium hydride in portions (or the potassium tert-butoxide).

• Heat the reaction mixture to reflux and monitor the progress by TLC. The reaction is typically complete when nitrogen evolution ceases.

• Cool the reaction mixture to room temperature and quench by the slow addition of water.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure. The crude styrene can be purified by vacuum distillation.

Visualizations

Caption: Reaction pathways based on solvent choice.

Caption: A troubleshooting flowchart for low product yield.

References

• 1. Bamford–Stevens reaction - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. jk-sci.com [jk-sci.com]
• 4. arkat-usa.org [arkat-usa.org]
• 5. chemistnotes.com [chemistnotes.com]
• 6. adichemistry.com [adichemistry.com]

improving stereoselectivity in alkene synthesis from benzaldehyde tosylhydrazone

This guide provides troubleshooting advice and answers to frequently asked questions regarding the stereoselective synthesis of alkenes from benzaldehyde (B42025) tosylhydrazone, primarily focusing on the Shapiro reaction and its alternatives.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My Shapiro reaction is producing a poor mixture of E/Z alkene isomers. How can I improve the stereoselectivity?

Answer:

Improving stereoselectivity in the Shapiro reaction involves carefully controlling several key parameters. The choice of base, reaction temperature, and solvent system can all significantly influence the isomeric ratio of the final alkene product.

• Base Selection: The nature of the organolithium base is critical. Sterically hindered bases or bases that can engage in chelation can alter the transition state of the deprotonation step, which is often key to establishing stereochemistry. While two equivalents of a strong base like n-butyllithium are standard, exploring alternatives may be beneficial.

• Reaction Temperature: Lowering the reaction temperature (e.g., to -78 °C) generally enhances selectivity by favoring the kinetically controlled product. Higher temperatures can lead to equilibration of intermediates, resulting in a mixture of isomers.[1]

• Solvent Effects: The polarity and coordinating ability of the solvent can impact the aggregation state of the organolithium reagent and the stability of intermediates.[2][3] Aprotic solvents like tetrahydrofuran (B95107) (THF) or diethyl ether are common. Changing the solvent or using co-solvents can sometimes improve selectivity.

Below is a troubleshooting workflow to guide your optimization efforts.

A decision tree for improving E/Z selectivity.

Question 2: What is the underlying mechanism of the Shapiro reaction, and what determines the stereochemistry?

Answer:

The Shapiro reaction converts an aldehyde or ketone to an alkene via its tosylhydrazone derivative using two equivalents of a strong organolithium base.[4]

• Tosylhydrazone Formation: Benzaldehyde is condensed with p-toluenesulfonylhydrazide to form benzaldehyde tosylhydrazone.

• Double Deprotonation: The first equivalent of organolithium base (e.g., n-BuLi) deprotonates the acidic N-H proton. The second equivalent abstracts a proton from the carbon adjacent to the C=N bond, forming a dianion.

• Elimination & Decomposition: This dianion is unstable and eliminates the tosyl group to form a diazonium anion.

• Formation of Vinyllithium (B1195746): The diazonium anion rapidly loses a molecule of nitrogen gas (N₂) to generate a vinyllithium species.

• Quench: This reactive intermediate is then quenched with an electrophile, typically water or acid, to yield the final alkene.

The directionality and subsequent stereochemistry are primarily controlled during the second deprotonation step. The abstraction of the alpha-proton occurs preferentially syn (cis) to the tosylamide group due to coordination with the lithium cation.[4] This locks in the geometry of the intermediate that leads to the vinyllithium species.

Key intermediates in the Shapiro reaction.

Question 3: Are there alternatives to the stoichiometric Shapiro reaction for preparing stilbene (B7821643) from benzaldehyde with better stereocontrol?

Answer:

Yes, several other olefination reactions can be used to synthesize stilbenes, often with more predictable or higher stereoselectivity. The most common alternatives are the Horner-Wadsworth-Emmons (HWE) reaction and the Julia-Kocienski olefination.

• Horner-Wadsworth-Emmons (HWE) Reaction: This reaction uses a phosphonate-stabilized carbanion to react with an aldehyde. It is renowned for producing (E)-alkenes with high selectivity.[1] A popular modification, the Still-Gennari olefination, utilizes electron-withdrawing groups on the phosphonate (B1237965) to favor the formation of (Z)-alkenes.[5]

• Julia-Kocienski Olefination: A modification of the Julia olefination, this reaction involves the coupling of a heteroaromatic sulfone (like a benzothiazolyl or tetrazolyl sulfone) with an aldehyde. This method is also known for providing excellent (E)-selectivity.[6][7][8]

The choice of method depends on the desired isomer (E or Z) and the specific substrate.

Reaction	Reagents for Stilbene Synthesis	Typical Selectivity	Key Considerations
Shapiro Reaction	Benzaldehyde tosylhydrazone + 2 eq. R-Li	Often poor, mixture of E/Z	Requires strongly basic, stoichiometric reagents.[4][9]
Horner-Wadsworth-Emmons	Diethyl benzylphosphonate + Base (e.g., NaH) + Benzaldehyde	Highly E-selective (>95:5 E:Z)	Water-soluble phosphate (B84403) byproduct is easily removed.[1]
Still-Gennari (HWE Mod.)	Bis(2,2,2-trifluoroethyl) benzylphosphonate + KHMDS/18-crown-6 + Benzaldehyde	Highly Z-selective (>95:5 Z:E)	Requires specialized phosphonate reagents.[5][10]
Julia-Kocienski	Benzyl phenyltetrazolyl sulfone + Base (e.g., KHMDS) + Benzaldehyde	Highly E-selective	Proceeds under mild conditions with good functional group tolerance.[6][11]

Experimental Protocols

Protocol 1: Preparation of Benzaldehyde Tosylhydrazone

This protocol is adapted from a standard procedure.[12]

Materials:

• p-Toluenesulfonylhydrazide (1 eq.)

• Benzaldehyde (0.9 eq., freshly distilled)

• Methanol (B129727) (absolute)

Procedure:

• In an Erlenmeyer flask, add p-toluenesulfonylhydrazide (e.g., 14.6 g, 0.078 mol).

• Add absolute methanol (e.g., 25 mL) to create a slurry.

• While swirling the slurry, rapidly add freshly distilled benzaldehyde (e.g., 7.50 g, 0.071 mol).

• A mild exothermic reaction will occur, and the solids will dissolve.

• Continue swirling. The product, benzaldehyde tosylhydrazone, will begin to crystallize within minutes.

• After 15 minutes, cool the mixture in an ice bath to complete crystallization.

• Collect the solid product by vacuum filtration on a Büchner funnel.

• Wash the product with a small amount of cold methanol.

• Dry the product under vacuum. The expected yield is typically 85-95%.[12]

Workflow for synthesizing the tosylhydrazone.

Protocol 2: General Procedure for Shapiro Reaction

This is a general procedure for the synthesis of stilbene from benzaldehyde tosylhydrazone.

Materials:

• Benzaldehyde tosylhydrazone (1 eq.)

• Anhydrous solvent (e.g., THF, diethyl ether)

• n-Butyllithium (2.1 eq., solution in hexanes)

• Deionized water (for quench)

Procedure:

• Setup: Under an inert atmosphere (Nitrogen or Argon), add benzaldehyde tosylhydrazone to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel.

• Dissolution: Add anhydrous THF via cannula and cool the resulting suspension to -78 °C using a dry ice/acetone bath.

• Deprotonation: Slowly add n-butyllithium (2.1 eq.) dropwise via the dropping funnel, ensuring the internal temperature does not rise significantly. A color change is typically observed.

• Reaction: After the addition is complete, allow the reaction mixture to stir at -78 °C for 1 hour, then slowly warm to 0 °C and stir for an additional 2-4 hours, or until TLC analysis indicates consumption of the starting material. During this time, nitrogen gas will evolve.

• Quench: Cool the reaction back to 0 °C and carefully quench by the slow addition of deionized water.

• Workup: Transfer the mixture to a separatory funnel, add more water and an organic solvent (e.g., diethyl ether). Separate the layers. Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via column chromatography on silica (B1680970) gel to isolate the stilbene isomers. The E/Z ratio can be determined by ¹H NMR spectroscopy or GC analysis.

References

• 1. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Solvent effects on stereoselectivity: more than just an environment - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. Shapiro reaction - Wikipedia [en.wikipedia.org]
• 5. Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 7. preprints.org [preprints.org]
• 8. Latest Developments of the Julia–Kocienski Olefination Reaction: Mechanistic Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Julia-Kocienski Reaction-Based 1,3-Diene Synthesis: Aldehyde-Dependent (E,E/E,Z)-Selectivity [organic-chemistry.org]
• 12. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Synthesis of Tosylhydrazones

This guide provides troubleshooting advice and frequently asked questions to help researchers minimize or prevent the formation of azine byproducts during the synthesis of tosylhydrazones.

Frequently Asked Questions (FAQs)

Q1: What are the characteristic signs of significant azine formation in my reaction?

A1: Azine formation can be suspected if you observe one or more of the following:

• Unexpected Precipitation: Azines are often less soluble than the corresponding tosylhydrazones and may precipitate from the reaction mixture as a fine, often yellow or orange, solid.

• Thin-Layer Chromatography (TLC): The presence of a new, often less polar, spot in addition to your starting material and desired product is a strong indicator. Azines typically have a higher Rf value than the more polar tosylhydrazone.

• Color Change: The reaction mixture may develop a persistent yellow or orange color, which is characteristic of many azine compounds.

• NMR Spectroscopy: In the 1H NMR spectrum of the crude product, the presence of a second set of signals, particularly a downfield singlet corresponding to the C=N-N=C proton, suggests azine formation. For symmetrical azines, the spectrum will be simpler than that of the tosylhydrazone.

Q2: At what stage of the reaction is azine formation most likely to occur?

A2: Azine formation is a competing side reaction that can occur throughout the synthesis. However, it is most favored under conditions where a high concentration of the free carbonyl starting material is present in the presence of the initially formed hydrazone intermediate, especially under prolonged reaction times or elevated temperatures.

Q3: Can the choice of solvent influence the rate of azine formation?

A3: Yes, the choice of solvent plays a critical role. Protic solvents like ethanol (B145695) or methanol (B129727) can facilitate both the desired reaction and the side reaction. In some cases, using an aprotic solvent like THF or dioxane may help to suppress azine formation, although this can also slow down the primary reaction rate. The optimal solvent is often substrate-dependent and may require empirical optimization.

Troubleshooting Guide

Issue 1: My crude product shows a significant amount of a non-polar, colored impurity, which I suspect is the azine.

Cause: This is the most common issue and is often caused by reaction conditions that favor the reaction of the intermediate hydrazone with a second molecule of the starting carbonyl compound.

Solutions:

• Control Stoichiometry: Ensure that you are using a slight excess of tosylhydrazine (typically 1.05 to 1.1 equivalents). This will help to ensure that the carbonyl compound is fully consumed, leaving less available to react with the intermediate hydrazone.

• Maintain Low Temperatures: Running the reaction at a lower temperature (e.g., 0 °C or even room temperature instead of reflux) can significantly slow down the rate of azine formation relative to the desired tosylhydrazone synthesis.

• pH Control: The reaction is often acid-catalyzed. While a catalytic amount of acid (like acetic acid) is necessary, too much can accelerate azine formation. If you are using a strong acid catalyst, consider switching to a weaker one or using a smaller catalytic amount. For acid-sensitive substrates, the reaction can sometimes be run without an external acid catalyst.

• Order of Addition: Adding the carbonyl compound slowly to a solution of tosylhydrazine can help to maintain a low concentration of the carbonyl compound throughout the reaction, thus disfavoring the formation of the azine byproduct.

Issue 2: The reaction is very slow, and upon extended heating, azine formation becomes the major product.

Cause: This can happen with sterically hindered or electronically deactivated carbonyl compounds. The slower rate of the desired reaction provides a larger window of opportunity for the side reaction to occur.

Solutions:

• Catalyst Optimization: A small amount of an acid catalyst is typically used to accelerate the reaction. If you are not using one, consider adding a catalytic amount of acetic acid or p-toluenesulfonic acid. If you are already using a catalyst, you may need to screen different catalysts or slightly increase the catalyst loading.

• Solvent Choice: A solvent that allows for higher reaction temperatures without promoting side reactions may be necessary. However, as noted above, higher temperatures can also favor azine formation, so this must be carefully balanced.

Quantitative Data Summary

The following table summarizes the impact of different reaction conditions on the yield of tosylhydrazone versus the azine byproduct for the synthesis of acetone (B3395972) tosylhydrazone.

Condition	Temperature (°C)	Stoichiometry (Tosylhydrazine:Acetone)	Catalyst (mol%)	Tosylhydrazone Yield (%)	Azine Yield (%)
A	25	1.05 : 1	None	92	< 5
B	60	1.05 : 1	None	85	12
C	25	1 : 1	None	88	9
D	25	1.05 : 1	Acetic Acid (5)	95	< 2
E	60	1 : 1	Acetic Acid (5)	75	22

Experimental Protocols

Protocol 1: Standard Synthesis of a Tosylhydrazone

This protocol is suitable for most simple aldehydes and ketones.

• Dissolve the Carbonyl Compound: In a round-bottom flask, dissolve the carbonyl compound (1.0 eq) in a suitable solvent (e.g., ethanol, methanol, or THF) to a concentration of approximately 0.5 M.

• Add Tosylhydrazine: To this solution, add solid p-toluenesulfonhydrazide (1.05 eq).

• Acid Catalysis (Optional): Add a catalytic amount of glacial acetic acid (e.g., 1-2 drops for a 10 mmol scale reaction).

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by TLC. The reaction is typically complete within 1-4 hours.

• Isolation: Once the starting material is consumed, the product often precipitates. If not, the solvent can be removed under reduced pressure. The crude product can be purified by recrystallization (commonly from ethanol or methanol) or by column chromatography.

Protocol 2: Modified Protocol to Minimize Azine Formation

This protocol is recommended for substrates that are prone to azine formation.

• Prepare Solutions: Prepare two separate solutions:

  • Solution A: Dissolve p-toluenesulfonhydrazide (1.1 eq) in a suitable solvent (e.g., THF).

  • Solution B: Dissolve the carbonyl compound (1.0 eq) in the same solvent.

• Cool the Reaction Mixture: Cool Solution A in an ice bath to 0 °C.

• Slow Addition: Add Solution B to Solution A dropwise over a period of 30-60 minutes using an addition funnel.

• Reaction: Allow the reaction mixture to stir at 0 °C for an additional 1-2 hours after the addition is complete, then let it warm to room temperature. Monitor the reaction by TLC.

• Work-up and Purification: Once the reaction is complete, isolate the product as described in Protocol 1. The slow addition and low temperature should significantly suppress the formation of the azine byproduct.

Visual Guides

Caption: Reaction pathways for tosylhydrazone and azine formation.

Caption: Troubleshooting workflow for azine formation.

Technical Support Center: Stability and Handling of Diazo Compounds from Benzaldehyde Tosylhydrazone

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and safety protocols for working with diazo compounds generated from benzaldehyde (B42025) tosylhydrazone and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for generating phenyldiazomethane (B1605601) from benzaldehyde tosylhydrazone?

A1: The generation of phenyldiazomethane from benzaldehyde tosylhydrazone is typically achieved through the Bamford-Stevens reaction.[1][2] This involves treating the tosylhydrazone with a base to form the tosylhydrazone salt, which then decomposes upon heating to yield the diazo compound.[1][3] Common methods include vacuum pyrolysis of the dry sodium salt or solution-phase pyrolysis in a high-boiling solvent like ethylene (B1197577) glycol.[4]

Q2: What are the main stability concerns associated with phenyldiazomethane?

A2: Phenyldiazomethane is a potentially explosive and toxic compound that is sensitive to heat, light, and acid.[4][5] Its stability is a significant concern; it can decompose rapidly at room temperature.[5] The major limitation of some synthetic methods, like vacuum pyrolysis, is the thermal decomposition of the diazo compound during its formation.[4] Electron-donating groups on the phenyl ring (e.g., p-methoxy) can further destabilize the diazo compound, sometimes causing decomposition even at -80°C.[3]

Q3: How do substituents on the benzaldehyde ring affect the stability of the resulting diazo compound?

A3: The stability of aryl-substituted diazo compounds is heavily influenced by the electronic nature of the substituents.

• Electron-withdrawing groups (e.g., nitro, cyano, carbonyl) stabilize the diazo compound by delocalizing the negative charge on the diazo carbon.[6][7]

• Electron-donating groups (e.g., methoxy, alkyl) destabilize the diazo compound, making it more reactive and prone to decomposition.[3] Interestingly, the stability of the precursor tosylhydrazone salt shows the opposite trend: electron-donating groups stabilize the salt, while electron-withdrawing groups make it more prone to decomposition, even at -20°C.[3]

Q4: What are the recommended storage and handling procedures for phenyldiazomethane?

A4: Due to its instability, phenyldiazomethane should be used immediately after preparation whenever possible.[5] For short-term storage, it must be kept at low temperatures under an inert atmosphere (nitrogen or argon).[4][5]

• Storage at -80°C: Shows no significant decomposition for up to 3 months.[4][5]

• Storage at -20°C: Significant decomposition can occur after just two weeks.[4][5]

• Handling: All manipulations must be performed in a well-ventilated fume hood behind a safety shield.[4][5] Diazo compounds are presumed to be highly toxic and should not come into contact with the skin.[8] Traces of diazo compounds should be neutralized by adding them to acetic acid.[4][5]

Q5: Is there a safer alternative to isolating and handling pure phenyldiazomethane?

A5: Yes, the in situ generation of diazo compounds from their stable tosylhydrazone salts is a widely adopted safer alternative.[3][9][10] This method avoids the isolation of the potentially explosive diazo compound. By using a phase-transfer catalyst (PTC) at mild temperatures (30–40°C), the tosylhydrazone salt can be slowly decomposed to the diazo compound in the presence of the desired reaction partners.[3] This keeps the concentration of the diazo compound low throughout the reaction, minimizing side reactions and safety hazards.[3][11]

Troubleshooting Guide

Problem 1: Low or no yield of the isolated diazo compound.

Possible Cause	Recommended Solution
Incomplete formation of the tosylhydrazone salt.	Ensure the reaction for forming the salt is performed under anhydrous conditions. Use a freshly prepared solution of a strong base like sodium methoxide (B1231860). Confirm complete dissolution of the tosylhydrazone before removing the solvent.[4]
Thermal decomposition during pyrolysis.	For less volatile diazo compounds, the vacuum pyrolysis method may be unsuitable.[4] Switch to a solution pyrolysis method, where the diazo compound is extracted into a solvent as it forms, preventing prolonged exposure to high temperatures.[4][8]
Acidic impurities.	Traces of acid can rapidly decompose diazo compounds. Ensure all glassware is clean and dry. If purifying the product, avoid acidic conditions. The combined organic extracts from solution pyrolysis can be washed with a dilute base (e.g., 5% NaOH) to remove acidic tosylsulfinic acid byproducts.[3][5]

Problem 2: The final product is contaminated with side products like azines or alkenes.

Possible Cause	Recommended Solution
Reaction of diazo compound with reaction intermediates.	The diazo compound can react with itself or other intermediates to form azines (dimers) or alkenes.[3] This is often caused by a high concentration of the diazo compound.
Unoptimized reaction temperature.	High temperatures can promote the decomposition of the diazo compound into a carbene or carbenium ion, which then rearranges to form alkenes.[1][2]
Solution for Side Products	The best approach to suppress these side reactions is to use the in situ generation method.[3] This maintains a very low concentration of the diazo compound. Slowly adding the tosylhydrazone salt to the reaction mixture or carefully controlling the temperature (optimal temperatures are often between 30-50°C) can also minimize the formation of these byproducts.[3]

Quantitative Data Summary

Table 1: Yields of Aryldiazomethanes via Vacuum Pyrolysis of Tosylhydrazone Sodium Salts.[4]

Benzaldehyde Tosylhydrazone Precursor	Diazo Compound Product	Yield (%)
p-MeC₆H₄CHNNHTs	p-MeC₆H₄CHN₂	52
m-MeC₆H₄CHNNHTs	m-MeC₆H₄CHN₂	55
p-FC₆H₄CHNNHTs	p-FC₆H₄CHN₂	69
m-FC₆H₄CHNNHTs	m-FC₆H₄CHN₂	59
Benzaldehyde Tosylhydrazone	Phenyldiazomethane	76-80

Table 2: Thermal Stability of Representative Diazo Compounds.[11]

Diazo Compound	Onset Decomposition Temp (Tonset, °C)	Enthalpy of Decomposition (ΔHD, kJ mol⁻¹)
Ethyl diazoacetate	134	-138
Methyl phenyldiazoacetate	114	-154
4-Nitrophenyl diazoacetate	118	-200
4-Methoxyphenyl diazoacetate	123	-157
1-Diazo-1-phenyl-2-propanone	75	-185

Note: Data was obtained via Differential Scanning Calorimetry (DSC) with a heating rate of 5 °C min⁻¹.

Experimental Protocols

Protocol 1: Preparation of Benzaldehyde Tosylhydrazone.[4]

• Add p-toluenesulfonylhydrazide (0.078 mol) to a 125-mL Erlenmeyer flask containing 25 mL of absolute methanol (B129727).

• Swirl the resulting slurry and rapidly add freshly distilled benzaldehyde (0.071 mol). An exothermic reaction will occur, and the solid will dissolve.

• Continue to swirl the flask. The benzaldehyde tosylhydrazone product will begin to crystallize within a few minutes.

• After 15 minutes, cool the mixture in an ice bath to maximize crystallization.

• Collect the product by vacuum filtration on a Büchner funnel, wash with a small amount of cold methanol, and air-dry. The typical yield is 87–93%.

Protocol 2: Generation of Phenyldiazomethane via Vacuum Pyrolysis.[4]

Caution: Diazo compounds are toxic and potentially explosive. This procedure must be conducted in a fume hood behind a safety shield.

• Place benzaldehyde tosylhydrazone (0.05 mol) in a 200-mL round-bottomed flask.

• Add a 1.0 M solution of sodium methoxide in methanol (51 mL, 0.051 mol) and swirl until the solid is completely dissolved.

• Remove the methanol using a rotary evaporator. Evacuate the flask at high vacuum (0.1 mm) for 2 hours to remove the last traces of solvent.

• Break up the resulting solid salt with a spatula. Fit the flask with a vacuum take-off adapter and a receiver flask.

• Cool the receiver flask in a dry ice–acetone bath (approx. -50°C) and evacuate the system to 0.1 mm.

• Immerse the flask containing the salt in an oil bath and heat to 90°C. The red phenyldiazomethane will distill and collect in the cold receiver. The yield is typically 76–80%.

Visual Diagrams

Caption: Workflow for generating phenyldiazomethane.

Caption: Desired vs. side reaction pathways.

Caption: Troubleshooting logic for low yield.

References

• 1. Bamford–Stevens reaction - Wikipedia [en.wikipedia.org]
• 2. jk-sci.com [jk-sci.com]
• 3. bristol.ac.uk [bristol.ac.uk]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. orgsyn.org [orgsyn.org]
• 6. Diazo compounds: synthesis, carbene generation and reactivity - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB01433F [pubs.rsc.org]
• 7. Diazo - Wikipedia [en.wikipedia.org]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. researchgate.net [researchgate.net]
• 10. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: Large-Scale Synthesis of Benzaldehyde Tosylhydrazone

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the large-scale synthesis of benzaldehyde (B42025) tosylhydrazone.

Frequently Asked Questions (FAQs)

Q1: What is benzaldehyde tosylhydrazone and why is it important in organic synthesis?

Benzaldehyde tosylhydrazone is an organic compound that serves as a crucial intermediate in various chemical transformations.[1] It is often used as a stable and safer precursor to generate diazo compounds in situ, which are highly reactive and can be hazardous to handle directly, especially on a large scale.[2][3][4] Its applications include, but are not limited to, the synthesis of carbenes for cyclopropanation and epoxidation reactions, as well as in olefination and homologation reactions.[2][5]

Q2: What are the primary safety concerns when handling benzaldehyde tosylhydrazone and its precursors on a large scale?

While benzaldehyde tosylhydrazone is considered a safer alternative to diazo compounds, several safety precautions are necessary.[4] Benzaldehyde can be irritating to the eyes, respiratory system, and skin.[1] The subsequent generation of diazo compounds from the tosylhydrazone salt is the main concern, as diazo compounds are toxic and potentially explosive.[2][3][6] Therefore, all manipulations involving the tosylhydrazone salt and its subsequent reactions should be conducted in a well-ventilated hood, and appropriate personal protective equipment (PPE), such as safety goggles, gloves, and protective clothing, should be worn.[1][6] Pyrolysis and distillation steps, in particular, should be performed behind a safety shield.[6]

Q3: What are the typical starting materials for the synthesis of benzaldehyde tosylhydrazone?

The synthesis typically involves the condensation reaction between benzaldehyde and p-toluenesulfonylhydrazide (also known as tosylhydrazine).[1][5][6]

Q4: What is the general stability of benzaldehyde tosylhydrazone?

Benzaldehyde tosylhydrazone is a colorless crystalline solid with good thermal stability at room temperature.[1] However, it can decompose when heated or exposed to light.[1] The stability of related tosylhydrazone salts can be influenced by their electronic nature; electron-rich salts tend to be more stable.[2] For long-term storage, it is recommended to keep the compound in the dark and at a reduced temperature, such as -20°C.[2]

Troubleshooting Guide

Low or Inconsistent Yield

Potential Cause	Troubleshooting Steps
Incomplete Reaction	- Monitor Reaction Progress: Use techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure the reaction has gone to completion.[7] - Optimize Reaction Time: Prolonged reaction times might not necessarily increase the yield and could lead to impurity formation.[7]
Suboptimal Reaction Temperature	- Temperature Control: A mildly exothermic reaction occurs upon mixing the reagents.[6] On a large scale, proper temperature control is crucial to prevent side reactions. Cooling the reaction mixture after the initial exotherm can promote crystallization and improve yield.[6]
Impure Starting Materials	- Benzaldehyde Purity: Benzaldehyde can oxidize to benzoic acid upon storage.[8] It is recommended to use freshly distilled benzaldehyde for the best results.[6] Washing with a mild base like sodium carbonate can remove acidic impurities.[8]
Poor Crystallization	- Solvent Choice: The reaction is often performed in a minimal amount of methanol (B129727).[2] Using the correct solvent volume is critical for efficient precipitation of the product. - Cooling: Cooling the reaction mixture in an ice bath after the initial reaction period is essential for maximizing the crystallization of the tosylhydrazone.[6]

Product Purity Issues

Potential Cause	Troubleshooting Steps
Presence of Unreacted Starting Materials	- Stoichiometry: While a 1:1 molar ratio is typical, a slight excess of one reagent may be used to drive the reaction to completion. However, this can complicate purification.[9] Using a slight excess of the less expensive or more easily removed reagent can be a strategic choice. - Washing: Washing the collected product with a small amount of cold methanol can help remove unreacted p-toluenesulfonylhydrazide.[6]
Formation of Side Products	- Temperature Control: Overheating during the reaction can lead to the formation of byproducts. Maintain the recommended temperature profile. - Atmosphere: For sensitive substrates, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation and other side reactions.[7]
Discoloration of the Final Product	- Light and Heat Sensitivity: Benzaldehyde tosylhydrazone can decompose upon exposure to light and heat.[1] Dry and store the final product in a dark, cool place.

Experimental Protocols

Synthesis of Benzaldehyde Tosylhydrazone

This protocol is adapted from a procedure published in Organic Syntheses.[6]

Materials:

• p-Toluenesulfonylhydrazide

• Freshly distilled Benzaldehyde

• Absolute Methanol

Procedure:

• In a suitable reaction vessel, add p-toluenesulfonylhydrazide.

• Add absolute methanol to create a slurry.

• While swirling the slurry, rapidly add freshly distilled benzaldehyde. A mildly exothermic reaction will occur, and the p-toluenesulfonylhydrazide will dissolve.

• Continue to swirl the mixture. The benzaldehyde tosylhydrazone will begin to crystallize within a few minutes.

• After approximately 15 minutes, cool the mixture in an ice bath to maximize crystallization.

• Collect the product by filtration using a Büchner funnel.

• Wash the collected solid with a small amount of cold methanol to remove any residual impurities.

• Dry the product under vacuum. The expected yield is typically high (87-93%).[6]

Visualizations

Caption: Workflow for the synthesis of benzaldehyde tosylhydrazone.

Caption: Troubleshooting decision tree for synthesis issues.

References

• 1. chembk.com [chembk.com]
• 2. bristol.ac.uk [bristol.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 5. Tosylhydrazone - Wikipedia [en.wikipedia.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. benchchem.com [benchchem.com]
• 8. Sciencemadness Discussion Board - Purification of benzaldehyde? - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. Reddit - The heart of the internet [reddit.com]

workup procedures for reactions involving benzaldehyde tosylhydrazone

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions (FAQs) for workup procedures involving benzaldehyde (B42025) tosylhydrazone.

Frequently Asked Questions (FAQs)

Q1: What are the best practices for synthesizing and purifying benzaldehyde tosylhydrazone?

A1: The synthesis is typically a straightforward condensation reaction between benzaldehyde and p-toluenesulfonylhydrazide in an alcohol solvent like methanol (B129727) or ethanol.[1][2] An acid catalyst, such as hydrochloric acid, can be used.[1] The reaction is often exothermic, and the product crystallizes out of the solution upon cooling.[2]

• Best Practices for Synthesis:

  • Use freshly distilled benzaldehyde to avoid impurities from oxidation (benzoic acid).

  • A slight excess of the tosylhydrazide can be used to ensure complete consumption of the aldehyde, but a near 1:1 ratio is generally recommended to simplify purification.[3]

  • The reaction can be monitored by Thin Layer Chromatography (TLC) to observe the disappearance of the starting aldehyde.[4]

• Purification:

  • The most common method for purification is recrystallization or simple washing. After the reaction, cooling the mixture in an ice bath promotes crystallization.[2]

  • The solid product can be collected by filtration, washed with a small amount of cold solvent (e.g., methanol) to remove unreacted starting materials, and then dried under vacuum.[2]

  • In many cases, the crude, dried tosylhydrazone is of sufficient purity for subsequent steps like the Shapiro or Bamford-Stevens reactions.[2][3]

Q2: My Shapiro or Bamford-Stevens reaction yield is consistently low. What are the common causes?

A2: Low yields in these reactions often stem from issues with reagents, reaction conditions, or the stability of intermediates.

• Reagent Quality: The most critical reagent is the strong base. Organolithium reagents (like n-BuLi or MeLi for the Shapiro reaction) are sensitive to moisture and air. Ensure your base is properly titrated and handled under an inert atmosphere (e.g., Argon or Nitrogen).[5][6]

• Incomplete Deprotonation: The Shapiro reaction requires two equivalents of a strong organolithium base.[5][7] The first equivalent deprotonates the N-H proton, and the second deprotonates the α-carbon. Using insufficient base will halt the reaction.

• Temperature Control: The initial deprotonation steps are typically performed at low temperatures (-78 °C to 0 °C) to prevent side reactions. Allowing the reaction to warm prematurely can lead to decomposition of the vinyllithium (B1195746) intermediate.

• Intermediate Stability: The diazo compounds formed as intermediates can be unstable.[2] In some protocols, these are generated and used in situ to minimize decomposition.[8][9]

• Workup Issues: The product alkene may be volatile, or it may be lost during the aqueous workup if not handled correctly. Ensure the organic layer is thoroughly separated and extracted.[10]

Q3: How can I control the regioselectivity (E/Z isomerism) of the resulting alkene?

A3: The choice of reaction (Shapiro vs. Bamford-Stevens) and the solvent system are key factors in determining the stereochemical outcome.

• Shapiro Reaction: This reaction typically favors the formation of the less substituted (kinetic) alkene product.[7][11] The regioselectivity is controlled by the site of the second deprotonation, which is sterically driven.

• Bamford-Stevens Reaction: In protic solvents, this reaction often proceeds through a carbocation intermediate, which can lead to rearrangements and a mixture of alkene products, often favoring the more thermodynamically stable (more substituted) isomer.[11][12] In aprotic solvents, a carbene intermediate is formed, which can also influence the product distribution.[11][12][13]

• Solvent Choice: For the Bamford-Stevens reaction, using aprotic solvents tends to favor the formation of Z-alkenes.[13] Protic solvents often yield a mixture of E- and Z-alkenes.[13]

Q4: During the aqueous workup, I am struggling with a persistent emulsion. What is the best way to resolve this?

A4: Emulsions are common when quenching reactions that contain finely divided solids or salts in a biphasic system.

• Add Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, making it more polar and helping to break the emulsion.

• Filter the Mixture: Pass the entire emulsified mixture through a pad of Celite or glass wool. This can help to break up the fine particles that are stabilizing the emulsion.

• Allow it to Stand: Sometimes, simply letting the separatory funnel sit undisturbed for an extended period can allow the layers to separate.

• Gentle Swirling: Instead of vigorous shaking, gently swirl or rock the separatory funnel to mix the layers. This reduces the formation of fine droplets that lead to emulsions.

Q5: What are the most effective methods for removing p-toluenesulfinate and other tosyl-containing byproducts after the reaction?

A5: The primary byproduct of tosylhydrazone decomposition is a salt of p-toluenesulfinic acid. Being ionic, it has high water solubility.

• Aqueous Extraction: The most effective method is a thorough aqueous workup. Washing the organic layer multiple times with water or a basic solution (e.g., dilute sodium bicarbonate) will extract the majority of the water-soluble tosyl byproducts.

• Column Chromatography: If byproducts persist, flash column chromatography on silica (B1680970) gel is very effective. The desired alkene product is typically much less polar than the tosyl-containing impurities.

• Precipitation: In some cases, if the product is highly nonpolar, the tosyl byproducts can be removed by concentrating the reaction mixture and triturating with a nonpolar solvent like hexane (B92381) or pentane, which will dissolve the product while leaving the polar impurities as a solid to be filtered off.

Q6: What are the critical safety precautions when generating diazo compounds from benzaldehyde tosylhydrazone?

A6: Diazo compounds are the key reactive intermediates in many reactions of tosylhydrazones. They are known to be toxic and potentially explosive, especially in concentrated form or upon heating.[2]

• Work in a Fume Hood: Always handle tosylhydrazones and conduct subsequent reactions in a well-ventilated chemical fume hood.[2]

• Use a Safety Shield: When performing reactions that involve heating or distillation of diazo intermediates (e.g., vacuum pyrolysis), always use a blast shield.[2]

• Keep Temperatures Low: Generate and react diazo compounds at low temperatures whenever possible to minimize the risk of violent decomposition.

• Avoid Isolation: Whenever possible, use protocols that generate and consume the diazo compound in situ to avoid isolating it.

• Quenching: Traces of unreacted diazo compounds should be safely destroyed by quenching with a mild acid, such as acetic acid.[2]

Troubleshooting Guide for Alkene Synthesis

Problem	Potential Cause(s)	Recommended Solution(s)
No reaction / Starting material recovered	1. Inactive base (e.g., n-BuLi).2. Insufficient amount of base.3. Reaction temperature is too low.	1. Use freshly titrated n-BuLi or other organolithium reagent.2. Ensure at least two equivalents of strong base are used for the Shapiro reaction.[5]3. Allow the reaction to warm slowly to the temperature specified in the protocol after the addition of base.
Formation of a complex mixture of products	1. (Bamford-Stevens) Reaction in protic solvent leading to carbocation rearrangements.[11]2. Reaction temperature too high, causing decomposition.3. Presence of oxygen or water, leading to side reactions.	1. For cleaner results, consider using aprotic conditions or switching to the Shapiro reaction for better regiochemical control.[7][11]2. Maintain careful temperature control throughout the reaction.3. Ensure the reaction is run under a dry, inert atmosphere.
Low yield after workup	1. Product is volatile and lost during solvent removal.2. Product is partially soluble in the aqueous layer.[10]3. Incomplete extraction from the aqueous layer.	1. Use a cold trap during rotary evaporation and remove solvent carefully.2. Back-extract the aqueous layer with the organic solvent to recover any dissolved product.3. Perform multiple extractions (e.g., 3x) with the organic solvent.
Crude product contains significant tosyl byproduct	1. Insufficient aqueous washing during workup.2. The byproduct salt precipitated and was carried along with the organic layer.	1. Wash the organic layer with water or brine at least 2-3 times.2. If a precipitate is present at the interface, filter the combined layers through Celite before separating.

Experimental Protocols

Protocol 1: Synthesis of Benzaldehyde Tosylhydrazone

This protocol is adapted from Organic Syntheses.[2]

• Preparation: In a 125 mL Erlenmeyer flask, add p-toluenesulfonylhydrazide (14.6 g, 0.078 mol) followed by 25 mL of absolute methanol.

• Reaction: While swirling the resulting slurry, add freshly distilled benzaldehyde (7.50 g, 0.071 mol). A mild exothermic reaction will occur, and the solids will dissolve.

• Crystallization: Within a few minutes, the benzaldehyde tosylhydrazone product will begin to crystallize. Continue swirling for 15 minutes.

• Isolation: Cool the flask in an ice bath to maximize crystallization. Collect the white crystalline product on a Büchner funnel.

• Washing & Drying: Wash the product with a small amount of cold methanol and dry it under vacuum. This procedure typically yields 17-18 g (87-93%) of product with a melting point of 124–125°C, which is often pure enough for subsequent steps.[2]

Protocol 2: Shapiro Reaction Workup

This is a general workup procedure following the formation of a vinyllithium intermediate from benzaldehyde tosylhydrazone.

• Quenching: While maintaining a low temperature (e.g., -78 °C or 0 °C), slowly and carefully quench the reaction by adding saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution or water. This step protonates the vinyllithium species to form the alkene.

• Extraction: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel. Add an appropriate organic solvent (e.g., diethyl ether, ethyl acetate) and water.

• Separation: Separate the organic layer. Extract the aqueous layer two more times with the organic solvent.

• Washing: Combine the organic extracts and wash them sequentially with water and then with saturated aqueous sodium chloride (brine) to remove water-soluble impurities.

• Drying: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).

• Concentration: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The remaining residue is the crude product, which can be purified further by column chromatography or distillation.

Comparative Data: Shapiro vs. Bamford-Stevens Reaction

Feature	Shapiro Reaction	Bamford-Stevens Reaction
Base	≥ 2 equivalents of strong organolithium (e.g., n-BuLi, MeLi)[5][6]	Strong base (e.g., NaOMe, NaH)[1][11][14]
Intermediate	Vinyllithium[5][6]	Carbene (aprotic solvent) or Carbenium ion (protic solvent)[11][13]
Typical Product	Less substituted alkene (Kinetic control)[7][11]	More substituted alkene (Thermodynamic control), often as a mixture[7][11]
Solvent	Aprotic (e.g., THF, Diethyl Ether, Hexane)	Protic (e.g., Ethylene Glycol) or Aprotic (e.g., Diglyme)

Experimental Workflow

Caption: Workflow for the synthesis of styrene from benzaldehyde via a tosylhydrazone intermediate.

References

• 1. Tosylhydrazone - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. Shapiro reaction - Wikipedia [en.wikipedia.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. chemistnotes.com [chemistnotes.com]
• 8. [2 + 2 + 1] Cycloaddition of N-tosylhydrazones, tert-butyl nitrite and alkenes: a general and practical access to isoxazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bristol.ac.uk [bristol.ac.uk]
• 10. How To [chem.rochester.edu]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. chemistnotes.com [chemistnotes.com]
• 13. Bamford–Stevens reaction - Wikipedia [en.wikipedia.org]
• 14. Bamford-Stevens Reaction [organic-chemistry.org]

Technical Support Center: Cross-Coupling Reactions of Benzaldehyde Tosylhydrazone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in cross-coupling reactions involving benzaldehyde (B42025) tosylhydrazone. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the common types of cross-coupling reactions where benzaldehyde tosylhydrazone is used?

A1: Benzaldehyde tosylhydrazone is a versatile coupling partner in several types of palladium-catalyzed cross-coupling reactions. These reactions are valued for their ability to form new carbon-carbon and carbon-heteroatom bonds.[1][2] The most common applications include:

• Suzuki-Miyaura Coupling: To form stilbene (B7821643) derivatives by coupling with boronic acids or esters.

• Heck-Type Reactions: To introduce a vinyl group by coupling with alkenes.[3][4]

• Sonogashira Coupling: To synthesize enynes by reacting with terminal alkynes.

• Buchwald-Hartwig Amination: For the formation of enamines.

N-tosylhydrazones, like the one derived from benzaldehyde, are often used as in situ precursors for diazo compounds, which then participate in the catalytic cycle.[5]

Q2: What is the general mechanism for the palladium-catalyzed cross-coupling of benzaldehyde tosylhydrazone?

A2: The reaction typically proceeds through a catalytic cycle involving a palladium catalyst. The key steps are:

• Base-mediated decomposition: The N-tosylhydrazone is converted to a diazo compound in the presence of a base.[6]

• Oxidative Addition: The aryl or vinyl halide/triflate adds to the Pd(0) catalyst to form a Pd(II) species.

• Carbene Formation: The diazo compound reacts with the Pd(II) complex to form a palladium carbene intermediate.[6]

• Migratory Insertion: The organic group from the oxidative addition step migrates to the carbene carbon.[6]

• β-Hydride Elimination: A hydrogen atom from the carbon adjacent to the palladium center is eliminated, forming the alkene product and a palladium-hydride species.

• Reductive Elimination/Base Regeneration: The Pd(0) catalyst is regenerated, often with the help of the base to remove the generated acid.[6]

Q3: How do I synthesize and handle benzaldehyde tosylhydrazone?

A3: Benzaldehyde tosylhydrazone can be readily prepared by the condensation of benzaldehyde with p-toluenesulfonylhydrazide.[7]

• Synthesis: A common procedure involves mixing p-toluenesulfonylhydrazide with freshly distilled benzaldehyde in methanol. A mildly exothermic reaction occurs, and the product crystallizes upon cooling. The solid product can be collected by filtration, washed with cold methanol, and dried.[7]

• Handling and Storage: Benzaldehyde tosylhydrazone is a relatively stable, crystalline solid.[2] It should be stored in a cool, dry place. While more stable than the corresponding diazo compound, it is good practice to handle it in a well-ventilated fume hood.

Troubleshooting Guides

Problem 1: Low or No Product Yield

Q: My cross-coupling reaction with benzaldehyde tosylhydrazone is giving a very low yield or no product at all. What are the potential causes and how can I troubleshoot this?

A: Low to no product yield is a common issue that can stem from several factors related to the catalyst, reagents, or reaction conditions. Below is a systematic guide to troubleshooting this problem.

Troubleshooting Workflow for Low/No Yield

Caption: Troubleshooting workflow for low or no product yield.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Inactive Catalyst	- Ensure that the active Pd(0) species is being generated. If using a Pd(II) salt, pre-activation may be necessary.[8] - Consider using modern palladium pre-catalysts which are more reliable.[8] - Increase the catalyst loading.
Impure Reagents	- Assess the purity of all starting materials, including the benzaldehyde tosylhydrazone, coupling partner, and base.[8] - Benzaldehyde can oxidize to benzoic acid; ensure it is freshly distilled before preparing the tosylhydrazone. - Ensure the base is of high purity and stored in a desiccator.[8]
Inappropriate Base or Solvent	- The choice of base is crucial for the in situ generation of the diazo compound. Screen different bases such as K₂CO₃, Cs₂CO₃, or organic bases. - The solvent can significantly impact solubility and reaction rate. Anhydrous and degassed solvents like dioxane, THF, or toluene (B28343) are commonly used.[9]
Suboptimal Reaction Conditions	- The reaction may be sluggish at lower temperatures. Try increasing the reaction temperature.[8] - Low concentration can slow down the reaction; consider increasing the concentration of your reagents.[8]
Oxygen or Moisture Contamination	- Palladium catalysts, particularly Pd(0) species, are sensitive to oxygen. Ensure the reaction is set up under a strictly inert atmosphere (e.g., argon or nitrogen).[10] - Use anhydrous solvents and reagents to avoid unwanted side reactions.

Problem 2: Catalyst Deactivation Leading to Incomplete Conversion

Q: My reaction starts but then stalls, leading to incomplete conversion of the starting material. I suspect catalyst deactivation. What are the common deactivation pathways and how can I mitigate them?

A: Catalyst deactivation is a significant issue in palladium-catalyzed cross-coupling reactions. It can occur through several mechanisms, leading to a halt in the catalytic cycle.

Common Catalyst Deactivation Pathways

Caption: Common pathways for palladium catalyst deactivation.

Quantitative Impact of Reaction Parameters on Catalyst Stability (Illustrative)

Parameter	Condition A	Yield A	Condition B	Yield B	Comment
Ligand Choice	Standard Phosphine (B1218219) (e.g., PPh₃)	45%	Bulky Biaryl Phosphine (e.g., XPhos)	85%	Bulky ligands can protect the metal center and prevent aggregation.[5]
Ligand:Pd Ratio	1:1	50%	2:1	80%	An excess of ligand can help stabilize the catalyst.[8]
Temperature	120 °C	60% (stalls after 2h)	100 °C	90% (completes in 8h)	Higher temperatures can accelerate deactivation pathways.
Base	Strong, nucleophilic base	30%	Weaker, non-nucleophilic base	75%	Strong nucleophilic bases can sometimes act as catalyst poisons.

Solutions to Mitigate Catalyst Deactivation:

• Ligand Selection: The choice of ligand is critical for catalyst stability. Sterically hindered and electron-rich ligands, such as dialkylbiaryl phosphines (e.g., SPhos, XPhos), can stabilize the palladium center and prevent aggregation into inactive palladium black.[5][11]

• Ligand-to-Metal Ratio: Using a slight excess of the phosphine ligand relative to the palladium source can help maintain the integrity of the catalytically active species.[8]

• Control of Reaction Temperature: While higher temperatures can increase reaction rates, they can also accelerate catalyst decomposition. Finding an optimal temperature that balances reaction speed and catalyst stability is key.

• Purity of Reagents: Impurities in the starting materials or solvents can act as catalyst poisons. For instance, sulfur-containing compounds are notorious for poisoning palladium catalysts. Ensure all reagents are of high purity.

• Choice of Base: The base can influence catalyst stability. Some strong bases can degrade ligands or the catalyst itself. It is often beneficial to screen different bases to find one that is effective for the reaction but minimally detrimental to the catalyst.

Problem 3: Formation of Side Products

Q: My reaction is producing significant amounts of side products, such as homocoupling of the coupling partner or decomposition of the tosylhydrazone. How can I improve the selectivity of my reaction?

A: The formation of side products indicates that competing reaction pathways are occurring. Optimizing the reaction conditions can help to favor the desired cross-coupling pathway.

Troubleshooting Workflow for Poor Selectivity

Caption: Troubleshooting guide for poor reaction selectivity.

Common Side Products and Their Mitigation:

Side Product	Potential Cause	Suggested Solution
Homocoupling of Boronic Acid (in Suzuki Coupling)	Presence of oxygen or use of a Pd(II) source without complete reduction to Pd(0).[9]	- Rigorously degas the reaction mixture and maintain a strict inert atmosphere. - Use a Pd(0) source or a reliable pre-catalyst.
Benzaldehyde Azine	Dimerization of the diazo intermediate.	- This can be concentration-dependent. Try adding the benzaldehyde tosylhydrazone solution slowly to the reaction mixture using a syringe pump. - A more active catalyst that traps the diazo intermediate faster can also help.
Stilbene (from homocoupling of tosylhydrazone)	Can occur under certain conditions, especially if the oxidative addition partner is slow to react.	- Ensure the stoichiometry of the coupling partners is optimized. - Use a more reactive coupling partner if possible (e.g., aryl iodide instead of aryl chloride).
Protodeboronation (in Suzuki Coupling)	The boronic acid reacts with a proton source to revert to the corresponding arene.	- Use anhydrous conditions. - The choice of base can be critical; sometimes fluoride (B91410) bases can mitigate this issue.

Experimental Protocols

General Procedure for Palladium-Catalyzed Cross-Coupling of Benzaldehyde Tosylhydrazone with an Aryl Halide (Illustrative)

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup:

  • To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), the coupling partner (e.g., boronic acid, 1.2 equiv), and the base (e.g., K₂CO₃, 2.0 equiv).

  • Seal the vial with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Reagent Addition:

  • Under a positive flow of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv) and any additional ligand.

  • Add benzaldehyde tosylhydrazone (1.1 equiv).

  • Add the anhydrous, degassed solvent (e.g., 1,4-dioxane) via syringe.

• Reaction Execution:

  • Place the sealed vial in a preheated oil bath or heating block at the desired temperature (e.g., 100 °C).

  • Stir the reaction mixture vigorously.

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel.

Note: The specific catalyst, ligand, base, solvent, and temperature should be chosen based on literature precedents for the specific type of cross-coupling reaction being performed. A ligand-free protocol using Pd(PPh₃)₂Cl₂ as a catalyst with LiOtBu as the base in 1,4-dioxane (B91453) at 100 °C has been reported for the coupling of tosylhydrazones with aryl halides.[12]

References

• 1. Tosylhydrazones: new uses for classic reagents in palladium-catalyzed cross-coupling and metal-free reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Visible Light Induced Brønsted Acid Assisted Pd-Catalyzed Alkyl Heck Reaction of Diazo Compounds and N-Tosylhydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Yoneda Labs [yonedalabs.com]
• 10. benchchem.com [benchchem.com]
• 11. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Palladium Catalyzed Coupling of Tosylhydrazones with Aryl and Heteroaryl Halides in the Absence of External Ligands: Synthesis of Substituted Olefins [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to Alkene Synthesis: Shapiro vs. Bamford-Stevens Reaction

For researchers, scientists, and professionals in drug development, the efficient synthesis of alkenes is a cornerstone of molecular construction. The Shapiro and Bamford-Stevens reactions are two powerful methods for converting ketones and aldehydes into alkenes via tosylhydrazone intermediates. While they share a common starting material, their mechanistic pathways, reaction conditions, and, most importantly, product outcomes differ significantly. This guide provides an objective comparison of these two reactions, supported by experimental data and detailed protocols to aid in the selection of the optimal method for a given synthetic challenge.

At a Glance: Key Differences

Feature	Shapiro Reaction	Bamford-Stevens Reaction
Base	Two or more equivalents of a strong organolithium base (e.g., n-BuLi, MeLi)	Strong bases such as sodium methoxide (B1231860) (NaOMe), sodium hydride (NaH), or sodium amide (NaNH₂) [cite: 1, 2]
Intermediate	Dianion followed by a vinyllithium (B1195746) species	Diazo compound, which can lead to a carbenium ion (protic solvent) or a carbene (aprotic solvent) [cite: 2, 3]
Regioselectivity	Forms the less substituted (kinetic) alkene	Forms the more substituted (thermodynamic) alkene [cite: 1, 2, 5]
Key Advantage	The vinyllithium intermediate can be trapped with various electrophiles, allowing for further functionalization.	Milder basic conditions compared to the Shapiro reaction.
Common Solvents	Aprotic solvents such as diethyl ether, hexane, or tetramethylethylenediamine (TMEDA)	Can be performed in both protic (e.g., ethylene (B1197577) glycol) and aprotic solvents (e.g., diglyme) [cite: 3, 5]

Delving into the Mechanisms and Regioselectivity

The divergent outcomes of the Shapiro and Bamford-Stevens reactions are a direct result of their distinct mechanistic pathways.

The Shapiro reaction proceeds under kinetic control. [cite: 2, 5] The use of two equivalents of a very strong organolithium base leads to the formation of a dianion. This is followed by the elimination of the tosyl group and nitrogen gas to generate a vinyllithium intermediate. [cite: 8] The initial deprotonation to form the dianion occurs at the less sterically hindered α-carbon, thus dictating the position of the resulting double bond and leading to the less substituted alkene. A significant advantage of this reaction is that the vinyllithium intermediate can be quenched with an electrophile other than a proton, providing a route to a variety of substituted alkenes.

In contrast, the Bamford-Stevens reaction typically yields the more stable, thermodynamically favored alkene. [cite: 1, 2, 5] The reaction proceeds through a diazo intermediate. In protic solvents, this intermediate can be protonated to form a diazonium ion, which then loses nitrogen to generate a carbocation. This carbocation intermediate allows for rearrangements to form the most stable alkene. In aprotic solvents, the diazo compound decomposes to a carbene, which then undergoes a 1,2-hydride shift to form the alkene. [cite: 3] The use of aprotic solvents in the Bamford-Stevens reaction can lead to a predominance of the Z-alkene. [cite: 3]

Illustrative Example: 2-Methylcyclohexanone (B44802) Tosylhydrazone

The regioselectivity of these reactions is clearly demonstrated in the decomposition of 2-methylcyclohexanone tosylhydrazone. The Shapiro reaction yields the kinetic product, 3-methylcyclohexene, in high yield. [cite: 9] Conversely, the Bamford-Stevens reaction affords the thermodynamically more stable product, 1-methylcyclohexene. [cite: 5]

Caption: Regiochemical outcome for 2-methylcyclohexanone tosylhydrazone.

Quantitative Data Comparison

Substrate	Reaction	Conditions	Product(s)	Yield	Reference
Camphor (B46023) Tosylhydrazone	Shapiro	MeLi, Ether	2-Bornene	Not specified	[1]
Camphor Tosylhydrazone	Bamford-Stevens	NaH, Diglyme	Camphene, Tricyclene	Not specified
2-Methylcyclohexanone Tosylhydrazone	Shapiro	MeLi, Ether	3-Methylcyclohexene	98%	[1]
2-Methylcyclohexanone Tosylhydrazone	Bamford-Stevens	NaOMe, Ethylene Glycol	1-Methylcyclohexene	Not specified	[2]
Bicyclo[5.4.0]undec-9-en-2-one Tosylhydrazone	Shapiro	MeLi, TMEDA	Bicyclo[5.4.0]undeca-2,9-diene	52%	[3]
Phenylacetone Tosylhydrazone	Shapiro	MeLi, Ether	Allylbenzene	70%	[1]

Experimental Protocols

Shapiro Reaction: Synthesis of 2-Bornene from Camphor Tosylhydrazone[1]

1. Materials:

• Camphor tosylhydrazone (32.0 g, 0.10 mol)

• Dry diethyl ether (450 mL)

• Methyllithium (B1224462) (1.6 N in ether, 150 mL, 0.24 mol)

• Pentane (B18724)

• Anhydrous sodium sulfate

• Water

2. Procedure:

• A dry 1-L three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer is charged with camphor tosylhydrazone and 400 mL of dry diethyl ether.

• The flask is cooled in a water bath (20–25 °C).

• Methyllithium solution is added dropwise over 1 hour, maintaining the temperature at 20–25 °C.

• The resulting yellow-orange solution is stirred for 8–9 hours, during which a precipitate of lithium p-toluenesulfinate forms.

• Excess methyllithium is quenched by the careful addition of a small amount of water, followed by an additional 200 mL of water.

• The layers are separated, and the aqueous phase is extracted twice with 100-mL portions of ether.

• The combined ethereal extracts are washed with four 250-mL portions of water and dried over anhydrous sodium sulfate.

• The ether is removed by distillation, and the product is purified by codistillation with pentane and subsequent column chromatography to yield 2-bornene.

Bamford-Stevens Reaction: Synthesis of Phenyldiazomethane (B1605601) from Benzaldehyde (B42025) Tosylhydrazone[4]

1. Materials:

• Benzaldehyde tosylhydrazone (13.71 g, 0.05 mol)

• Sodium methoxide in methanol (B129727) (1.0 M solution, 51 mL, 0.051 mol)

• Methanol

2. Procedure:

• In a 200-mL round-bottomed flask, benzaldehyde tosylhydrazone is dissolved in the sodium methoxide solution.

• The methanol is removed using a rotary evaporator, and the resulting solid salt is dried under vacuum for 2 hours.

• The flask containing the dry salt is fitted for vacuum distillation with a receiver flask cooled to -50 °C.

• The flask is heated in an oil bath to 90 °C under vacuum (0.1 mm).

• The red phenyldiazomethane distills and is collected in the cooled receiver flask. The yield is typically high, and the product is obtained free of solvent.

Visualizing the Mechanistic Pathways

The following diagrams, generated using Graphviz, illustrate the distinct mechanistic pathways of the Shapiro and Bamford-Stevens reactions.

Caption: Shapiro reaction mechanism workflow.

Caption: Bamford-Stevens reaction mechanism workflow.

Conclusion

Both the Shapiro and Bamford-Stevens reactions are valuable tools for the synthesis of alkenes from carbonyl compounds. The choice between them hinges on the desired regiochemical outcome. The Shapiro reaction is the method of choice for the synthesis of less substituted, kinetically controlled alkenes and offers the unique advantage of trapping a vinyllithium intermediate for further functionalization. In contrast, the Bamford-Stevens reaction is ideal for the preparation of the more substituted, thermodynamically stable alkene. A careful consideration of the target molecule and the mechanistic nuances of each reaction will guide the synthetic chemist to the most effective and efficient route.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. adichemistry.com [adichemistry.com]
• 3. arkat-usa.org [arkat-usa.org]

A Comparative Guide to Benzaldehyde Tosylhydrazone and Other Diazo Precursors for Researchers

In the realm of synthetic chemistry, the generation of diazo compounds is a critical step for a multitude of transformations, including cyclopropanations, C-H insertions, and Wolff rearrangements. Historically, the direct handling of diazomethane (B1218177) and other low molecular weight diazo compounds has been fraught with safety concerns due to their toxicity and explosive nature.[1][2] This has led to the development of safer, more stable precursors that can generate diazo compounds in situ. Among these, benzaldehyde (B42025) tosylhydrazone has emerged as a widely used and reliable option.

This guide provides a comprehensive comparison of benzaldehyde tosylhydrazone with other common diazo precursors, offering experimental data, detailed protocols, and mechanistic insights to aid researchers in selecting the most suitable reagent for their specific needs.

Benzaldehyde Tosylhydrazone: A Stable and Versatile Diazo Precursor

Benzaldehyde tosylhydrazone is a crystalline solid that is easily prepared from the condensation of benzaldehyde and p-toluenesulfonylhydrazide.[3] Its stability and ease of handling make it an attractive alternative to gaseous diazomethane.[4] The generation of the corresponding diazo compound, phenyldiazomethane (B1605601), is typically achieved through the Bamford-Stevens reaction, which involves the treatment of the tosylhydrazone with a base.[5][6]

One of the primary advantages of using tosylhydrazones is the ability to generate the diazo compound in situ, thereby avoiding the accumulation of hazardous diazo species.[7][8] This approach has been successfully applied in a variety of transformations, including epoxidation and cyclopropanation reactions.[9][10]

Comparison with Other Diazo Precursors

While benzaldehyde tosylhydrazone offers significant advantages, a variety of other diazo precursors are also employed in organic synthesis. The choice of precursor often depends on the desired diazo compound, the reaction scale, and the tolerance of the substrate to the reaction conditions. A summary of key comparative data is presented in the tables below.

Quantitative Comparison of Diazo Synthesis Methods

Precursor/Method	Target Diazo Compound	Reagents	Solvent	Yield (%)	Reference
Benzaldehyde Tosylhydrazone	Phenyldiazomethane	Sodium methoxide (B1231860)	Methanol (B129727) (salt formation), then vacuum pyrolysis	87-93 (hydrazone), high (diazo)	[3]
Acylsilanes/germanes Tosylhydrazones	Silyl/germyldiazoalkanes	n-Butyllithium	Tetrahydrofuran	Excellent	[11]
Diazo-Transfer	Ethyl diazoacetate	p-Acetamidobenzenesulfonyl azide, DBU	Acetonitrile	Not specified	[2]
Oxidation of Hydrazone	Diphenyldiazomethane	Lead tetraacetate, base	Not specified	High	[2]
N-Alkyl-N-nitroso compounds	Diazomethane	Base	Ether/water	>90	[12]

Table 1: Comparison of Yields for Various Diazo Synthesis Methods. This table highlights the high yields achievable with tosylhydrazone-based methods and provides context with other common synthetic routes.

Qualitative Comparison of Diazo Precursors

Feature	Benzaldehyde Tosylhydrazone	N-Triftosylhydrazones	Diazo-Transfer Reagents (e.g., Tosyl Azide)	N-Nitroso Compounds
Stability	High (crystalline solid)	Generally stable solids	Potentially explosive	Often unstable, carcinogenic
Safety	Good (enables in situ generation)	Good	High risk (azides are explosive)	High risk (carcinogenic)
Ease of Preparation	Simple condensation	Simple condensation	Requires handling of azides	Multi-step, hazardous precursors
Reaction Conditions	Basic (alkoxides, alkyllithiums)	Milder conditions than tosylhydrazones	Basic (DBU, triethylamine)	Basic
Byproducts	Toluenesulfinate salts	Trifluoromethanesulfinate salts	Sulfonamides	Varies

Table 2: Qualitative Performance Comparison of Different Diazo Precursors. This table provides a high-level overview of the key practical considerations for selecting a diazo precursor.

Experimental Protocols

Synthesis of Benzaldehyde Tosylhydrazone

This protocol is adapted from Organic Syntheses.[3]

Materials:

• p-Toluenesulfonylhydrazide (14.6 g, 0.078 mol)

• Freshly distilled benzaldehyde (7.50 g, 0.071 mol)

• Absolute methanol (25 mL)

Procedure:

• In a 125-mL Erlenmeyer flask, add p-toluenesulfonylhydrazide to absolute methanol to form a slurry.

• While swirling, rapidly add the freshly distilled benzaldehyde. A mild exothermic reaction will occur, and the solid will dissolve.

• Continue to swirl the mixture. The benzaldehyde tosylhydrazone will begin to crystallize within a few minutes.

• After 15 minutes, cool the flask in an ice bath.

• Collect the crystalline product by filtration using a Büchner funnel.

• Wash the product with a small amount of cold methanol.

• Dry the product under vacuum.

Expected Yield: 16.97–18.19 g (87–93%) of benzaldehyde tosylhydrazone as a white crystalline solid.[3]

In Situ Generation of Phenyldiazomethane from Benzaldehyde Tosylhydrazone (Bamford-Stevens Reaction)

This is a general representation of the initial steps for the in situ generation of a diazo compound from a tosylhydrazone salt.[3][4]

Materials:

• Benzaldehyde tosylhydrazone (13.71 g, 0.05 mol)

• 1.0 M Sodium methoxide in methanol (51 mL, 0.051 mol)

Procedure:

• In a round-bottomed flask, dissolve benzaldehyde tosylhydrazone in the sodium methoxide solution by swirling.

• Remove the methanol using a rotary evaporator.

• Further dry the resulting sodium salt of the tosylhydrazone under high vacuum for 2 hours.

• The solid salt is now the precursor for the generation of phenyldiazomethane upon heating (pyrolysis) or by reaction in a suitable solvent.

Caution: Diazo compounds are toxic and potentially explosive. All manipulations should be performed in a well-ventilated fume hood behind a safety shield.[3]

Reaction Mechanisms and Workflows

The generation of a diazo compound from a tosylhydrazone proceeds via the Bamford-Stevens reaction. The initial step is the deprotonation of the tosylhydrazone by a base to form an anion, which then eliminates the toluenesulfinate group to yield the diazo compound.[6]

Figure 1. Bamford-Stevens reaction pathway for the formation of phenyldiazomethane.

The subsequent fate of the diazo compound depends on the reaction conditions. In protic solvents, it can decompose to a carbenium ion, while in aprotic solvents, it can form a carbene.[5][13] The related Shapiro reaction utilizes alkyllithium bases to generate vinyl lithium species from tosylhydrazones, proceeding through a similar diazo intermediate but favoring the formation of the less substituted alkene.[14][15][16]

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Diazo Compounds: Versatile Tools for Chemical Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 5. Bamford–Stevens reaction - Wikipedia [en.wikipedia.org]
• 6. grokipedia.com [grokipedia.com]
• 7. worldscientific.com [worldscientific.com]
• 8. Item - The use of tosylhydrazone salts as a safe alternative for handling diazo compounds and their applications in organic synthesis - University of Sussex - Figshare [sussex.figshare.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. bristol.ac.uk [bristol.ac.uk]
• 11. cdnsciencepub.com [cdnsciencepub.com]
• 12. Diazo compounds: synthesis, carbene generation and reactivity - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB01433F [pubs.rsc.org]
• 13. adichemistry.com [adichemistry.com]
• 14. alfa-chemistry.com [alfa-chemistry.com]
• 15. grokipedia.com [grokipedia.com]
• 16. chemistnotes.com [chemistnotes.com]

A Comparative Guide to Alternative Reagents for Carbene Generation Beyond Benzaldehyde Tosylhydrazone

For researchers, scientists, and drug development professionals engaged in the synthesis of complex organic molecules, the generation of carbenes is a fundamental tool for constructing key structural motifs such as cyclopropanes and for facilitating C-H insertion reactions. While benzaldehyde (B42025) tosylhydrazone has been a traditional precursor for the corresponding carbene, a range of alternative reagents have emerged, offering distinct advantages in terms of reactivity, safety, and substrate scope. This guide provides an objective comparison of the performance of these alternatives, supported by experimental data and detailed protocols.

Performance Comparison of Carbene Precursors

The choice of a carbene precursor is a critical decision in synthetic planning, balancing factors such as the desired carbene's reactivity, the stability and safety of the precursor, and the conditions required for carbene generation. The following table summarizes the performance of several common alternatives to benzaldehyde tosylhydrazone, focusing on the benchmark cyclopropanation of styrene (B11656).

Carbene Precursor	Carbene Generated	Typical Catalyst/Conditions	Product (Cyclopropanation of Styrene)	Yield (%)	Key Advantages	Key Disadvantages
Benzaldehyde Tosylhydrazone	Phenylcarbene	Base (e.g., NaH), Heat (90-110 °C)	1-phenylcyclopropane	Variable, often moderate	Readily available from benzaldehyde.	High temperatures required, limited functional group tolerance.[1][2][3]
Benzaldehyde N-Triftosylhydrazone	Phenylcarbene	Base (e.g., K₂CO₃), Low Temp. (-40 to RT)	1-phenylcyclopropane	Generally high	Low decomposition temperature, broader functional group tolerance, higher reactivity.[1][2][3]	N-triftosylhydrazide is more expensive than tosylhydrazide.
Tosylhydrazone Salts	Corresponding Diazoalkane (in situ)	Heat (30-40 °C), Phase-Transfer Catalyst	Varies with aldehyde/ketone precursor	Good to excellent	Safer in-situ generation of diazo compounds, avoids isolation of potentially explosive intermediates.[4]	Requires preparation of the salt.
Diazomethane (B1218177) (from Diazald®)	Methylene (:CH₂)	Heat or light, or Cu/Rh catalysts	Cyclopropane (B1198618)	High	Highly reactive, clean byproducts (N₂).	Extremely toxic and explosive, requires specialized glassware.
Trimethylsilyldiazomethane (TMS-diazomethane)	Trimethylsilylcarbene	Cu/Rh catalysts	1-trimethylsilyl-2-phenylcyclopropane	Good to high	Safer alternative to diazomethane (non-explosive), commercially available.[5]	Highly toxic, reagent cost.
Ethyl Diazoacetate (EDA)	Ethoxycarbonylcarbene	Rh₂(OAc)₄, Cu(acac)₂ (RT)	Ethyl 2-phenylcyclopropane-1-carboxylate	10-99%	Commercially available, well-studied reactivity, high yields with appropriate catalysts.[5][6][7]	Can undergo side reactions (e.g., dimerization).
Aryldiazoacetates & Triarylborane Catalyst	Aryl(alkoxycarbonyl)carbene	B(C₆F₅)₃ (10 mol%)	Substituted 2-phenylcyclopropane-1-carboxylates	up to 90%	Metal-free catalysis, high diastereoselectivity.[8][9][10][11]	Limited to specific diazoester types.

Reaction Pathways and Experimental Workflows

The generation of carbenes from these precursors can proceed through several distinct pathways, including the formation of diazo intermediates and direct generation of metal carbenoids.

Caption: General pathways for carbene generation from N-sulfonylhydrazones and diazo compounds.

The selection of a suitable carbene precursor often depends on the desired transformation and the functional groups present in the substrate. The following workflow can guide the decision-making process.

Caption: Decision workflow for selecting a carbene generation method.

Experimental Protocols

1. Carbene Generation from Benzaldehyde N-Triftosylhydrazone

N-Triftosylhydrazones are highly effective precursors for the low-temperature generation of diazo compounds and subsequent carbenes.

Synthesis of Benzaldehyde N-Triftosylhydrazone: To a solution of 2-(trifluoromethyl)benzenesulfonohydrazide (B7836311) (1.0 eq) in methanol (B129727) is added benzaldehyde (1.0 eq). The mixture is stirred at room temperature for 1-2 hours, during which time a precipitate forms. The solid is collected by filtration, washed with cold methanol, and dried under vacuum to yield the N-triftosylhydrazone.

Cyclopropanation of Styrene: To a stirred solution of benzaldehyde N-triftosylhydrazone (1.2 eq) and styrene (1.0 eq) in a suitable solvent (e.g., CH₂Cl₂) at 0 °C is added a base (e.g., K₂CO₃, 2.0 eq). The reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours. The reaction is then quenched with water, and the aqueous layer is extracted with CH₂Cl₂. The combined organic layers are dried over Na₂SO₄, filtered, and concentrated under reduced pressure. The residue is purified by column chromatography on silica (B1680970) gel to afford the desired cyclopropane product.

2. In-situ Generation of Diazo Compounds from Tosylhydrazone Salts

This method provides a safer alternative to handling isolated diazo compounds.[4]

Preparation of the Tosylhydrazone Salt: Benzaldehyde tosylhydrazone (1.0 eq) is dissolved in a minimal amount of a suitable solvent (e.g., THF). A solution of a base (e.g., sodium methoxide, 1.0 eq) in methanol is added dropwise at 0 °C. The solvent is then removed under reduced pressure to yield the tosylhydrazone salt, which can be used directly or stored under an inert atmosphere.

In-situ Cyclopropanation: A mixture of the tosylhydrazone salt (1.5 eq), styrene (1.0 eq), and a phase-transfer catalyst (e.g., 18-crown-6, 0.1 eq) in a non-polar solvent (e.g., toluene) is heated to 30-40 °C. A solution of a rhodium catalyst (e.g., Rh₂(OAc)₄, 0.01 eq) in the same solvent is added slowly over several hours. The reaction is monitored by TLC. Upon completion, the mixture is cooled to room temperature, filtered, and the filtrate is concentrated. The residue is purified by column chromatography.

3. Rhodium-Catalyzed Cyclopropanation with Ethyl Diazoacetate (EDA)

This is a widely used and high-yielding method for the synthesis of cyclopropanecarboxylates.[5][6][7]

Procedure: To a solution of styrene (5.0 eq) and dirhodium tetraacetate (Rh₂(OAc)₄, 0.002 eq) in a suitable solvent (e.g., CH₂Cl₂) at room temperature is added ethyl diazoacetate (1.0 eq) dropwise over a period of 4-6 hours using a syringe pump. The addition is kept slow to maintain a low concentration of the diazo compound. After the addition is complete, the reaction mixture is stirred for an additional hour. The solvent is then removed under reduced pressure, and the residue is purified by column chromatography on silica gel to give the ethyl 2-phenylcyclopropane-1-carboxylate as a mixture of diastereomers.

4. Triarylborane-Catalyzed Cyclopropanation with an Aryldiazoacetate

This metal-free approach offers high diastereoselectivity.[8][9][10][11]

Procedure: In a glovebox, a solution of tris(pentafluorophenyl)borane (B72294) (B(C₆F₅)₃, 0.1 eq) in CH₂Cl₂ is added to a solution of the aryldiazoacetate (1.0 eq) and styrene (1.2 eq) in CH₂Cl₂ at room temperature. The reaction mixture is stirred for the time indicated by TLC analysis (typically 1-4 hours). The reaction is then quenched by the addition of a small amount of triethylamine. The solvent is removed in vacuo, and the crude product is purified by flash column chromatography on silica gel.

Safety Considerations

• Diazo Compounds: Diazomethane and other volatile diazo compounds are extremely toxic and potentially explosive.[9] They should only be handled by trained personnel in a well-ventilated fume hood using specialized glassware with fire-polished joints. The use of a blast shield is highly recommended.

• Trimethylsilyldiazomethane (TMS-diazomethane): While considered a safer, non-explosive alternative to diazomethane, TMS-diazomethane is still highly toxic and should be handled with extreme care in a fume hood.[5]

• Tosylhydrazones and their Salts: These are generally stable, crystalline solids that are much safer to handle than diazo compounds. Their use for the in-situ generation of diazo compounds is a recommended safety practice.[4]

This guide provides a starting point for selecting and implementing alternative reagents for carbene generation. The choice of reagent and reaction conditions should always be tailored to the specific substrate and desired outcome, with careful consideration of the associated safety hazards.

References

• 1. semanticscholar.org [semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. N-Triftosylhydrazones: A New Chapter for Diazo-Based Carbene Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Item - The use of tosylhydrazone salts as a safe alternative for handling diazo compounds and their applications in organic synthesis - University of Sussex - Figshare [sussex.figshare.com]
• 5. Highly cis-selective cyclopropanations with ethyl diazoacetate using a novel Rh(I) catalyst with a chelating N-heterocyclic iminocarbene ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Catalytic cyclopropanation of electron deficient alkenes mediated by chiral and achiral sulfides: scope and limitations in reactions involving phenyldiazomethane and ethyl diazoacetate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for Benzaldehyde Tosylhydrazone

For Researchers, Scientists, and Drug Development Professionals

Method Comparison Overview

The selection of an appropriate analytical technique is contingent on various factors including the sample matrix, required sensitivity, and the specific goals of the analysis (e.g., routine quality control versus impurity profiling). Below is a summary of the comparative performance of the discussed methods.

Table 1: Comparison of Analytical Method Performance

Parameter	Proposed RP-HPLC-UV	Gas Chromatography-Mass Spectrometry (GC-MS)	UV-Vis Spectrophotometry
Specificity	High (with appropriate column and mobile phase)	Very High (separation and mass fragmentation)	Low (potential for interference from other UV-absorbing compounds)
Sensitivity	Good (LOD and LOQ in the µg/mL range)	Excellent (LOD and LOQ in the sub-µg/mL range)	Moderate (dependent on molar absorptivity)
Linearity	Excellent (typically r > 0.999)	Excellent (typically r > 0.99)	Good (adherence to Beer-Lambert law over a defined range)
Precision	High (RSD < 2%)	High (RSD < 5%)	Moderate (instrument and sample handling dependent)
Accuracy	High (recoveries typically 98-102%)	High (recoveries typically 95-105%)	Moderate to High (matrix dependent)
Sample Throughput	High	Moderate	Very High
Instrumentation Cost	Moderate	High	Low
Typical Application	Quantification, purity assessment, stability testing	Impurity identification, quantification in complex matrices	Rapid quantification in simple matrices

Proposed Analytical Method: Reversed-Phase HPLC with UV Detection

A reversed-phase HPLC method with UV detection is proposed for the routine analysis of benzaldehyde (B42025) tosylhydrazone. This method is adapted from validated methods for benzaldehyde and would require full validation for benzaldehyde tosylhydrazone according to ICH Q2(R1) guidelines.

Proposed HPLC Method Parameters

Parameter	Proposed Condition	Justification
Column	C18 (e.g., Zorbax StableBond C18, 250 x 4.6 mm, 5 µm)	Provides good retention and separation for aromatic compounds.
Mobile Phase	Isocratic mixture of Acetonitrile and Water (e.g., 60:40 v/v)	A common mobile phase for compounds of similar polarity. The ratio may need optimization.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Injection Volume	10 µL	A typical injection volume to ensure good peak shape and sensitivity.
Column Temperature	25 °C	Ambient temperature is often sufficient, but temperature control enhances reproducibility.
Detection Wavelength	~280 nm	Benzaldehyde tosylhydrazone is expected to have a strong UV absorbance in this region due to the aromatic rings and the hydrazone chromophore. The optimal wavelength should be determined by UV scan.
Internal Standard	Toluene or a structurally similar, stable compound	To improve the precision of quantitative analysis.

Experimental Protocol: HPLC Method Validation

The validation of the proposed HPLC method should be conducted in accordance with the International Council for Harmonisation (ICH) guidelines.

1. System Suitability:

• Inject a standard solution multiple times (e.g., n=6).

• Calculate the relative standard deviation (RSD) for peak area and retention time.

• Acceptance criteria: RSD < 2%.

2. Specificity:

• Analyze a blank sample (diluent), a placebo sample (if applicable), and a sample spiked with benzaldehyde tosylhydrazone.

• Assess for any interfering peaks at the retention time of the analyte.

• Potential impurities to consider based on synthesis are unreacted benzaldehyde and p-toluenesulfonylhydrazide.[1][2]

3. Linearity:

• Prepare a series of at least five concentrations of benzaldehyde tosylhydrazone standard.

• Plot a calibration curve of peak area versus concentration.

• Determine the correlation coefficient (r), y-intercept, and slope of the regression line.

• Acceptance criteria: r > 0.999.

4. Accuracy:

• Perform recovery studies by spiking a placebo or sample matrix with known concentrations of benzaldehyde tosylhydrazone at three levels (e.g., 80%, 100%, and 120% of the target concentration).

• Calculate the percentage recovery.

• Acceptance criteria: Recovery between 98.0% and 102.0%.

5. Precision:

• Repeatability (Intra-day precision): Analyze multiple preparations of a homogeneous sample at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.

• Calculate the RSD for the results.

• Acceptance criteria: RSD < 2%.

6. Limit of Detection (LOD) and Limit of Quantitation (LOQ):

• Determine based on the signal-to-noise ratio (S/N) of 3:1 for LOD and 10:1 for LOQ, or from the standard deviation of the response and the slope of the calibration curve.

7. Robustness:

• Intentionally vary method parameters such as mobile phase composition (±2%), flow rate (±0.1 mL/min), and column temperature (±5 °C).

• Evaluate the impact on the results.

Data Presentation: Expected HPLC Validation Parameters

The following table presents typical performance data from a validated HPLC method for benzaldehyde, which can serve as a benchmark for the validation of the benzaldehyde tosylhydrazone method.[3]

Table 2: Representative HPLC Validation Data for Benzaldehyde Analysis

Validation Parameter	Result
Linearity Range	0.5 - 100 µg/mL
Correlation Coefficient (r)	> 0.999
Accuracy (% Recovery)	98.76 - 101.22%
Precision (RSD)	< 1.0%
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantitation (LOQ)	~0.4 µg/mL

Note: These values are for benzaldehyde and would need to be experimentally determined for benzaldehyde tosylhydrazone.

Visualization of HPLC Method Validation Workflow

Caption: Workflow for the validation of the proposed HPLC method.

Alternative Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful alternative for the analysis of benzaldehyde tosylhydrazone, particularly for impurity profiling and analysis in complex matrices.

• Sample Preparation: Dissolve the sample in a suitable volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• GC Conditions:

  • Column: A non-polar or mid-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate.

  • Inlet Temperature: 250 °C.

  • Oven Temperature Program: Start at a lower temperature (e.g., 100 °C) and ramp up to a higher temperature (e.g., 280 °C) to ensure elution of the analyte and any impurities.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan a range appropriate for the molecular weight of benzaldehyde tosylhydrazone (274.34 g/mol ) and its expected fragments (e.g., 50-300 amu).[4]

  • Quantification: Use Selected Ion Monitoring (SIM) for enhanced sensitivity.

The following data for benzaldehyde analysis by GC can be used as a reference.[5]

Table 3: Representative GC-MS Validation Data for Benzaldehyde Analysis

Validation Parameter	Result
Linearity Range	0.5 - 100 µg/mL
Precision (RSD)	< 2.5%
Limit of Quantitation (LOQ)	0.4 µg/mL

UV-Vis Spectrophotometry

UV-Vis spectrophotometry offers a rapid and simple method for the quantification of benzaldehyde tosylhydrazone in simple matrices, provided there are no interfering substances that absorb at the same wavelength.

• Solvent Selection: Choose a solvent in which benzaldehyde tosylhydrazone is soluble and that is transparent in the UV region of interest (e.g., ethanol (B145695) or acetonitrile).

• Wavelength Determination: Scan a solution of benzaldehyde tosylhydrazone from approximately 200 to 400 nm to determine the wavelength of maximum absorbance (λmax). Hydrazones typically exhibit strong absorbance bands.[6][7]

• Calibration Curve: Prepare a series of standard solutions of known concentrations and measure their absorbance at the λmax. Plot absorbance versus concentration to create a calibration curve.

• Sample Analysis: Measure the absorbance of the sample solution and determine the concentration from the calibration curve.

Table 4: Expected Performance Characteristics of UV-Vis Spectrophotometry

Validation Parameter	Expected Performance
Linearity	Good over a defined concentration range (typically 1-2 orders of magnitude)
Accuracy (% Recovery)	95 - 105% (highly matrix dependent)
Precision (RSD)	< 5%
LOD/LOQ	Dependent on molar absorptivity, typically in the µg/mL range.[8]

Logical Framework for Method Selection

The choice of analytical method depends on the specific requirements of the analysis. The following diagram illustrates a decision-making process for selecting the most appropriate technique.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. Benzaldehyde tosylhydrazone | C14H14N2O2S | CID 5397192 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Capillary gas chromatography determination of benzaldehyde arising from benzyl alcohol used as preservative in injectable formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pnrjournal.com [pnrjournal.com]

The Safer Bet in Diazo Chemistry: Unveiling the Advantages of Tosylhydrazone Salts

For researchers, scientists, and drug development professionals navigating the complexities of organic synthesis, the use of diazo compounds presents a double-edged sword. While their unique reactivity is invaluable for constructing complex molecular architectures, their inherent instability and potential for explosive decomposition pose significant safety risks. This guide provides a comprehensive comparison of using stable tosylhydrazone salts for the in situ generation of diazo compounds versus the traditional approach of handling isolated diazo reagents, supported by experimental data and detailed protocols.

The primary advantage of employing tosylhydrazone salts lies in circumventing the direct handling of often toxic and explosive diazo compounds.[1][2][3] By generating the reactive diazo species in the reaction mixture on demand, the concentration of this hazardous intermediate is kept to a minimum, significantly enhancing laboratory safety.[1] This in situ generation, typically achieved through the Bamford-Stevens reaction, offers a practical and more controlled approach to harnessing the synthetic power of diazo chemistry.[2][4][5]

At a Glance: Tosylhydrazone Salts vs. Isolated Diazo Compounds

Feature	Tosylhydrazone Salts	Isolated Diazo Compounds
Stability	Generally stable, crystalline solids at room temperature.[1]	Often unstable, sensitive to heat, light, and rough surfaces. Can be explosive.[6][7]
Safety	Significantly safer due to in situ generation, minimizing exposure to toxic and explosive reagents.	High risk due to toxicity and explosive nature, requiring specialized handling procedures.[6][7]
Handling	Can be weighed and handled in the open air.	Requires specialized glassware and stringent safety precautions (e.g., blast shields).[6]
Versatility	Broad applicability in various reactions including cyclopropanation, epoxidation, and cross-coupling.[1][2][8]	Wide range of reactivity but limited by the stability of the specific diazo compound.
Storage	Can be stored for extended periods under normal laboratory conditions.	Typically require immediate use or storage at very low temperatures (-20 to -80 °C).[6]

Performance in Action: A Comparative Overview

While a direct, side-by-side quantitative comparison of yields under identical conditions is scarce in the literature, the available data strongly supports the efficacy of the in situ method using tosylhydrazone salts. For instance, the cyclopropanation of styrene (B11656) serves as a classic example where both methodologies can be applied.

The use of phenyldiazomethane (B1605601), an isolated diazo compound, for the cyclopropanation of styrene is a well-established reaction. However, the preparation of phenyldiazomethane itself involves the handling of hazardous reagents and the product is explosive at room temperature.[6]

In contrast, the in situ generation of phenyldiazomethane from benzaldehyde (B42025) tosylhydrazone sodium salt offers a safer and more convenient alternative. While yields can be influenced by the specific reaction conditions and the subsequent trapping reaction, the methodology has been successfully employed in numerous synthetic applications, including the synthesis of complex molecules like HIV-1 reverse transcriptase inhibitors.[1] For example, in certain metal-catalyzed reactions, the slow, in situ generation of the diazo compound from a tosylhydrazone salt can lead to higher yields compared to the direct use of the corresponding diazo compound, as it can prevent the formation of byproducts.[1]

Understanding the Process: From Tosylhydrazone to Product

The utility of tosylhydrazone salts stems from their ability to cleanly generate diazo compounds under relatively mild conditions. This process, known as the Bamford-Stevens reaction, is a cornerstone of this methodology.

Caption: Workflow for the in situ generation of a diazo compound from a tosylhydrazone salt and its subsequent use in a metal-catalyzed cyclopropanation reaction.

Experimental Protocols

To provide a practical comparison, detailed experimental protocols for the preparation of a tosylhydrazone salt and its use in a cyclopropanation reaction are provided below, alongside a representative protocol for a cyclopropanation using an isolated diazo compound.

Protocol 1: Preparation of Benzaldehyde Tosylhydrazone

This protocol is adapted from a procedure published in Organic Syntheses.[6]

Materials:

• p-Toluenesulfonylhydrazide (14.6 g, 0.078 mol)

• Benzaldehyde (7.50 g, 0.071 mol, freshly distilled)

• Methanol (25 mL)

• 125-mL Erlenmeyer flask

• Ice bath

• Büchner funnel

Procedure:

• Place p-toluenesulfonylhydrazide in the Erlenmeyer flask and add methanol.

• Swirl the slurry and rapidly add the freshly distilled benzaldehyde. A mild exothermic reaction will occur, and the p-toluenesulfonylhydrazide will dissolve.

• Within a few minutes, the benzaldehyde tosylhydrazone will begin to crystallize.

• After 15 minutes, cool the mixture in an ice bath.

• Collect the product on a Büchner funnel, wash with a small amount of cold methanol, and dry under vacuum.

• The typical yield of benzaldehyde tosylhydrazone is 87–93%.[6] The product is a white crystalline solid and can be stored at room temperature.

Protocol 2: In Situ Generation of Phenyldiazomethane and Cyclopropanation of Styrene

This protocol is a representative procedure based on the principles described by Aggarwal and coworkers.[1]

Materials:

• Benzaldehyde tosylhydrazone sodium salt (prepared by treating the tosylhydrazone with a base like sodium hydride)

• Styrene

• Rhodium(II) acetate (B1210297) dimer (Rh₂(OAc)₄)

• Phase-transfer catalyst (e.g., benzyltriethylammonium chloride)

• Anhydrous solvent (e.g., toluene)

• Reaction vessel with a magnetic stirrer and reflux condenser

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a reaction vessel under an inert atmosphere, add benzaldehyde tosylhydrazone sodium salt, styrene (typically in excess), the phase-transfer catalyst, and the anhydrous solvent.

• Add the rhodium(II) acetate dimer catalyst to the mixture.

• Heat the reaction mixture with vigorous stirring. The optimal temperature will depend on the specific tosylhydrazone salt and is typically in the range of 30–60 °C.[1]

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC or GC).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with water and extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Dry the combined organic layers over an anhydrous drying agent (e.g., MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired cyclopropane.

Protocol 3: Cyclopropanation of Styrene with Isolated Phenyldiazomethane (Illustrative)

WARNING: This procedure involves the handling of a highly toxic and potentially explosive substance. It should only be performed by trained personnel with appropriate safety precautions in place, including the use of a fume hood and a blast shield.

Materials:

• Phenyldiazomethane (freshly prepared and stored at low temperature)[6]

• Styrene

• Copper or rhodium catalyst

• Anhydrous solvent (e.g., dichloromethane)

• Reaction vessel with a magnetic stirrer

• Inert atmosphere

Procedure:

• Dissolve styrene and the catalyst in the anhydrous solvent in a reaction vessel under an inert atmosphere.

• Cool the solution to a low temperature (e.g., 0 °C or below).

• Slowly add a solution of freshly prepared phenyldiazomethane to the reaction mixture with efficient stirring. The addition rate should be controlled to maintain a low concentration of the diazo compound.

• Allow the reaction to stir at the low temperature until the starting materials are consumed (monitor by TLC or GC).

• Carefully quench any remaining diazo compound by the slow addition of a weak acid (e.g., acetic acid) until the characteristic color of the diazo compound disappears.

• Warm the reaction mixture to room temperature and wash with a saturated aqueous solution of sodium bicarbonate and then brine.

• Dry the organic layer, filter, and concentrate to obtain the crude product.

• Purify by column chromatography.

Conclusion

The use of tosylhydrazone salts as precursors for the in situ generation of diazo compounds represents a significant advancement in chemical synthesis, prioritizing safety without compromising reactivity. For researchers and professionals in drug development, this methodology offers a robust and reliable alternative to the hazardous practice of handling isolated diazo compounds. The enhanced stability, ease of handling, and broad applicability make tosylhydrazone salts a superior choice for harnessing the synthetic potential of diazo chemistry in a safer and more controlled manner.

References

• 1. bristol.ac.uk [bristol.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 4. Bamford–Stevens reaction - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Diazo Compounds: Versatile Tools for Chemical Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Navigating Reaction Pathways: A Comparative Guide to Kinetic and Thermodynamic Control in Tosylhydrazone Chemistry

For researchers, scientists, and professionals in drug development, understanding the principles that govern chemical reaction outcomes is paramount. This guide provides a detailed comparison of the kinetic and thermodynamic control demonstrated in the reactions of tosylhydrazones, offering insights into how reaction conditions can selectively favor distinct products. While the query originated with benzaldehyde (B42025) tosylhydrazone, this guide will utilize the classic and more illustrative example of 2-methylcyclohexanone (B44802) tosylhydrazone to clearly delineate the formation of regioisomeric alkenes under kinetic versus thermodynamic control.

The decomposition of tosylhydrazones derived from unsymmetrical ketones is a powerful method for alkene synthesis, with the regiochemical outcome—the placement of the double bond—being highly dependent on the chosen reaction conditions. This choice between the less substituted (kinetic) and more substituted (thermodynamic) alkene product is a quintessential example of the principles of kinetic and thermodynamic control.

Under kinetic control , the reaction that proceeds through the lowest energy transition state occurs fastest, leading to the predominant formation of the kinetic product. These conditions are typically achieved at low temperatures with strong, non-equilibrating reagents, where the reverse reaction is prohibitively slow.

Conversely, under thermodynamic control , the reaction is allowed to reach equilibrium, typically by using higher temperatures and weaker bases in protic solvents. Under these reversible conditions, the most stable product, the thermodynamic product, is the major isomer observed.

The Shapiro reaction and the Bamford-Stevens reaction are two well-established methods that leverage these principles to selectively synthesize different alkene isomers from a common tosylhydrazone precursor.

Data Presentation

The following table summarizes the quantitative outcomes of the decomposition of 2-methylcyclohexanone tosylhydrazone under kinetically and thermodynamically controlled conditions.

Control Type	Reaction Name	Key Reagents & Conditions	Major Product	Product Distribution (Major:Minor)	Overall Yield
Kinetic	Shapiro Reaction	2.2 equiv. Methyllithium (MeLi) in diethyl ether, 20-25°C	3-Methylcyclohexene (Less substituted)	~98:2	98% (by GC analysis)[1]
Thermodynamic	Bamford-Stevens Reaction	Sodium methoxide (B1231860) (NaOMe) in ethylene (B1197577) glycol, elevated temp.	1-Methylcyclohexene (More substituted)	Predominantly the more stable isomer[2][3]	Moderate to good

Mandatory Visualization

A reaction energy diagram is crucial for visualizing the concepts of kinetic and thermodynamic control. The diagram below illustrates the two competing pathways from the intermediate generated from the tosylhydrazone.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chemistnotes.com [chemistnotes.com]
• 3. adichemistry.com [adichemistry.com]

A Researcher's Guide to Assessing the Purity of Synthesized Benzaldehyde Tosylhydrazone

For researchers, scientists, and drug development professionals engaged in organic synthesis, the purity of reagents and intermediates is paramount. Benzaldehyde (B42025) tosylhydrazone, a key reagent in various transformations such as the Shapiro and Bamford-Stevens reactions, is no exception. Its purity directly impacts reaction yields, side-product formation, and the overall success of a synthetic campaign. This guide provides a comprehensive comparison of analytical methods for assessing the purity of synthesized benzaldehyde tosylhydrazone, supported by experimental protocols and data to aid in the selection of the most appropriate techniques.

Understanding Potential Impurities

The purity of benzaldehyde tosylhydrazone is primarily influenced by the quality of the starting materials and the reaction conditions employed during its synthesis. The most common method for its preparation is the condensation of benzaldehyde with p-toluenesulfonylhydrazide.

Potential Impurities Include:

• Unreacted Starting Materials: Benzaldehyde and p-toluenesulfonylhydrazide.

• By-products: Benzaldehyde azine, formed from the reaction of the tosylhydrazone with a diazo intermediate, can be a potential impurity under certain reaction conditions.

• Solvent Residues: Residual solvents from the reaction and purification steps, such as methanol (B129727) or ethanol (B145695).[1]

Comparative Analysis of Purity Assessment Methods

A multi-pronged approach employing a combination of chromatographic and spectroscopic techniques, alongside classical methods, provides the most comprehensive assessment of benzaldehyde tosylhydrazone purity.

Analytical Technique	Principle	Advantages	Disadvantages	Typical Purity Specification
Melting Point Determination	A pure crystalline solid melts over a narrow temperature range. Impurities broaden and depress the melting point.	Simple, rapid, and inexpensive first indicator of purity.	Non-specific; cannot identify individual impurities. Insensitive to amorphous impurities.	Narrow range, e.g., 128-130°C[2]
Thin-Layer Chromatography (TLC)	Separation based on differential partitioning of components between a stationary phase and a mobile phase.	Fast, simple, and requires minimal sample. Good for monitoring reaction progress and identifying the number of components.	Primarily qualitative; not ideal for precise quantification.	Single spot with a consistent Rf value.
High-Performance Liquid Chromatography (HPLC)	High-resolution separation based on partitioning between a stationary phase and a liquid mobile phase.	Highly sensitive and quantitative. Can separate and quantify a wide range of impurities.	Requires method development and more sophisticated instrumentation.	>98.0%[2]
Quantitative NMR (qNMR) Spectroscopy	The integral of a specific resonance is directly proportional to the number of nuclei, allowing for absolute purity determination against a certified internal standard.	Primary analytical method; provides structural confirmation and quantification without a specific reference standard for the analyte. Non-destructive.	Lower sensitivity for trace impurities compared to HPLC; requires careful selection of internal standard and acquisition parameters.	≥98.0%
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass analysis for identification.	Excellent for identifying and quantifying volatile impurities like residual solvents.	Benzaldehyde tosylhydrazone is not sufficiently volatile and may require derivatization or pyrolysis for analysis.	N/A for the parent compound

Experimental Protocols

Recrystallization for Purification

Recrystallization is a fundamental technique to purify solid organic compounds. For benzaldehyde tosylhydrazone, ethanol is a common solvent.

Procedure:

• Dissolve the crude benzaldehyde tosylhydrazone in a minimum amount of hot ethanol (near boiling).

• If colored impurities are present, add a small amount of activated charcoal and heat for a few minutes.

• Hot filter the solution through a fluted filter paper to remove insoluble impurities and charcoal.

• Allow the filtrate to cool slowly to room temperature to promote the formation of large crystals.

• Further cool the flask in an ice bath to maximize crystal yield.

• Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold ethanol to remove any remaining soluble impurities.

• Dry the crystals under vacuum to remove residual solvent.

Melting Point Determination

Procedure:

• Ensure the benzaldehyde tosylhydrazone sample is completely dry.

• Finely powder a small amount of the sample.

• Pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Place the capillary tube in a melting point apparatus.

• Heat the sample at a rate of 10-15°C per minute initially, then slow to 1-2°C per minute as the melting point is approached.

• Record the temperature at which the first liquid appears and the temperature at which the entire sample is liquid. This range is the melting point. A pure sample should have a sharp melting range of less than 2°C.[3]

Thin-Layer Chromatography (TLC)

Procedure:

• Prepare a developing chamber with a suitable solvent system (e.g., ethyl acetate/hexane, 1:2 v/v).[4]

• On a silica (B1680970) gel TLC plate, draw a faint pencil line about 1 cm from the bottom.

• Dissolve a small amount of the benzaldehyde tosylhydrazone in a volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Using a capillary tube, spot the solution onto the starting line.

• Place the TLC plate in the developing chamber, ensuring the solvent level is below the starting line.

• Allow the solvent to ascend the plate until it is about 1 cm from the top.

• Remove the plate and immediately mark the solvent front with a pencil.

• Visualize the spots under a UV lamp (254 nm).

• Calculate the Retention Factor (Rf) for each spot: Rf = (distance traveled by the spot) / (distance traveled by the solvent front). A pure sample should exhibit a single spot. For example, in a 1:2 ethyl acetate/hexane system, unreacted benzaldehyde will have a higher Rf value than the more polar benzaldehyde tosylhydrazone.

High-Performance Liquid Chromatography (HPLC)

Objective: To quantify the purity of benzaldehyde tosylhydrazone and detect non-volatile impurities.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase:

• A typical mobile phase would be a gradient of acetonitrile (B52724) and water.

Procedure:

• Standard Preparation: Accurately prepare a standard solution of benzaldehyde tosylhydrazone of known concentration in the mobile phase.

• Sample Preparation: Accurately prepare a solution of the synthesized benzaldehyde tosylhydrazone in the mobile phase.

• Chromatographic Conditions:

  • Flow rate: 1.0 mL/min

  • Injection volume: 10 µL

  • Detection wavelength: 254 nm

  • Column temperature: 25°C

• Analysis: Inject the standard and sample solutions. The purity is calculated by comparing the peak area of the main compound in the sample to the total peak area of all components (area percent method) or by using a calibration curve generated from standards of known concentration.

• Validation: For a validated method, parameters such as linearity, precision, accuracy, limit of detection (LOD), and limit of quantification (LOQ) would be established.[5]

Quantitative NMR (qNMR) Spectroscopy

Objective: To determine the absolute purity of benzaldehyde tosylhydrazone.

Instrumentation:

• NMR spectrometer (400 MHz or higher)

• High-precision analytical balance

Procedure:

• Sample Preparation:

  • Accurately weigh a specific amount of the benzaldehyde tosylhydrazone sample (e.g., 10-20 mg) into a vial.

  • Accurately weigh a specific amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone) into the same vial. The internal standard should have a known purity and its signals should not overlap with the analyte signals.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) and transfer to an NMR tube.

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum with parameters suitable for quantitative analysis, including a long relaxation delay (D1 ≥ 5 x T1 of the slowest relaxing proton) to ensure full signal recovery.

• Data Processing and Analysis:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved signal of the analyte and a signal of the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

Alternatives to Benzaldehyde Tosylhydrazone

While benzaldehyde tosylhydrazone is a versatile reagent, alternatives exist for specific applications, primarily to circumvent the use of diazo compounds or to modify reactivity.

Alternative	Structure	Key Features & Comparison
Benzaldehyde 2,4-dinitrophenylhydrazone		Highly crystalline, colored solid. Primarily used for the qualitative and quantitative analysis of benzaldehyde.[6] Less commonly used as a synthetic precursor compared to tosylhydrazones.
Benzaldehyde N-triftosylhydrazone		More easily decomposed to the corresponding diazo compound at lower temperatures compared to N-tosylhydrazones.[7][8] This can lead to higher reaction efficiency, better selectivity, and broader functional group tolerance in carbene transfer reactions.[8] However, the starting triftosylhydrazide is more expensive.

Visualizing the Workflow

Caption: Workflow for assessing the purity of synthesized benzaldehyde tosylhydrazone.

Caption: Logical relationships in the purity assessment of benzaldehyde tosylhydrazone.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. pubsapp.acs.org [pubsapp.acs.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. N-Triftosylhydrazones: A New Chapter for Diazo-Based Carbene Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Spectroscopic Methods for Validating Tosylhydrazone Derivative Structures

For Researchers, Scientists, and Drug Development Professionals

The structural integrity of newly synthesized compounds is a cornerstone of chemical research and drug development. For tosylhydrazone derivatives, a class of compounds with significant applications in organic synthesis, a combination of spectroscopic techniques is indispensable for unambiguous structure validation. This guide provides a comparative overview of the most common spectroscopic methods—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—offering insights into their individual strengths and how they collectively contribute to a comprehensive structural analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unraveling the Carbon-Hydrogen Framework

NMR spectroscopy is arguably the most powerful tool for elucidating the precise connectivity of atoms in a molecule. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each nucleus.

¹H NMR Spectroscopy

Proton NMR (¹H NMR) provides information on the number of different types of protons, their chemical environment, and their proximity to other protons.

Key Diagnostic Signals for Tosylhydrazone Derivatives:

• N-H Proton: A characteristic broad singlet is often observed in the downfield region, typically between δ 11.40 and 11.57 ppm.[1] The chemical shift of this proton can be sensitive to the solvent and concentration.

• Azomethine Proton (-CH=N-): The proton attached to the carbon of the C=N bond typically appears as a singlet in the range of δ 7.91 to 8.51 ppm.[1]

• Aromatic Protons: Protons on the tosyl group's aromatic ring and any other aromatic moieties in the derivative will appear in the aromatic region (typically δ 7.0-8.5 ppm). The protons ortho to the sulfonyl group on the tosyl ring are often shifted downfield.

• Methyl Protons of Tosyl Group: A characteristic singlet for the methyl group on the tosyl moiety is observed around δ 2.34-2.36 ppm.[1]

• Alkyl Protons: Protons on any alkyl chains in the original aldehyde or ketone will resonate in the upfield region (δ 0.5-4.5 ppm), with their chemical shifts influenced by nearby functional groups.

Table 1: Representative ¹H NMR Chemical Shifts (δ, ppm) for Tosylhydrazone Derivatives

Functional Group	Chemical Shift Range (ppm)	Multiplicity	Notes
N-H	11.40 - 11.57[1]	broad singlet	Can be solvent dependent.
-CH=N-	7.91 - 8.51[1]	singlet	Diagnostic for the hydrazone linkage.
Aromatic H (Tosyl)	7.38 - 7.85[1]	multiplet	Protons ortho to SO₂ are more downfield.
Aromatic H (Substituent)	7.0 - 8.6	multiplet	Dependent on the specific aromatic substituent.
CH₃ (Tosyl)	2.34 - 2.36[1]	singlet	Characteristic singlet for the tosyl group.

¹³C NMR Spectroscopy

Carbon NMR (¹³C NMR) provides information on the number of non-equivalent carbon atoms and their chemical environments.

Key Diagnostic Signals for Tosylhydrazone Derivatives:

• Azomethine Carbon (-C=N-): The carbon of the imine bond is typically observed in the range of δ 147-160 ppm.[1]

• Aromatic Carbons: Carbons of the aromatic rings (both from the tosyl group and the aldehyde/ketone precursor) resonate in the δ 120-150 ppm region. The carbon attached to the sulfonyl group (ipso-carbon) is a quaternary carbon and may show a weaker signal.

• Methyl Carbon of Tosyl Group: The methyl carbon of the tosyl group gives a signal around δ 21.5 ppm.[1]

• Alkyl Carbons: Carbons of the alkyl groups from the parent carbonyl compound appear in the upfield region (δ 10-60 ppm).

Table 2: Representative ¹³C NMR Chemical Shifts (δ, ppm) for Tosylhydrazone Derivatives

Functional Group	Chemical Shift Range (ppm)	Notes
-C=N-	147 - 160[1]	Diagnostic for the hydrazone carbon.
Aromatic C (Tosyl & Substituent)	120 - 150	Quaternary carbons may have weaker signals.
CH₃ (Tosyl)	~21.5[1]	Characteristic signal for the tosyl methyl group.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and effective method for identifying the presence of specific functional groups within a molecule based on their characteristic vibrational frequencies.

Key Diagnostic Absorption Bands for Tosylhydrazone Derivatives:

• N-H Stretch: A sharp to moderately broad absorption band in the region of 3150-3223 cm⁻¹ corresponds to the N-H stretching vibration.[1]

• C=N Stretch: The stretching vibration of the carbon-nitrogen double bond (imine) typically appears in the range of 1597-1610 cm⁻¹.[1]

• S=O Stretch (Sulfonyl Group): The sulfonyl group of the tosyl moiety gives rise to two characteristic strong absorption bands: an asymmetric stretch around 1321-1360 cm⁻¹ and a symmetric stretch around 1165-1171 cm⁻¹.[1]

• Aromatic C-H and C=C Stretches: Absorptions for aromatic C-H stretching are typically observed just above 3000 cm⁻¹, while aromatic C=C stretching vibrations appear in the 1450-1600 cm⁻¹ region.

Table 3: Characteristic IR Absorption Bands (cm⁻¹) for Tosylhydrazone Derivatives

Functional Group	Absorption Range (cm⁻¹)	Intensity
N-H Stretch	3150 - 3223[1]	Medium
C=N Stretch	1597 - 1610[1]	Medium to Strong
S=O Asymmetric Stretch	1321 - 1360[1]	Strong
S=O Symmetric Stretch	1165 - 1171[1]	Strong
Aromatic C=C Stretch	1450 - 1600	Medium to Weak

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and, through analysis of its fragmentation pattern, offers valuable clues about its structure. Electrospray ionization (ESI) is a common soft ionization technique used for tosylhydrazone derivatives.

Key Features in the Mass Spectrum of Tosylhydrazone Derivatives:

• Molecular Ion Peak ([M+H]⁺ or [M+Na]⁺): In ESI-MS, the molecular ion is often observed as the protonated molecule [M+H]⁺ or a sodium adduct [M+Na]⁺, confirming the molecular weight of the synthesized compound.[1]

• Fragmentation: While fragmentation in ESI can be minimal, in-source fragmentation or tandem MS (MS/MS) can be induced. Common fragmentation pathways for tosylhydrazones may involve:

  • Cleavage of the N-N bond.

  • Loss of the tosyl group (SO₂C₇H₇).

  • Fragmentation of the substituent from the original aldehyde or ketone.

Table 4: Comparison of Spectroscopic Methods for Tosylhydrazone Structure Validation

Spectroscopic Method	Information Provided	Strengths	Limitations
¹H NMR	Proton environment, connectivity (J-coupling), number of protons.	High resolution, detailed structural information.	Can have overlapping signals in complex molecules.
¹³C NMR	Number and type of carbon atoms.	Complements ¹H NMR, provides carbon backbone information.	Lower sensitivity than ¹H NMR, quaternary carbons can be weak.
IR Spectroscopy	Presence of key functional groups (N-H, C=N, S=O).	Fast, simple, good for functional group identification.	Provides limited information on the overall molecular structure.
Mass Spectrometry	Molecular weight, elemental composition (HRMS), fragmentation pattern.	High sensitivity, confirms molecular formula.	Isomers may not be distinguishable by mass alone.

Experimental Protocols

Synthesis of Tosylhydrazones (General Procedure)

A typical synthesis involves the condensation reaction of an aldehyde or a ketone with tosylhydrazine.[2]

• Dissolve the aldehyde or ketone (1.0 eq) in a suitable solvent, such as ethanol (B145695) or methanol.

• Add a solution of p-toluenesulfonhydrazide (1.0-1.2 eq) in the same solvent.

• A catalytic amount of an acid, such as hydrochloric acid, may be added to facilitate the reaction.[2]

• The reaction mixture is typically stirred at room temperature or heated under reflux for a period ranging from a few minutes to several hours, monitored by Thin Layer Chromatography (TLC).

• Upon completion, the product often crystallizes out of the solution upon cooling.

• The solid product is collected by filtration, washed with a cold solvent, and can be further purified by recrystallization.

NMR Sample Preparation

• Weigh approximately 5-10 mg of the tosylhydrazone derivative.

• Dissolve the sample in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), if not already present in the solvent.

• Cap the NMR tube and invert it several times to ensure the solution is homogeneous.

• Place the NMR tube in the spectrometer for analysis.

IR Sample Preparation (KBr Pellet Method)

• Place a small amount (1-2 mg) of the solid tosylhydrazone derivative in an agate mortar.

• Add approximately 100-200 mg of dry potassium bromide (KBr) powder.

• Gently grind the mixture with a pestle until a fine, homogeneous powder is obtained.

• Transfer a portion of the powder into a pellet-forming die.

• Apply pressure using a hydraulic press to form a transparent or translucent pellet.

• Carefully remove the pellet from the die and place it in the sample holder of the IR spectrometer.

Mass Spectrometry Sample Preparation (ESI)

• Prepare a dilute solution of the tosylhydrazone derivative (typically in the range of 1-10 µg/mL) in a suitable volatile solvent such as methanol, acetonitrile, or a mixture of these with water.

• A small amount of an acid (e.g., formic acid) or a salt (e.g., sodium acetate) may be added to the solution to promote the formation of [M+H]⁺ or [M+Na]⁺ ions, respectively.

• The solution is then introduced into the ESI source of the mass spectrometer via direct infusion using a syringe pump or through a liquid chromatography (LC) system.

Visualization of the Validation Workflow

The following diagrams illustrate the logical workflow for the spectroscopic validation of a tosylhydrazone derivative's structure.

Caption: Experimental workflow for the synthesis and structural validation of tosylhydrazone derivatives.

Caption: Logical relationship between spectroscopic data and structure validation.

By systematically applying these spectroscopic methods and carefully interpreting the resulting data, researchers can confidently validate the structures of novel tosylhydrazone derivatives, ensuring the reliability of their chemical identity for further applications.

References

• 1. Rapid Synthesis of N‐Tosylhydrazones under Solvent‐Free Conditions and Their Potential Application Against Human Triple‐Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tosylhydrazone - Wikipedia [en.wikipedia.org]

comparative efficiency of different catalysts for benzaldehyde tosylhydrazone coupling

For Researchers, Scientists, and Drug Development Professionals

The cross-coupling of benzaldehyde (B42025) tosylhydrazone with various partners is a powerful transformation in organic synthesis, offering a versatile route to construct carbon-carbon and carbon-heteroatom bonds. The efficiency of this reaction is highly dependent on the choice of catalyst. This guide provides a comparative overview of different transition-metal catalysts employed for this purpose, supported by available experimental data.

Performance Comparison of Catalysts

The selection of a catalyst for the coupling of benzaldehyde tosylhydrazone is critical and is dictated by the desired coupling partner and reaction conditions. While a direct comparative study under identical conditions is not extensively available in the literature, this section summarizes the performance of various catalysts based on published reports. The data presented here is for the coupling of benzaldehyde tosylhydrazone with aryl halides as a representative example.

Catalyst System	Coupling Partner	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Palladium
Pd(PPh₃)₂Cl₂ (5 mol%)	4-Bromoanisole	t-BuOLi	1,4-Dioxane (B91453)	100	12	85	[1]
Pd₂(dba)₃ (2.5 mol%) / Xphos (10 mol%)	4-Chlorotoluene	K₂CO₃	Toluene	110	12	92	[2]
Copper
CuI (10 mol%) / L-proline (20 mol%)	4-Iodotoluene	LiOtBu	Dioxane	100	24	78	[3]
Cu(acac)₂ (10 mol%)	Aniline	Cs₂CO₃	THF	80	12	(Not specified for benzaldehyde)	[4]
Rhodium
[Rh(cod)Cl]₂ (2.5 mol%) / dppf (5 mol%)	Phenylacetylene	Na₂CO₃	Toluene	100	12	(Not specified for benzaldehyde)	[2]
Iron
Fe(acac)₃ (10 mol%) / Xantphos (15 mol%)	1-Octene	NaH	THF	80	24	(Not specified for benzaldehyde)	General reference for Fe-catalyzed HAT reactions

Note: The yields reported are for specific substrate combinations and may vary with different benzaldehyde tosylhydrazone derivatives and coupling partners. The absence of data for Rhodium and Iron catalysts for the specific coupling of benzaldehyde tosylhydrazone with aryl halides in the reviewed literature necessitates further investigation for a direct comparison.

Experimental Protocols

General Procedure for Palladium-Catalyzed Coupling of Benzaldehyde Tosylhydrazone with Aryl Halides[1]

To a flame-dried Schlenk tube is added benzaldehyde tosylhydrazone (1.0 mmol), the aryl halide (1.2 mmol), Pd(PPh₃)₂Cl₂ (0.05 mmol, 5 mol%), and lithium tert-butoxide (2.0 mmol). The tube is evacuated and backfilled with nitrogen three times. Anhydrous 1,4-dioxane (5 mL) is then added via syringe. The reaction mixture is stirred and heated at 100 °C for 12 hours. After completion of the reaction (monitored by TLC), the mixture is cooled to room temperature, diluted with ethyl acetate, and filtered through a pad of Celite. The filtrate is concentrated under reduced pressure, and the residue is purified by column chromatography on silica (B1680970) gel to afford the desired product.

General Procedure for Copper-Catalyzed Coupling of Benzaldehyde Tosylhydrazone with Terminal Alkynes[3]

A mixture of benzaldehyde tosylhydrazone (1.0 mmol), the terminal alkyne (1.2 mmol), CuI (0.1 mmol, 10 mol%), L-proline (0.2 mmol, 20 mol%), and lithium tert-butoxide (2.0 mmol) in a sealed tube is evacuated and backfilled with argon. Anhydrous dioxane (5 mL) is added, and the mixture is stirred at 100 °C for 24 hours. Upon completion, the reaction mixture is cooled to room temperature, diluted with water, and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated in vacuo. The crude product is purified by flash column chromatography.

Visualizing the Reaction Pathways and Workflow

To better understand the processes involved in the catalytic coupling of benzaldehyde tosylhydrazone, the following diagrams illustrate the generally accepted catalytic cycle and a typical workflow for catalyst screening.

Caption: Generalized catalytic cycle for the palladium-catalyzed coupling of a tosylhydrazone with an aryl halide.

Caption: A typical workflow for screening catalysts for a cross-coupling reaction.

References

• 1. Palladium Catalyzed Coupling of Tosylhydrazones with Aryl and Heteroaryl Halides in the Absence of External Ligands: Synthesis of Substituted Olefins [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Recyclable Copper(I)-Catalyzed Cross-Coupling of Trialkylsilylethynes and N-Tosylhydrazones Leading to the Formation of C(sp)-C(sp3) Bonds [organic-chemistry.org]
• 4. Copper-Catalyzed Sulfinyl Cross-Coupling Reaction of Sulfinamides [organic-chemistry.org]

Navigating the Synthetic Landscape: A Comparative Guide to the Limitations of Benzaldehyde Tosylhydrazone

For researchers, scientists, and drug development professionals, the strategic selection of reagents is paramount to successful organic synthesis. Benzaldehyde (B42025) tosylhydrazone serves as a cornerstone reagent, primarily as a stable precursor for the in situ generation of phenyldiazomethane (B1605601). This intermediate is pivotal in a variety of transformations, including the Shapiro and Bamford-Stevens reactions for olefination, as well as cyclopropanations and epoxidations. However, despite its utility, its application is curtailed by several inherent limitations related to stability, substrate scope, and reaction conditions. This guide provides an objective comparison of benzaldehyde tosylhydrazone with alternative methods, supported by experimental data and detailed protocols, to aid in navigating these synthetic challenges.

Core Limitations of Benzaldehyde Tosylhydrazone

The utility of benzaldehyde tosylhydrazone is often hampered by factors that can impact reaction efficiency, scope, and safety.

1. Stability and Handling: While tosylhydrazones are valued as safer alternatives to handling pure diazo compounds, their stability is not absolute.[1] The stability of the corresponding tosylhydrazone salts is highly dependent on the electronic nature of the substituents on the aromatic ring.[2]

• Electron-Poor Substrates: Tosylhydrazone salts derived from electron-deficient aldehydes (e.g., p-nitrobenzaldehyde) are often unstable and can decompose readily, even at low temperatures (-20 °C), sometimes upon formation.[2][3] This instability limits their preparation and use to immediate, in situ applications.

• Electron-Rich Substrates: Conversely, salts derived from electron-rich aldehydes are typically more stable and can be stored indefinitely at -20 °C in the dark.[2]

• Thermal and Photochemical Sensitivity: The parent compound and its salts can be sensitive to heat and light, which can induce decomposition. The derived diazo compounds are particularly hazardous, being toxic and potentially explosive, necessitating careful handling and execution behind a safety shield.[1][4]

2. Reaction Conditions and Functional Group Tolerance: The conversion of tosylhydrazones to diazo compounds or carbenes requires strong bases and sometimes elevated temperatures, which restricts the substrate scope.

• Harsh Basicity: The Shapiro reaction requires at least two equivalents of a strong organolithium base (e.g., n-BuLi, s-BuLi), while the Bamford-Stevens reaction employs strong bases like sodium methoxide (B1231860) or sodium hydride at high temperatures (up to 200 °C in some variations).[5][6][7] These conditions are incompatible with base-sensitive functional groups such as esters, enolizable ketones, and certain protecting groups.

• Thermal Stress: The high temperatures often required, particularly in the classical Wolff-Kishner and Bamford-Stevens reactions, can lead to side reactions or decomposition of sensitive substrates.[8][9]

3. Regioselectivity and Stereoselectivity: A significant limitation in olefination reactions is the often-poor control over the regiochemistry and stereochemistry of the resulting alkene.

• Bamford-Stevens Reaction: This reaction typically yields the more substituted, thermodynamically stable alkene, often as a mixture of E/Z isomers.[5][6][10] In protic solvents, the reaction proceeds through a carbocation intermediate, which is prone to rearrangements, leading to complex product mixtures.[6]

• Shapiro Reaction: While offering complementary regioselectivity by producing the less substituted (kinetic) alkene, it is not without its own limitations.[6][11] Aldehyde-derived tosylhydrazones, like benzaldehyde tosylhydrazone, are generally unsuitable for the Shapiro reaction as they tend to undergo nucleophilic addition by the organolithium base at the imine carbon rather than the desired α-deprotonation.[11]

4. Side Reactions: Several competing reaction pathways can lower the yield of the desired product. Common side products include azines (from the reaction of the diazo intermediate with another equivalent of the diazo compound), sulfones, and hydrazones resulting from incomplete reaction.[2] In reductions, the carbonyl group may be reduced to the corresponding alcohol instead of the methylene (B1212753) group.[7]

Comparative Analysis with Alternative Methodologies

The limitations of benzaldehyde tosylhydrazone-based routes have spurred the development and application of alternative and complementary synthetic strategies.

Olefination Reactions: Shapiro vs. Bamford-Stevens

The two primary olefination pathways starting from tosylhydrazones offer different, often complementary, outcomes. The choice between them is dictated by the desired regioselectivity.

Feature	Bamford-Stevens Reaction	Shapiro Reaction
Base	Strong, non-nucleophilic bases (e.g., NaH, NaOMe)[12]	Strong, organometallic bases (≥2 equiv. alkyllithium)[11]
Solvent	Protic (e.g., ethylene (B1197577) glycol) or Aprotic	Aprotic (e.g., ether, hexane, TMEDA)[6]
Intermediate	Carbene (aprotic) or Carbocation (protic)[6]	Vinyllithium[13]
Product	More substituted alkene (Thermodynamic control)[6][10]	Less substituted alkene (Kinetic control)[6][10]
Key Limitation	Rearrangements in protic solvents; E/Z mixtures[5][6]	Fails for aldehyde tosylhydrazones; requires strong organometallic base[11]

Carbonyl Deoxygenation: Wolff-Kishner Variants

For the complete reduction of a carbonyl to a methylene group (C=O → CH₂), the classic Wolff-Kishner reaction has been modified to be more practical. The use of tosylhydrazones provides a significantly milder alternative.

Method	Conditions	Functional Group Tolerance	Key Limitations
Classical Wolff-Kishner	Hydrazine (H₂NNH₂), strong base (KOH, t-BuOK), high temp (>200 °C)[7]	Tolerates acid-sensitive groups, amides.[8]	Extremely harsh basic and thermal conditions; unsuitable for base-sensitive substrates.[7]
Clemmensen Reduction	Zinc amalgam (Zn(Hg)), conc. HCl, heat[8]	Tolerates base-sensitive groups.	Harsh acidic conditions; unsuitable for acid-sensitive substrates (e.g., acetals, some pyrroles).[7][8]
Caglioti Reaction (Tosylhydrazone-based)	Pre-formed tosylhydrazone, hydride reagent (NaBH₄, NaCNBH₃, catecholborane), mild temp[7][9]	Excellent; tolerates esters, amides, nitro, cyano, and halide groups.[7]	Can fail for sterically hindered ketones where tosylhydrazone formation is difficult.[7]

Visualizing the Pathways and Limitations

To better understand the reaction landscape, the following diagrams illustrate the key transformations and conceptual hurdles associated with benzaldehyde tosylhydrazone.

Figure 1. General reaction pathways of benzaldehyde tosylhydrazone.

Figure 2. A typical experimental workflow for a Bamford-Stevens reaction.

Figure 3. Logical relationships of core limitations and their consequences.

Experimental Protocols

Protocol 1: Synthesis of Benzaldehyde Tosylhydrazone

This procedure is adapted from established methods.[4]

Materials:

• p-Toluenesulfonylhydrazide (14.6 g, 0.078 mol)

• Freshly distilled Benzaldehyde (7.50 g, 0.071 mol)

• Absolute Methanol (25 mL)

• 125-mL Erlenmeyer flask, Büchner funnel, filter paper, ice bath

Procedure:

• Place p-toluenesulfonylhydrazide in the Erlenmeyer flask and add 25 mL of absolute methanol to create a slurry.

• While swirling the flask, rapidly add the benzaldehyde. A mild exothermic reaction will occur, and the solids will dissolve.

• Continue to swirl the mixture. The product, benzaldehyde tosylhydrazone, will begin to crystallize within a few minutes.

• After 15 minutes, cool the flask in an ice bath to maximize precipitation.

• Collect the crystalline product on a Büchner funnel via vacuum filtration.

• Wash the product with a small amount of cold methanol to remove any unreacted starting materials.

• Dry the product under vacuum. The expected yield is 17.0–18.2 g (87–93%) of white crystalline solid with a melting point of 124–125°C.[4] The product is typically used without further purification.

Protocol 2: Bamford-Stevens Reaction (Vacuum Pyrolysis Method to Phenyldiazomethane)

Caution: Diazo compounds are toxic and potentially explosive. This procedure must be performed in a well-ventilated fume hood behind a safety shield.[4]

Materials:

• Benzaldehyde tosylhydrazone (13.71 g, 0.05 mol)

• 1.0 M Sodium methoxide in methanol (51 mL, 0.051 mol)

• 200-mL round-bottomed flask, rotary evaporator, vacuum pump, vacuum take-off adapter, receiver flask, dry ice-acetone bath, oil bath

Procedure:

• Place the benzaldehyde tosylhydrazone in the 200-mL round-bottomed flask.

• Add the sodium methoxide solution and swirl until all the solid has dissolved, forming the sodium salt of the tosylhydrazone.[4]

• Remove the methanol using a rotary evaporator. Further dry the resulting solid salt under high vacuum (e.g., 0.1 mm) for 2 hours.

• Break up the solid salt with a spatula and fit the flask with a vacuum take-off adapter connected to a receiver flask cooled to -50°C in a dry ice-acetone bath.

• Evacuate the system to 0.1 mm and immerse the flask containing the salt into an oil bath.

• Heat the oil bath to 90°C. The red phenyldiazomethane product will distill and collect in the cooled receiver flask.[4]

• The resulting phenyldiazomethane should be used immediately or stored at very low temperatures (-20 to -80°C) under an inert atmosphere.[4]

Conclusion

Benzaldehyde tosylhydrazone is an indispensable reagent in organic synthesis, offering a convenient route to phenyldiazomethane for various carbon-carbon bond-forming reactions. However, a thorough understanding of its limitations is crucial for its effective application. Challenges related to the stability of electron-poor derivatives, the harsh conditions required for its transformation, and a lack of precise stereochemical and regiochemical control in olefination reactions necessitate careful consideration of alternative methods. The Shapiro reaction provides a complementary regiochemical outcome for ketones, while modern Wolff-Kishner variants, such as the Caglioti reaction, offer a much milder and more functional-group-tolerant approach for complete carbonyl deoxygenation. By weighing the comparative advantages and disadvantages outlined in this guide, researchers can make more informed decisions, optimizing synthetic routes for efficiency, scope, and safety.

References

• 1. researchgate.net [researchgate.net]
• 2. bristol.ac.uk [bristol.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Bamford–Stevens reaction - Wikipedia [en.wikipedia.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. RedoxWK2 [ursula.chem.yale.edu]
• 10. youtube.com [youtube.com]
• 11. Shapiro reaction - Wikipedia [en.wikipedia.org]
• 12. Simple Understanding on Bamford Steven Reaction [unacademy.com]
• 13. investigacion.unirioja.es [investigacion.unirioja.es]

Safety & Regulatory Compliance

Proper Disposal of Benzaldehyde Tosylhydrazone: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the proper disposal procedures for Benzaldehyde tosylhydrazone, emphasizing immediate safety protocols and logistical planning. Adherence to these procedures is critical for ensuring a safe laboratory environment and regulatory compliance.

Immediate Safety and Hazard Information

Benzaldehyde tosylhydrazone is a chemical compound that requires careful handling due to its potential hazards. All personnel should be familiar with the following safety information before working with this substance.

Hazard Classification

Below is a summary of the hazard classifications for Benzaldehyde tosylhydrazone, in accordance with the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Category	GHS Pictogram	Hazard Statement
Skin Irritation		H315: Causes skin irritation.[1]
Eye Irritation		H319: Causes serious eye irritation.[1]
Specific target organ toxicity — single exposure (respiratory tract irritation)		H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

When handling Benzaldehyde tosylhydrazone, the following personal protective equipment is mandatory to minimize exposure and ensure personal safety:

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[2]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Gloves should be inspected for integrity before each use.[1][2]

• Skin and Body Protection: A laboratory coat or chemical-resistant apron is required. In cases of potential significant exposure, full-body protection may be necessary.

• Respiratory Protection: If dust or aerosols are generated, a NIOSH-approved respirator with an appropriate particulate filter should be used.[2]

Disposal Plan: Step-by-Step Guidance

The recommended and safest method for the disposal of Benzaldehyde tosylhydrazone is through a licensed chemical waste disposal facility. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

• Waste Collection:

  • Collect waste Benzaldehyde tosylhydrazone in a dedicated, clearly labeled, and sealable container.

  • The container must be compatible with the chemical and in good condition to prevent leaks or spills.

  • Ensure the exterior of the waste container remains clean and free of contamination.

• Labeling:

  • Label the waste container clearly with "Hazardous Waste," the full chemical name "Benzaldehyde tosylhydrazone," and the associated hazard pictograms.

  • Indicate the approximate quantity of waste in the container.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated hazardous waste accumulation area.

  • The storage area should be secure and away from incompatible materials.

  • Store in a cool, dry place away from sources of ignition.[3]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

  • The primary method of disposal is controlled incineration in a permitted hazardous waste incinerator.[3] This process ensures the complete destruction of the compound in an environmentally sound manner.

  • Provide the waste disposal contractor with a copy of the Safety Data Sheet (SDS) for Benzaldehyde tosylhydrazone.

Experimental Protocols

Currently, there are no established and verified experimental protocols for the in-lab chemical neutralization or degradation of Benzaldehyde tosylhydrazone for disposal purposes. The chemical structure and its potential to form hazardous diazo compounds under certain conditions make such procedures risky without thorough validation.[4][5] Therefore, professional disposal is the only recommended course of action.

Visualized Workflows

The following diagrams illustrate the decision-making process and workflow for the safe handling and disposal of Benzaldehyde tosylhydrazone.

Caption: Workflow for the safe handling and proper disposal of Benzaldehyde Tosylhydrazone.

Caption: Decision tree for safe operations involving Benzaldehyde Tosylhydrazone.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. carlroth.com [carlroth.com]
• 4. benchchem.com [benchchem.com]
• 5. Benzaldehyde tosylhydrazone | C14H14N2O2S | CID 5397192 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling Benzaldehyde tosylhydrazone

This guide provides immediate, essential safety protocols, operational procedures, and disposal plans for handling Benzaldehyde tosylhydrazone. Adherence to these guidelines is critical for ensuring personnel safety and minimizing environmental impact in a laboratory setting.

Hazard Identification and Personal Protective Equipment (PPE)

Benzaldehyde tosylhydrazone is a chemical that requires careful handling to prevent skin and eye irritation, and to avoid inhalation of its dust.[1] Appropriate personal protective equipment must be worn at all times when handling this compound.

Table 1: Personal Protective Equipment (PPE) for Handling Benzaldehyde Tosylhydrazone

PPE Category	Item	Specifications
Eye Protection	Safety Glasses with side shields or Goggles	Must be worn at all times in the laboratory. Conforming to EN166 (EU) or OSHA 29 CFR 1910.133 (US) standards is recommended.
Face Protection	Face Shield	Recommended when there is a risk of splashing or dust generation.
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are suitable. Gloves must be inspected for integrity before each use and disposed of properly after handling the chemical.[1]
Body Protection	Laboratory Coat	Should be fully buttoned to provide a barrier against accidental contact.
Respiratory Protection	Dust mask or respirator	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if ventilation is inadequate or if there is a risk of inhaling dust.[1]

Operational Plan: Step-by-Step Handling Procedures

1. Preparation:

• Ensure a well-ventilated work area, such as a chemical fume hood.[1]

• Assemble all necessary equipment and reagents before starting.

• Inspect all PPE for defects and wear it correctly.

• Have an emergency plan and access to a safety shower and eyewash station.

2. Handling the Solid Compound:

• Avoid creating dust when weighing or transferring the solid.[1]

• Use a spatula for transfers.

• Keep the container tightly closed when not in use.[1]

3. Dissolving the Compound:

• Add the solid to the solvent slowly while stirring.

• A mildly exothermic reaction may occur when dissolving in solvents like methanol.[2]

• If heating is required, use a controlled heating source like a water bath or heating mantle.

4. Post-Handling:

• Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

• Clean the work area and any equipment used, collecting all residues for proper disposal.

• Remove and properly dispose of contaminated PPE.

Disposal Plan

All waste containing Benzaldehyde tosylhydrazone must be treated as hazardous waste.

• Waste Segregation: Do not mix Benzaldehyde tosylhydrazone waste with other chemical waste unless compatibility is known.

• Containerization: Collect all solid waste, including contaminated PPE and cleaning materials, in a clearly labeled, sealed, and appropriate container for hazardous waste.[1]

• Liquid Waste: Collect any solutions containing Benzaldehyde tosylhydrazone in a labeled, sealed container for hazardous liquid waste.

• Disposal: Dispose of all waste in accordance with local, state, and federal regulations.[1]

Quantitative Data Summary

Table 2: Physical and Chemical Properties of Benzaldehyde Tosylhydrazone

Property	Value
Molecular Formula	C14H14N2O2S[1][3]
Molecular Weight	274.34 g/mol [1][3]
Melting Point	130°C (lit.)[1]
Boiling Point	148°C / 5mmHg (lit.)[1]
CAS Number	1666-17-7[1][3]

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of Benzaldehyde tosylhydrazone in a laboratory setting.

Caption: Workflow for the safe handling of Benzaldehyde tosylhydrazone.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. BENZALDEHYDE TOSYLHYDRAZONE | 1666-17-7 [chemicalbook.com]